Calcium phthalate

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Calcium Phthalate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of calcium phthalate (B1215562). The information is curated for researchers, scientists, and professionals in drug development who require detailed data on this compound. This document presents quantitative data in structured tables, details experimental protocols, and includes a visualization of a key experimental workflow.

Core Chemical Properties of Calcium Phthalate

Calcium phthalate is the calcium salt of phthalic acid. It exists in both anhydrous (C₈H₄CaO₄) and hydrated forms (C₈H₆CaO₅). It typically appears as a white to almost white crystalline powder.[1][2]

Quantitative Physicochemical Data

The following tables summarize the key quantitative properties of anhydrous and hydrated calcium phthalate.

Table 1: Physicochemical Properties of Anhydrous Calcium Phthalate

Property	Value	Reference
Molecular Formula	C₈H₄CaO₄	[3]
Molecular Weight	204.19 g/mol	[3]
Melting Point	230 °C	[4]
Boiling Point	378.3 °C at 760 mmHg	[4]
Flash Point	196.7 °C	[4]
CAS Number	5793-85-1	[3]

Table 2: Physicochemical Properties of Calcium Phthalate Hydrate

Property	Value	Reference
Molecular Formula	C₈H₆CaO₅	[5]
Molecular Weight	222.21 g/mol	[5]
Water Solubility	6,965 mg/L at 25 °C	[5]
Appearance	White to almost white crystalline powder	[5]

Solubility Profile

Calcium phthalate exhibits limited solubility in water but is soluble in organic solvents such as alcohol and sparingly soluble in ether.[1][5]

Table 3: Solubility of Calcium Phthalate

Solvent	Solubility	Reference
Water	6,965 mg/L at 25 °C	[5]
Alcohol	Soluble	[5]
Ether	Sparingly Soluble	[5]

Reactivity and Decomposition

Calcium phthalate is relatively stable under normal conditions. However, upon exposure to high temperatures, it undergoes thermal decomposition, yielding phthalic acid and calcium oxide.[1][2] The decomposition of the related calcium carbonate, which can be a product of further decomposition, begins at temperatures around 650-850°C.[6]

Experimental Protocols

Detailed methodologies for determining the key chemical properties of calcium phthalate are outlined below.

Determination of Melting Point (Capillary Method based on ASTM E324)

The melting point of calcium phthalate can be determined using the capillary tube method as standardized by ASTM E324.[1]

Objective: To determine the temperature range over which the crystalline solid melts.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp)

• Capillary tubes (sealed at one end)

• Thermometer or digital temperature probe

• Mortar and pestle

Procedure:

• Sample Preparation: A small amount of dry, powdered calcium phthalate is introduced into the open end of a capillary tube. The tube is then tapped gently to pack the sample into the sealed end, forming a column of 2-4 mm in height.

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus.

• Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to approximate the melting point, followed by a slower, more precise heating rate (e.g., 1-2 °C per minute) as the expected melting point is approached.

• Observation: The temperature at which the first liquid droplet appears is recorded as the initial melting point. The temperature at which the entire sample becomes a clear liquid is recorded as the final melting point. The range between these two temperatures is the melting range.

Determination of Water Solubility (Flask Method based on OECD 105)

The water solubility of calcium phthalate can be determined using the flask method, a procedure outlined in the OECD Guideline for the Testing of Chemicals, No. 105.[7][8]

Objective: To determine the saturation concentration of calcium phthalate in water at a specific temperature.

Apparatus:

• Erlenmeyer flasks with stoppers

• Constant temperature water bath or incubator

• Analytical balance

• Centrifuge or filtration apparatus

• Analytical instrumentation for concentration measurement (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

• Sample Preparation: An excess amount of solid calcium phthalate is added to a flask containing a known volume of deionized water.

• Equilibration: The flask is sealed and agitated in a constant temperature bath (e.g., 25 °C) for a sufficient period to reach equilibrium (typically 24-48 hours). Preliminary tests can be conducted to determine the necessary equilibration time.

• Phase Separation: The saturated solution is separated from the undissolved solid by centrifugation or filtration. Care must be taken to avoid changes in temperature during this step.

• Analysis: The concentration of calcium phthalate in the clear aqueous phase is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Visible spectrophotometry.

• Calculation: The water solubility is expressed as the mass of calcium phthalate per unit volume of water (e.g., mg/L).

Reactivity with Acid (Qualitative Protocol)

This protocol provides a qualitative assessment of the reactivity of calcium phthalate with a common acid, analogous to the reaction of other calcium salts like calcium carbonate.[9][10]

Objective: To observe the reaction of calcium phthalate with an acid.

Apparatus:

• Test tubes

• Dropper

• Spatula

• Dilute hydrochloric acid (e.g., 1 M HCl)

Procedure:

• A small amount of calcium phthalate powder is placed in a test tube.

• A few drops of dilute hydrochloric acid are added to the test tube.

• The mixture is observed for any signs of a chemical reaction, such as effervescence (gas evolution), dissolution of the solid, or temperature changes. The reaction is expected to produce phthalic acid and calcium chloride.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the synthesis and characterization of calcium phthalate.

Caption: Workflow for the synthesis and characterization of calcium phthalate.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 3. Calcium phthalate | C8H4CaO4 | CID 79857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. gcms.cz [gcms.cz]
• 8. fses.oregonstate.edu [fses.oregonstate.edu]
• 9. acs.org [acs.org]
• 10. oliphantscienceawards.com.au [oliphantscienceawards.com.au]

An In-depth Technical Guide to the Solubility of Calcium Phthalate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive review of available scientific literature and chemical databases reveals a significant lack of specific quantitative solubility data for calcium phthalate (B1215562) in organic solvents. This guide, therefore, provides a robust framework for approaching the solubility determination of calcium phthalate, including detailed experimental protocols and qualitative assessments based on the behavior of structurally related compounds. The quantitative data presented for analogous compounds should be used for estimation purposes only.

Introduction to Calcium Phthalate

Calcium phthalate, the calcium salt of phthalic acid, is a white crystalline solid.[1] Its chemical structure consists of a calcium cation (Ca²⁺) ionically bonded to a phthalate anion. This compound is known to be soluble in organic solvents but exhibits limited solubility in water.[1] Understanding its solubility characteristics in various organic media is crucial for its application in diverse fields, including as a plasticizer and stabilizer in polymer formulations.

Qualitative Solubility Profile

Comparative Solubility Data of a Related Compound: Dimethyl Phthalate

To provide a contextual framework, the following table summarizes the solubility of Dimethyl Phthalate (DMP), a structurally related ester of phthalic acid. Given the structural similarities, the solubility behavior of DMP can serve as a preliminary guide for estimating the solubility of calcium phthalate in various organic solvents.

Organic Solvent	Temperature	Solubility
Ethanol (B145695)	Room Temperature	Miscible
Diethyl Ether	Room Temperature	Miscible
Chloroform	Room Temperature	Miscible / Soluble
Acetone	Room Temperature	Soluble
Benzene	Room Temperature	Soluble
Carbon Tetrachloride	Room Temperature	Slightly Soluble
Petroleum Ether	Room Temperature	Practically Insoluble

Note: "Miscible" indicates that the substances mix in all proportions to form a homogeneous solution. This data suggests that solvents with higher polarity are more effective at dissolving phthalate-based compounds.

Experimental Protocol for Determining the Solubility of Calcium Phthalate

The following is a detailed, generalized protocol for the experimental determination of the solubility of a solid compound like calcium phthalate in an organic solvent. This method is based on the principle of creating a saturated solution at a specific temperature and then determining the concentration of the dissolved solute.

Materials and Equipment

• Calcium Phthalate (solid, high purity)

• Selected Organic Solvent (e.g., ethanol, acetone, DMF, DMSO)

• Analytical balance (± 0.1 mg)

• Temperature-controlled shaker or water bath

• Centrifuge

• Volumetric flasks and pipettes

• Syringe filters (chemically resistant to the solvent)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for concentration analysis

• Glass vials with screw caps

Procedure

• Preparation of a Saturated Solution:

  • Add an excess amount of solid calcium phthalate to a series of glass vials.

  • Accurately pipette a known volume of the desired organic solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a temperature-controlled shaker or water bath set to the desired temperature.

  • Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. It is advisable to conduct preliminary experiments to determine the time required to reach equilibrium.

• Sample Collection and Preparation:

  • After the equilibration period, allow the vials to stand undisturbed in the temperature-controlled environment for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pipette. To avoid disturbing the sediment, the pipette tip should be kept well below the liquid surface but above the solid phase.

  • For highly viscous solvents or fine suspensions, it may be necessary to centrifuge the vials to achieve a clear separation of the solid and liquid phases.

  • Immediately filter the collected supernatant through a chemically compatible syringe filter into a clean, pre-weighed vial to remove any remaining solid particles.

• Concentration Analysis:

  • Accurately weigh the vial containing the filtered saturated solution.

  • Allow the solvent to evaporate completely under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause decomposition of the calcium phthalate.

  • Once the solvent is fully evaporated, reweigh the vial containing the dry calcium phthalate residue.

  • The mass of the dissolved calcium phthalate can be determined by subtracting the initial weight of the vial from the final weight.

  • Alternatively, the concentration of calcium phthalate in the filtered saturated solution can be determined using a validated analytical technique such as HPLC or GC. This requires the preparation of a calibration curve using standard solutions of known concentrations.

• Calculation of Solubility:

  • The solubility can be expressed in various units, such as g/100 mL, g/L, or mol/L.

  • Gravimetric Method Calculation:

    • Solubility ( g/100 mL) = (Mass of residue / Volume of solvent used) x 100

  • Analytical Method Calculation:

    • The concentration obtained from the analytical instrument (e.g., in mg/L) can be directly reported as the solubility.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of solid solubility.

General workflow for the experimental determination of solid solubility.

Potential Signaling Pathways and Logical Relationships

A search for signaling pathways directly related to the dissolution of calcium phthalate did not yield any specific results. The dissolution process is primarily a physical-chemical phenomenon governed by intermolecular forces between the solute and the solvent. A logical relationship diagram for the factors influencing solubility is presented below.

Factors influencing the solubility of calcium phthalate.

Conclusion

While direct quantitative solubility data for calcium phthalate in organic solvents is currently not well-documented in publicly accessible literature, this guide provides a comprehensive framework for researchers and professionals to approach this topic. By utilizing the provided experimental protocol, scientists can systematically determine the solubility of calcium phthalate in various organic solvents of interest. The qualitative insights and comparative data for related compounds offer a valuable starting point for solvent selection and experimental design. Further research to populate a quantitative database of calcium phthalate solubility would be a significant contribution to the field.

References

• 1. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 2. idaea.csic.es [idaea.csic.es]
• 3. tools.thermofisher.com [tools.thermofisher.com]

A Technical Guide to the Thermal Decomposition Behavior of Calcium Phthalate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the expected thermal decomposition behavior of calcium phthalate (B1215562). Due to a lack of specific published experimental data on the thermal analysis of pure calcium phthalate, this document outlines a plausible decomposition pathway based on the known behavior of analogous metal carboxylates, such as calcium oxalate (B1200264) and other metal phthalates. It includes detailed, representative experimental protocols for conducting Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), summarizes expected quantitative data in tabular form, and provides visualizations of the decomposition pathway and experimental workflow to guide researchers in their own investigations.

Introduction

Calcium phthalate (C₈H₄CaO₄) is the calcium salt of phthalic acid.[1] It exists as a white crystalline solid and may also be found in a hydrated form.[2] The thermal stability and decomposition characteristics of metal carboxylates are critical for a variety of applications, including in materials science and as precursors for the synthesis of metal oxides. Understanding how calcium phthalate behaves upon heating is essential for predicting its stability, identifying potential decomposition products, and designing controlled thermal processes.

This guide will detail the anticipated multi-stage decomposition process of calcium phthalate hydrate (B1144303), beginning with dehydration, followed by the decomposition of the anhydrous salt into intermediate products, and finally yielding a stable metal oxide residue.

Predicted Thermal Decomposition Pathway

The thermal decomposition of calcium phthalate hydrate is expected to occur in distinct stages. The initial step involves the loss of water molecules, followed by the breakdown of the organic phthalate ligand. The ultimate solid product at high temperatures is predicted to be calcium oxide.

Stage 1: Dehydration

The first stage of decomposition for calcium phthalate hydrate is the endothermic removal of water of crystallization. The temperature range for this process can vary depending on the number of water molecules and the heating rate.

Ca(C₈H₄O₄)·xH₂O(s) → Ca(C₈H₄O₄)(s) + xH₂O(g)

Stage 2: Decomposition of Anhydrous Calcium Phthalate

Following dehydration, the anhydrous calcium phthalate is expected to decompose. This is likely a complex, multi-step process. One plausible pathway involves an initial breakdown to form calcium carbonate and other volatile organic fragments. At higher temperatures, calcium carbonate will further decompose to calcium oxide and carbon dioxide.[3][4]

Ca(C₈H₄O₄)(s) → CaCO₃(s) + Volatile Organic Fragments(g)

CaCO₃(s) → CaO(s) + CO₂(g)

An alternative high-temperature decomposition pathway could directly yield calcium oxide and phthalic anhydride (B1165640) or other organic products.[2]

The following diagram illustrates the predicted decomposition pathway:

Predicted thermal decomposition pathway of calcium phthalate hydrate.

Quantitative Data Summary

The following table summarizes the expected quantitative data from the TGA and DSC analysis of calcium phthalate monohydrate (Ca(C₈H₄O₄)·H₂O), based on stoichiometric calculations and the behavior of analogous compounds like calcium oxalate. Actual experimental values may vary.

Decomposition Stage	Temperature Range (°C)	Mass Loss (%) (TGA)	Thermal Event (DSC)	Gaseous Products	Solid Residue
1. Dehydration	100 - 250	~8.1%	Endothermic	H₂O	Anhydrous Calcium Phthalate
2. Decomposition	350 - 550	~51.3%	Exothermic/Complex	Volatile Organics	Calcium Carbonate
3. Calcination	600 - 850	~19.8%	Endothermic	CO₂	Calcium Oxide

Experimental Protocols

A comprehensive thermal analysis of calcium phthalate should involve both TGA and DSC, ideally performed simultaneously (SDT). Coupling the instrument to a mass spectrometer (MS) or Fourier-transform infrared spectrometer (FTIR) for evolved gas analysis (EGA) is highly recommended for identifying the volatile decomposition products.[5]

Instrumentation and Parameters

• Instrument: Simultaneous Thermal Analyzer (TGA/DSC or SDT) coupled with a Mass Spectrometer (EGA-MS).

• Sample Preparation: A small sample (5-10 mg) of finely ground calcium phthalate is weighed accurately into an alumina (B75360) or platinum crucible.[6]

• Atmosphere: The experiment should be conducted under a controlled atmosphere, typically an inert gas like nitrogen or argon, at a constant flow rate (e.g., 50 mL/min) to prevent oxidative side reactions.[6]

• Temperature Program: The sample is heated from ambient temperature (e.g., 30 °C) to a final temperature of around 1000 °C at a constant heating rate (e.g., 10 °C/min).[6]

• Calibration: The instrument should be calibrated for temperature and heat flow using standard reference materials (e.g., indium for DSC and calcium oxalate for TGA) prior to the analysis.[6]

Data Analysis

• TGA Curve: The TGA curve plots the percentage of mass loss against temperature. Each step in the curve corresponds to a decomposition stage. The onset and end temperatures of each step are determined, and the percentage of mass loss is calculated.

• DTG Curve: The derivative of the TGA curve (DTG) shows the rate of mass loss and helps in accurately identifying the peak decomposition temperatures for each stage.

• DSC Curve: The DSC curve plots the heat flow to or from the sample against temperature. Endothermic peaks indicate processes that absorb heat (like dehydration and calcination), while exothermic peaks indicate heat-releasing processes (like the decomposition of the organic moiety).

• EGA-MS Data: The mass spectrometer will detect the gaseous products evolved at different temperatures, allowing for their identification based on their mass-to-charge ratio.

The following diagram illustrates a typical experimental workflow for the thermal analysis of calcium phthalate.

Experimental workflow for thermal analysis of calcium phthalate.

Conclusion

This technical guide presents a detailed, albeit predictive, overview of the thermal decomposition of calcium phthalate. The proposed multi-stage decomposition, involving dehydration, organic moiety breakdown, and final calcination to calcium oxide, is consistent with the behavior of similar metal carboxylates. The provided experimental protocols and data analysis guidelines offer a solid framework for researchers to conduct their own empirical studies. It is strongly recommended that the hypothetical data presented here be verified through rigorous experimental work to fully elucidate the precise thermal decomposition mechanism of calcium phthalate.

References

• 1. Calcium phthalate | C8H4CaO4 | CID 79857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 3. Thermal decomposition - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. ias.ac.in [ias.ac.in]
• 6. benchchem.com [benchchem.com]

An In-depth Technical Guide to Calcium Phthalate (CAS 5793-85-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium phthalate (B1215562), the calcium salt of phthalic acid with the CAS number 5793-85-1, is a specialty chemical with niche applications, most notably as a nucleating agent in the polymer industry. This technical guide provides a comprehensive overview of its properties, synthesis, and primary applications. While its direct role in drug development is not established, understanding its characteristics is pertinent for researchers encountering phthalate salts. This document consolidates available data on its physicochemical properties, provides a detailed experimental protocol for its synthesis and its application as a polymer additive, and includes a workflow diagram for its use in polymer science.

Core Properties of Calcium Phthalate

Calcium phthalate is a white, crystalline powder.[1] It exhibits limited solubility in water but is soluble in certain organic solvents.[1] The compound is relatively stable under standard conditions but will decompose at elevated temperatures, yielding calcium oxide and phthalic acid.[1] It is commonly available as a hydrate (B1144303).

Physicochemical and Spectral Data

Quantitative data for calcium phthalate is summarized in the tables below. It is important to note that some data, particularly spectral and thermal analysis, is not widely available specifically for calcium phthalate. In such cases, typical expected results based on the analysis of similar phthalate salts are described.

Table 1: Physicochemical Properties of Calcium Phthalate

Property	Value	Source
CAS Number	5793-85-1	General
Molecular Formula	C₈H₄CaO₄ (Anhydrous)	[2]
C₈H₆CaO₅ (Hydrate)	[3][]
Molecular Weight	204.19 g/mol (Anhydrous)	[2]
222.21 g/mol (Hydrate)	[3][]
Appearance	White to almost white crystalline powder	[1]
Melting Point	230 °C	[5]
Water Solubility	6,965 mg/L at 25 °C	[3]
Solubility	Soluble in alcohol, sparingly soluble in ether.	[3]

Table 2: Spectral and Thermal Analysis Data for Calcium Phthalate

Analysis Technique	Expected Observations
FT-IR Spectroscopy	Characteristic peaks for the carboxylate group (COO⁻) asymmetric and symmetric stretching, and aromatic C-H and C=C stretching from the phthalate ring.
¹H-NMR Spectroscopy	Signals corresponding to the aromatic protons of the phthalate ring. Due to its salt nature and potential for hydration, peak positions and broadening may vary depending on the solvent and water content.
¹³C-NMR Spectroscopy	Resonances for the carboxylate carbons and the aromatic carbons of the phthalate ring.
Mass Spectrometry	Fragmentation pattern corresponding to the phthalate anion and its characteristic fragments.
Thermal Analysis (TGA/DSC)	TGA would show mass loss corresponding to the dehydration of the hydrated form, followed by decomposition at higher temperatures. DSC would show an endotherm for dehydration and potentially a melting endotherm, followed by an exotherm for decomposition.

Experimental Protocols

Synthesis of Calcium Phthalate Hydrate

This protocol describes a conventional method for the laboratory-scale synthesis of calcium phthalate hydrate from phthalic anhydride (B1165640) and calcium hydroxide (B78521).

Materials:

• Phthalic anhydride (150 g)

• Calcium hydroxide (75 g)

• Deionized water (1500 mL)

• Magnetic stirrer and stir bar

• Beaker (2000 mL)

• Buchner funnel and filter paper

• Drying oven

Procedure:

• Add 1500 mL of deionized water to a 2000 mL beaker.

• While stirring, add 75 g of calcium hydroxide to the water.

• Slowly add 150 g of phthalic anhydride to the stirring suspension.

• Continue stirring the mixture at room temperature for 24 hours.

• After 24 hours, stop stirring and collect the white precipitate by vacuum filtration using a Buchner funnel.

• Wash the precipitate with a small amount of deionized water to remove any unreacted starting materials.

• Dry the collected calcium phthalate hydrate in a drying oven at a temperature below its decomposition point (e.g., 80-100 °C) until a constant weight is achieved.

Characterization of Synthesized Calcium Phthalate

The synthesized product should be characterized to confirm its identity and purity using the analytical techniques outlined in Table 2.

• FT-IR Spectroscopy: Record the IR spectrum of the dried product and compare it with known spectra of phthalate salts to identify characteristic functional group vibrations.

• Thermal Analysis: Perform TGA to determine the water of hydration content by observing the mass loss upon heating. DSC can be used to determine the dehydration and decomposition temperatures.

• Purity Assessment: The purity of the synthesized calcium phthalate can be determined using techniques such as chelometric titration.

Applications in Polymer Science

The primary industrial application of calcium phthalate is as a nucleating agent, particularly for polypropylene (B1209903).[6] Nucleating agents are additives that increase the crystallization rate of a polymer by providing sites for the initiation of crystal growth. This results in a more uniform and finer crystalline structure, which can enhance the mechanical and optical properties of the polymer.

Experimental Workflow for Evaluating Calcium Phthalate as a Nucleating Agent in Polypropylene

The following workflow outlines the steps to incorporate calcium phthalate into polypropylene and evaluate its effect on the polymer's crystallization behavior.

Caption: Experimental workflow for evaluating calcium phthalate as a nucleating agent.

Toxicological and Pharmacological Profile

Currently, there is a significant lack of specific toxicological and pharmacological data for calcium phthalate (CAS 5793-85-1) in publicly available literature. Most research on the biological effects of phthalates focuses on phthalate esters, such as di(2-ethylhexyl) phthalate (DEHP) and dibutyl phthalate (DBP), which are known endocrine disruptors.[7][8][9][10] These studies have investigated effects on various cellular models and in vivo systems, highlighting concerns about reproductive and developmental toxicity.[7][11] However, it is crucial to note that the toxicological profile of phthalate esters cannot be directly extrapolated to phthalate salts like calcium phthalate due to differences in their chemical structure, bioavailability, and metabolism.

For drug development professionals, the absence of data on calcium phthalate's interaction with biological systems means that its potential as a pharmaceutical ingredient or its safety as an excipient has not been evaluated. Any potential application in a pharmaceutical context would necessitate a thorough toxicological assessment, including in vitro cytotoxicity, genotoxicity, and in vivo studies.

Conclusion

Calcium phthalate (CAS 5793-85-1) is a compound with well-defined properties and a primary application as a nucleating agent in the polymer industry. Its synthesis is straightforward, and its effects on polymer crystallization can be systematically evaluated. For researchers in materials science, it serves as an interesting model compound for studying polymer crystallization phenomena. For those in drug development, while the broader class of phthalates has been extensively studied for its biological effects, calcium phthalate itself remains largely uncharacterized. This presents a significant data gap, and its use in any biological or pharmaceutical application would require extensive safety and efficacy studies. This guide provides a foundational understanding of calcium phthalate based on the currently available scientific literature.

References

• 1. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 2. Calcium phthalate | C8H4CaO4 | CID 79857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Calcium phthalate hydrate | C8H6CaO5 | CID 56924512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Phthalates toxicity in vivo to rats, mice, birds, and fish: A thematic scoping review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Toxic effects of phthalates on in vitro cellular models: A systematic review and meta-analysis (2014-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Biological impact of phthalates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of Phthalic Acid Calcium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the primary synthesis methods for phthalic acid calcium salt (calcium phthalate), a compound of interest in various chemical and pharmaceutical applications. The guide outlines two core methodologies: direct reaction of phthalic acid with a calcium base and aqueous precipitation via a soluble phthalate (B1215562) salt. Detailed experimental protocols, quantitative data, and process visualizations are provided to facilitate replication and further research.

Introduction

Phthalic acid, a benzenedicarboxylic acid, readily forms salts with divalent cations such as calcium. Calcium phthalate (C₈H₄CaO₄) is a white, crystalline solid with limited solubility in water, a property that is central to its synthesis via precipitation.[1] The compound exists in both anhydrous (CAS 5793-85-1) and hydrated forms (CAS 5793-86-2). This guide will detail the most common and effective methods for its preparation in a laboratory setting.

Core Synthesis Methodologies

Two principal routes for the synthesis of calcium phthalate are prevalent: direct reaction and aqueous precipitation.

Method 1: Direct Reaction with Calcium Base

This method involves the direct neutralization of phthalic acid with a calcium base, such as calcium carbonate (CaCO₃) or calcium hydroxide (B78521) (Ca(OH)₂), in an aqueous medium. The reaction with calcium carbonate is driven by the formation of calcium phthalate, water, and carbon dioxide gas.

A known laboratory preparation involves the reaction of an excess of phthalic acid with calcium carbonate in boiling water.[2] Upon cooling, the less soluble calcium phthalate crystallizes out of the solution.

Method 2: Aqueous Precipitation (Double Decomposition)

This route offers a more controlled precipitation process. It typically involves two main steps: the formation of a soluble alkali metal phthalate salt, followed by the addition of a soluble calcium salt to precipitate the desired calcium phthalate. This method is analogous to the synthesis of other benzenedicarboxylate salts, such as calcium terephthalate.[3]

The process begins with the neutralization of phthalic acid with a strong base, such as sodium hydroxide (NaOH) or lithium hydroxide (LiOH), to form a clear solution of sodium or lithium phthalate. Subsequently, a solution of a soluble calcium salt, like calcium chloride (CaCl₂) or calcium nitrate (B79036) (Ca(NO₃)₂), is introduced. The low solubility of calcium phthalate causes it to precipitate out of the solution upon mixing.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis of calcium phthalate, with the data for Method 2 being adapted from an analogous synthesis of calcium terephthalate.[3]

Parameter	Method 1: Direct Reaction	Method 2: Aqueous Precipitation (Analogous)
Starting Materials	Phthalic Acid, Calcium Carbonate	Phthalic Acid, Sodium Hydroxide, Calcium Chloride
Solvent	Water	Deionized Water
Molar Ratio	Phthalic Acid in excess[2]	Phthalic Acid : NaOH = 1:2; Sodium Phthalate : CaCl₂ = 1:1[3]
Reaction Temperature	Boiling Water (100 °C)[2]	40 - 100 °C (for both steps)[3]
Reaction Time	Not specified, cooling required	6 - 24 hours (for each step)[3]
Product Isolation	Crystallization upon cooling[2]	Filtration/Centrifugation
Yield	Not specified	High (expected based on precipitation)

Experimental Protocols

Protocol for Method 1: Direct Reaction

• Materials: Phthalic acid, calcium carbonate, deionized water.

• Procedure:

  • Suspend calcium carbonate in deionized water in a reaction vessel equipped with a reflux condenser and magnetic stirrer.

  • Add an excess of phthalic acid to the suspension.

  • Heat the mixture to boiling (100 °C) with continuous stirring.

  • Maintain the boiling temperature to allow the reaction to proceed. The evolution of CO₂ gas should be observed.

  • After the reaction is complete (indicated by the cessation of gas evolution), allow the solution to cool slowly to room temperature.

  • Further cool the mixture in an ice bath to maximize crystallization.

  • Collect the precipitated white crystals of calcium phthalate by vacuum filtration.

  • Wash the crystals with cold deionized water to remove any unreacted starting materials.

  • Dry the product in an oven at a suitable temperature (e.g., 80-100 °C) to a constant weight.

Protocol for Method 2: Aqueous Precipitation (Adapted from Calcium Terephthalate Synthesis[3])

• Materials: Phthalic acid, sodium hydroxide, calcium chloride, deionized water.

• Step 1: Preparation of Sodium Phthalate Solution

  • Dissolve a specific molar quantity of phthalic acid and a 2:1 molar equivalent of sodium hydroxide in deionized water with stirring.

  • Heat the solution to between 40-100 °C and maintain for 6-24 hours to ensure complete formation of the disodium (B8443419) phthalate solution.

• Step 2: Precipitation of Calcium Phthalate

  • In a separate vessel, prepare a solution of calcium chloride in deionized water.

  • Add the calcium chloride solution to the sodium phthalate solution in a 1:1 molar ratio with respect to the initial phthalic acid.

  • Upon mixing, a white precipitate of calcium phthalate will form.

  • Continue to stir the mixture at 40-100 °C for 6-24 hours to ensure complete precipitation.

  • Isolate the precipitate by filtration or centrifugation.

  • Wash the collected solid with deionized water to remove soluble byproducts (e.g., NaCl).

  • Dry the final product in a vacuum oven to obtain anhydrous calcium phthalate, or air-dry to potentially yield the hydrated form.

Process Diagrams

Caption: Workflow for Direct Reaction Synthesis (Method 1).

Caption: Workflow for Aqueous Precipitation Synthesis (Method 2).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]

The Evolving Role of Calcium Phthalate as a Multifunctional Polymer Additive: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium phthalate (B1215562), the calcium salt of phthalic acid, is a versatile polymer additive traditionally utilized as a plasticizer and thermal stabilizer. Emerging research, however, highlights its significant potential as a nucleating agent, particularly for semi-crystalline polymers such as polypropylene (B1209903) (PP). This technical guide provides a comprehensive overview of the core functionalities of calcium phthalate, with a focus on its role in modifying polymer properties. This document synthesizes available data on its impact on mechanical and thermal characteristics, outlines relevant experimental protocols, and explores its implications for various applications, including those pertinent to the pharmaceutical and drug development sectors.

Introduction

The performance of polymeric materials is intrinsically linked to the additives incorporated into their matrix. These additives can modify a wide range of properties, from mechanical strength and thermal stability to crystallinity and processability. Calcium phthalate (C₈H₄CaO₄) is a metallic salt of phthalic acid that has garnered interest for its multifunctional capabilities.[1][2] While historically used as a plasticizer and stabilizer, its role as a nucleating agent is a key area of contemporary research.[2][3] This guide delves into the technical aspects of calcium phthalate's function as a polymer additive, providing a resource for researchers and professionals seeking to leverage its properties in material science and drug development.

Core Functionalities of Calcium Phthalate in Polymers

Calcium phthalate's utility as a polymer additive stems from several key functions:

• Nucleating Agent: In semi-crystalline polymers like polypropylene, calcium phthalate can act as a β-nucleating agent. This means it promotes the formation of the β-crystalline form of the polymer, which can lead to enhanced toughness and impact resistance.[4] The nucleation process is influenced by the chemical structure of the additive and its interaction with the polymer melt during crystallization.

• Plasticizer: Like other phthalates, calcium phthalate can increase the flexibility and reduce the brittleness of polymers by embedding itself between polymer chains, thereby lowering the glass transition temperature.[2][3]

• Thermal Stabilizer: Calcium phthalate can contribute to the thermal stability of polymers during processing and end-use by neutralizing acidic byproducts of degradation.[2][3]

Impact on Polymer Properties: A Quantitative Overview

While specific quantitative data for calcium phthalate is limited in publicly available literature, data for closely related calcium dicarboxylates and calcium tetrahydrophthalate provide valuable insights into its expected performance.

Mechanical Properties

The addition of calcium-based nucleating agents can significantly influence the mechanical properties of polymers. For instance, the presence of a β-nucleating agent in polypropylene can enhance its impact strength.

Table 1: Effect of a Calcium-Based β-Nucleating Agent (Calcium Tetrahydrophthalate) on the Impact Strength of Impact-Resistant Polypropylene Copolymer (IPC)

Additive Concentration (wt%)	Impact Strength Improvement at 0°C (%)
0.10	Up to 40

Data extrapolated from studies on calcium tetrahydrophthalate, a structurally similar compound.[1]

Thermal Properties

Nucleating agents like calcium phthalate can alter the crystallization behavior of polymers, which is observable through thermal analysis techniques such as Differential Scanning Calorimetry (DSC). An increase in the crystallization temperature (Tc) is a key indicator of nucleation efficiency.

Table 2: Nucleating Effect of Calcium Dicarboxylates in Isotactic Polypropylene (iPP)

Nucleating Agent	Concentration (wt%)	Kx Value (Relative β-phase Content)
Calcium Phthalate	0.5	0.93
Calcium Pimelate	0.5	0.95
Calcium Suberate	0.5	0.96
Calcium Terephthalate	0.5	0.62

The Kx value represents the fraction of the β-crystalline form, with a higher value indicating greater nucleation efficiency.

Experimental Protocols

The evaluation of calcium phthalate as a polymer additive involves several key experimental procedures.

Synthesis of Calcium Phthalate

A general laboratory-scale synthesis of calcium phthalate involves the reaction of phthalic acid with a calcium salt, such as calcium hydroxide (B78521) or calcium chloride, in an aqueous solution. The resulting precipitate is then filtered, washed, and dried.

Disclaimer: The following is a generalized protocol and should be adapted and optimized based on specific laboratory conditions and safety procedures.

Materials:

• Phthalic acid

• Calcium hydroxide

• Deionized water

• Ethanol (B145695) (for washing)

Procedure:

• Dissolve phthalic acid in a minimal amount of hot deionized water.

• Prepare a stoichiometric aqueous solution of calcium hydroxide.

• Slowly add the calcium hydroxide solution to the phthalic acid solution with constant stirring.

• A white precipitate of calcium phthalate will form.

• Continue stirring for a specified period to ensure complete reaction.

• Filter the precipitate using a Buchner funnel.

• Wash the precipitate with deionized water and then with ethanol to remove any unreacted starting materials and impurities.

• Dry the resulting calcium phthalate powder in a vacuum oven at a controlled temperature.

Figure 1: Generalized workflow for the synthesis of calcium phthalate.

Incorporation into Polymers via Melt Blending

Melt blending is a common technique for incorporating additives into thermoplastic polymers.

Equipment:

• Twin-screw extruder

• Polymer pellets (e.g., polypropylene)

• Calcium phthalate powder

Procedure:

• Pre-dry the polymer pellets and calcium phthalate powder to remove any moisture.

• Dry-blend the polymer pellets and calcium phthalate at the desired weight percentage.

• Feed the mixture into the hopper of a twin-screw extruder.

• Set the extruder barrel temperature profile appropriate for the polymer (e.g., for polypropylene, temperatures may range from 180°C to 230°C from the feeding zone to the die).

• Set the screw speed to ensure adequate mixing and dispersion of the additive.

• Extrude the molten polymer blend through a die to form strands.

• Cool the strands in a water bath.

• Pelletize the cooled strands for further processing (e.g., injection molding for test specimens).

References

• 1. Calcium phthalate | C8H4CaO4 | CID 79857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 3. Statistical Study on Additives Used to Improve Mechanical Properties of Polypropylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]

An In-depth Technical Guide to Calcium Phthalate: Hydrate vs. Anhydrous Forms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium phthalate (B1215562), the calcium salt of phthalic acid, exists in both a hydrated and an anhydrous form. The presence of water of crystallization in the hydrated form significantly influences its physicochemical properties compared to its anhydrous counterpart. Understanding these differences is critical for applications in various fields, including polymer science, analytical chemistry, and potentially in drug development as an excipient or for other functionalities. This technical guide provides a comprehensive comparison of calcium phthalate hydrate (B1144303) and its anhydrous form, detailing their properties, synthesis, and analytical characterization. While specific experimental data for the anhydrous form is limited in publicly available literature, this guide consolidates known information and provides generalized experimental protocols for a comparative analysis.

Physicochemical Properties: A Comparative Analysis

The distinct properties of the hydrated and anhydrous forms of calcium phthalate are summarized below. It is important to note that while data for the hydrated form is more readily available, some properties of the anhydrous form are inferred from general chemical principles or limited sources.

Table 1: Comparative Physicochemical Properties of Calcium Phthalate Hydrate and Anhydrous Calcium Phthalate

Property	Calcium Phthalate Hydrate	Anhydrous Calcium Phthalate
Molecular Formula	C₈H₄CaO₄·H₂O[1][2]	C₈H₄CaO₄[3][4]
Molecular Weight	222.21 g/mol [1][2]	204.19 g/mol [3][4]
Appearance	White to almost white powder or crystal[5]	White to almost white powder or crystal[5]
CAS Number	5793-85-1 (for the hydrate)[1][2]	5793-85-1 (often shared with the hydrate)[3][4]
Density	1.68 g/cm³ (calculated for the monohydrate)	1.451 g/cm³[4]
Melting Point	Decomposes upon heating	230 °C[4]
Water Solubility	6,965 mg/L at 25 °C[2]	Data not available, but generally expected to be different from the hydrate.
Solubility in Organic Solvents	Soluble in some organic solvents[5]	Soluble in organic solvents[5]

Synthesis and Interconversion

Synthesis of Calcium Phthalate Hydrate

Calcium phthalate hydrate is typically synthesized by the reaction of a soluble calcium salt with a solution of a phthalate salt, or by neutralizing phthalic acid with a calcium base in an aqueous solution.

Experimental Protocol: Synthesis of Calcium Phthalate Monohydrate

Materials:

• Phthalic acid

• Calcium carbonate (CaCO₃)

• Deionized water

Procedure:

• Suspend an excess of phthalic acid in deionized water in a reaction vessel.

• Heat the suspension to boiling.

• Slowly add calcium carbonate to the boiling suspension with constant stirring. Continue addition until effervescence ceases, indicating the neutralization of the acid.

• Filter the hot solution to remove any unreacted starting material.

• Allow the filtrate to cool slowly to room temperature.

• Colorless crystals of calcium phthalate monohydrate will form.

• Collect the crystals by filtration, wash with a small amount of cold deionized water, and air-dry.

Preparation of Anhydrous Calcium Phthalate

The anhydrous form is typically obtained by the controlled thermal dehydration of the hydrated salt.

Experimental Protocol: Preparation of Anhydrous Calcium Phthalate

Materials:

• Calcium phthalate hydrate

• Drying oven or furnace with temperature control

• Desiccator

Procedure:

• Place a known quantity of finely ground calcium phthalate hydrate in a pre-weighed crucible.

• Heat the crucible in an oven or furnace at a temperature determined by thermogravimetric analysis (TGA) to be sufficient for complete water removal without decomposition of the phthalate moiety. A temperature range of 150-200°C is a suggested starting point for investigation.

• Hold the sample at this temperature for a sufficient duration (e.g., 2-4 hours) to ensure all water of crystallization has been removed.

• Cool the crucible containing the anhydrous calcium phthalate in a desiccator to prevent rehydration.

• Weigh the crucible to determine the final mass of the anhydrous product and confirm the mass loss corresponds to the theoretical water content.

Analytical Characterization Workflow

A systematic workflow is essential for the comprehensive characterization and comparison of the hydrated and anhydrous forms of calcium phthalate.

Caption: Experimental workflow for synthesis and comparative characterization.

Thermal Analysis (TGA/DSC)

Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) are crucial for determining the water content, thermal stability, and dehydration profile of calcium phthalate hydrate.

Experimental Protocol: TGA/DSC Analysis

Instrument: Simultaneous TGA/DSC analyzer Sample Preparation: Accurately weigh 5-10 mg of the sample into an aluminum or ceramic pan. TGA/DSC Program:

• Equilibrate at 30 °C.

• Ramp the temperature from 30 °C to 300 °C at a heating rate of 10 °C/min.

• Use an inert atmosphere (e.g., nitrogen) with a purge rate of 50 mL/min. Data Analysis:

• TGA: Determine the percentage mass loss corresponding to the dehydration step. The theoretical mass loss for one water molecule from calcium phthalate monohydrate is approximately 8.1%.

• DSC: Identify endothermic peaks associated with dehydration and exothermic peaks related to decomposition.

Powder X-ray Diffraction (PXRD)

PXRD is a powerful technique to differentiate between the crystalline structures of the hydrated and anhydrous forms.

Experimental Protocol: PXRD Analysis

Instrument: Powder X-ray diffractometer Sample Preparation: Pack the powder sample into a sample holder. Instrument Settings:

• Radiation: Cu Kα (λ = 1.5406 Å)

• Voltage and Current: 40 kV and 40 mA

• Scan Range (2θ): 5° to 50°

• Scan Speed: 2°/min Data Analysis: Compare the diffraction patterns of the hydrated and anhydrous forms. The peak positions and relative intensities will differ due to their distinct crystal lattices. The pattern for the hydrate can be compared with crystallographic databases.

Solubility Determination

A standardized method should be used to quantitatively compare the aqueous solubility of the two forms.

Experimental Protocol: Equilibrium Solubility Determination

Materials:

• Calcium phthalate hydrate and anhydrous forms

• Deionized water

• Thermostatic shaker bath

• Analytical balance

• Filtration apparatus (e.g., 0.45 µm syringe filters)

• Analytical instrumentation for calcium or phthalate quantification (e.g., Atomic Absorption Spectroscopy or UV-Vis Spectroscopy).

Procedure:

• Add an excess amount of the solid (either hydrate or anhydrous form) to a known volume of deionized water in a sealed container.

• Place the container in a thermostatic shaker bath set to a constant temperature (e.g., 25 °C).

• Agitate the suspension for a sufficient time to reach equilibrium (e.g., 24-48 hours).

• Withdraw a sample of the supernatant and immediately filter it to remove undissolved solids.

• Quantify the concentration of the dissolved calcium phthalate in the filtrate using a suitable analytical method.

• Repeat the experiment in triplicate for each form.

Biological Context: Phthalates and Cellular Signaling

Caption: Generalized signaling pathways for phthalates.

Phthalates can interact with G protein-coupled receptors (GPCRs) on the cell surface, leading to modulation of intracellular calcium signaling.[6][7] They can also cross the cell membrane and interact with nuclear receptors such as the estrogen receptor (ER), androgen receptor (AR), peroxisome proliferator-activated receptor-gamma (PPARγ), and the aryl hydrocarbon receptor (AhR).[7][8][9] This interaction can lead to the translocation of these receptors to the nucleus, where they act as transcription factors, altering the expression of target genes involved in cellular processes like proliferation, differentiation, and apoptosis.[7][9] It is important to note that the specific effects and potency can vary significantly between different phthalate compounds.[6]

Conclusion

The hydrated and anhydrous forms of calcium phthalate exhibit distinct physicochemical properties stemming from the presence or absence of water of crystallization. A thorough understanding and characterization of these differences are paramount for their effective application. This guide provides a framework for the comparative analysis of these two forms, including key properties and detailed experimental protocols. While some specific data for the anhydrous form remains elusive in the current literature, the methodologies outlined here will enable researchers to generate the necessary data for their specific applications. Further research into the quantitative properties of anhydrous calcium phthalate and the specific biological effects of calcium phthalate is warranted to fully elucidate its potential.

References

• 1. Calcium phthalate hydrate | C8H6CaO5 | CID 56924512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. Calcium phthalate | C8H4CaO4 | CID 79857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 6. Suppression by phthalates of the calcium signaling of human nicotinic acetylcholine receptors in human neuroblastoma SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The AhR pathway regulation in phthalates-induced cancer promotion, progression and metastasis: a scoping review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The estrogen receptor signaling pathway activated by phthalates is linked with transforming growth factor-β in the progression of LNCaP prostate cancer models - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Analysis of Calcium Phthalate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Fourier-Transform Infrared (FTIR) and Raman spectroscopic analysis of calcium phthalate (B1215562). Due to the limited availability of direct experimental data for pure calcium phthalate in published literature, this guide presents a robust framework based on established analytical methodologies, data from analogous divalent metal phthalates, and theoretical considerations. It is designed to equip researchers with the necessary protocols and expected spectral features for the synthesis and vibrational analysis of this compound.

Introduction

Calcium phthalate (C₈H₄CaO₄), the calcium salt of phthalic acid, is a compound of interest in various fields, including materials science and pharmaceuticals.[1] Vibrational spectroscopy, encompassing FTIR and Raman techniques, serves as a powerful, non-destructive tool for the structural characterization of such metal-organic compounds. These techniques probe the vibrational modes of molecules, providing a unique "fingerprint" that is sensitive to chemical composition, molecular structure, and intermolecular interactions.[2]

This guide outlines the synthesis of calcium phthalate via a straightforward aqueous precipitation method and provides detailed protocols for its analysis using FTIR and Raman spectroscopy. Furthermore, it presents a predictive assignment of the principal vibrational modes based on the well-understood spectroscopy of carboxylates, aromatic systems, and related metal-phthalate complexes.

Synthesis of Calcium Phthalate

A reliable method for synthesizing calcium phthalate is through aqueous precipitation, which involves the reaction of a soluble calcium salt with a soluble phthalate salt.[3][4]

Experimental Protocol

• Reagent Preparation:

  • Prepare a 0.5 M aqueous solution of calcium chloride (CaCl₂).

  • Prepare a 0.5 M aqueous solution of disodium (B8443419) phthalate (Na₂C₈H₄O₄).

• Precipitation:

  • Slowly add the calcium chloride solution dropwise to the disodium phthalate solution at room temperature with constant stirring.

  • A white precipitate of calcium phthalate will form immediately due to its low solubility in water.[1]

• Isolation and Purification:

  • Continue stirring the mixture for 1-2 hours to ensure complete precipitation.

  • Collect the precipitate by vacuum filtration.

  • Wash the collected solid several times with deionized water to remove any soluble impurities, followed by a final wash with ethanol.

• Drying:

  • Dry the purified calcium phthalate powder in a vacuum oven at 80-100 °C to a constant weight.

Spectroscopic Analysis

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy measures the absorption of infrared radiation by the sample, providing information on the vibrational modes of functional groups.[5] For solid samples like calcium phthalate, the KBr pellet method is a standard and effective sample preparation technique.[6][7][8]

• Sample Preparation:

  • Weigh approximately 1-2 mg of the dried calcium phthalate powder and 200-250 mg of spectroscopy-grade potassium bromide (KBr) powder. The KBr must be thoroughly dried to avoid interference from water absorption bands.[9]

  • Grind the sample and KBr together in an agate mortar and pestle until a fine, homogeneous mixture is obtained.[8]

• Pellet Formation:

  • Transfer the mixture to a pellet-forming die.

  • Place the die in a hydraulic press and apply a pressure of approximately 8-10 tons for several minutes. A vacuum can be applied to the die to remove trapped air and moisture, resulting in a more transparent pellet.[6]

• Data Acquisition:

  • Place the resulting transparent or translucent KBr pellet in the sample holder of the FTIR spectrometer.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹. Co-adding a sufficient number of scans (e.g., 32 or 64) will improve the signal-to-noise ratio.

  • A background spectrum of a pure KBr pellet should be recorded under the same conditions and subtracted from the sample spectrum.

Raman Spectroscopy

Raman spectroscopy is a complementary technique to FTIR that measures the inelastic scattering of monochromatic light. It is particularly sensitive to non-polar bonds and vibrations of the molecular framework.[2][10]

• Sample Preparation:

  • Place a small amount of the dry calcium phthalate powder into a glass capillary tube or onto a microscope slide. No extensive sample preparation is typically required for solid powders.[11]

• Data Acquisition:

  • Place the sample in the spectrometer's sample holder.

  • Focus the laser beam (e.g., 532 nm or 785 nm) onto the sample.

  • Record the Raman spectrum over a suitable spectral range (e.g., 3500-100 cm⁻¹).

  • The laser power and acquisition time should be optimized to obtain a good signal-to-noise ratio while avoiding sample degradation.

Experimental and Analytical Workflow

The following diagram illustrates the logical workflow from the synthesis of calcium phthalate to its spectroscopic characterization and data analysis.

Workflow for the synthesis and spectroscopic analysis of calcium phthalate.

Expected Vibrational Spectra and Assignments

The following tables summarize the expected characteristic vibrational bands for calcium phthalate in FTIR and Raman spectra. These assignments are based on the known vibrational modes of o-disubstituted benzene (B151609) rings, metal carboxylates, and data from analogous phthalate compounds.[12][13] The coordination of the carboxylate groups to the divalent calcium ion is a key determinant of the positions of the symmetric and asymmetric COO⁻ stretching vibrations.[12]

Predicted FTIR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100 - 3000	Medium-Weak	Aromatic C-H stretching
~1610 - 1550	Strong	Asymmetric COO⁻ stretching (νₐ(COO⁻))
~1580	Medium	Aromatic C=C stretching
~1480	Medium	Aromatic C=C stretching
~1440 - 1380	Medium-Strong	Symmetric COO⁻ stretching (νₛ(COO⁻))
~1150 - 1000	Medium	In-plane C-H bending
~850 - 750	Strong	Out-of-plane C-H bending
~750	Strong	C-C-C ring deformation

Predicted Raman Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3070	Strong	Symmetric aromatic C-H stretching
~1600	Strong	Aromatic C=C stretching
~1580	Medium	Aromatic C=C stretching
~1440 - 1380	Medium	Symmetric COO⁻ stretching (νₛ(COO⁻))
~1200	Weak	In-plane C-H bending
~1040	Strong	Ring breathing mode
~800	Medium	Ring deformation
< 400	Medium-Strong	Lattice modes, Ca-O vibrations

Conclusion

References

• 1. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 2. FTIR and Raman – Composition and Contamination Analysis - EAG Laboratories [eag.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. How Ftir Pellet Press Works In Sample Preparation For Spectroscopy Analysis - Kintek Solution [kindle-tech.com]
• 7. shimadzu.com [shimadzu.com]
• 8. What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency - Kintek Press [kinteksolution.com]
• 9. scienceijsar.com [scienceijsar.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. physicsopenlab.org [physicsopenlab.org]
• 12. books.rsc.org [books.rsc.org]
• 13. Raman Spectroscopic Study of Five Typical Plasticizers Based on DFT and HF Theoretical Calculation - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking the Potential: A Technical Guide to Novel Applications of Calcium Phthalate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium phthalate (B1215562), a calcium salt of phthalic acid, has traditionally been utilized as a plasticizer and stabilizer in the polymer industry.[1] However, a thorough examination of its physicochemical properties, including its thermal stability, limited aqueous solubility, and structural characteristics, suggests a range of untapped potential in advanced material science and pharmaceutical formulations. This technical guide explores prospective novel applications of calcium phthalate, moving beyond its conventional uses. By drawing parallels with structurally and chemically similar compounds, this paper proposes its potential as a polymer nucleating agent, a component in controlled-release drug delivery systems, a precursor for the synthesis of calcium oxide nanoparticles, and a building block for novel metal-organic frameworks (MOFs). This document provides a scientific rationale for these potential applications and furnishes detailed experimental protocols for the fundamental characterization of calcium phthalate, a prerequisite for exploring these innovative avenues. The aim is to inspire and guide further research into this promising, yet underexplored, compound.

Physicochemical Properties of Calcium Phthalate

A comprehensive understanding of the fundamental properties of calcium phthalate is essential for envisioning and developing its novel applications. The key physicochemical characteristics are summarized below.

Property	Value
Chemical Formula	C₈H₄CaO₄
Molecular Weight	204.19 g/mol [2]
Appearance	White to almost white crystalline powder.[1]
Solubility	Limited solubility in water; soluble in some organic solvents.[1]
Thermal Decomposition	Decomposes at high temperatures to yield calcium oxide (CaO) and phthalic acid.[1]
Crystal System (Monohydrate)	Monoclinic
Space Group (Monohydrate)	P2₁/c

Potential Novel Applications

Based on its inherent properties and the functionalities of analogous materials, several promising areas for novel applications of calcium phthalate are proposed.

Nucleating Agent for Polymers

Several calcium-based organic salts, such as calcium tetrahydrophthalate and calcium pimelate, have demonstrated efficacy as β-nucleating agents in polypropylene (B1209903), enhancing its mechanical properties like impact strength.[3][4] The rigid structure of the phthalate anion in calcium phthalate could provide nucleation sites for polymer crystallization, potentially improving the mechanical and thermal properties of various polymers.

Conceptual workflow for calcium phthalate as a polymer nucleating agent.

Excipient for Controlled-Release Formulations

The limited solubility of calcium phthalate in aqueous environments is a key attribute for its potential use in controlled-release drug delivery systems. Similar to how other sparingly soluble calcium salts like calcium carbonate and calcium alginate are employed, calcium phthalate could be formulated into a matrix that slowly erodes or allows for the gradual diffusion of an embedded active pharmaceutical ingredient (API).[5][6][7][8] This could be particularly advantageous for drugs requiring sustained release profiles to maintain therapeutic concentrations over an extended period.

Hypothetical mechanism for a calcium phthalate-based controlled-release formulation.

Precursor for Calcium Oxide (CaO) Nanoparticles

The thermal decomposition of calcium phthalate yields calcium oxide.[1] This decomposition pathway presents an opportunity to use calcium phthalate as a precursor for the synthesis of calcium oxide nanoparticles. By carefully controlling the decomposition temperature, atmosphere, and time, it may be possible to produce CaO nanoparticles with specific sizes and morphologies.[9][10][11][12] These nanoparticles have applications in catalysis, CO2 capture, and as antimicrobial agents.

References

• 1. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 2. Calcium phthalate | C8H4CaO4 | CID 79857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. WO2013097647A1 - Β-crystal form nucleating agent composition for polypropylene and application thereof - Google Patents [patents.google.com]
• 5. Incorporation of calcium salts into xanthan gum matrices: hydration, erosion and drug release characteristics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. [PDF] Calcium Oxide Nanoparticle Production and its Application as Photocatalyst | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Green synthesis of calcium oxide nanocatalyst and application in transesterification of waste cooking oil - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of Calcium Oxide Nanoparticles from Industrial Waste on the Performance of Hardened Cement Pastes: Physicochemical Study | MDPI [mdpi.com]

Calcium Phthalate: A Versatile Precursor for Advanced Nanomaterial Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The field of nanotechnology continues to seek novel, cost-effective, and versatile precursor materials for the controlled synthesis of advanced nanomaterials. This technical guide explores the potential of calcium phthalate (B1215562) as a promising precursor for the synthesis of various functional nanomaterials, including calcium oxide (CaO), calcium carbonate (CaCO3), and carbon-based nanostructures. While direct literature on the use of calcium phthalate for nanomaterial synthesis is emerging, this document consolidates information from related systems and proposes scientifically grounded methodologies for its application. By leveraging the thermal decomposition of this aromatic carboxylate, researchers can potentially access a range of nanomaterials with tailored properties for applications in catalysis, drug delivery, and biomedical engineering. This guide provides a comprehensive overview of the synthesis principles, detailed experimental protocols, and potential applications, supported by quantitative data and visual workflows to facilitate further research and development in this exciting area.

Introduction

Nanomaterials, with their unique size-dependent properties, are at the forefront of innovation in various scientific and technological fields. The choice of precursor material is a critical factor that dictates the morphology, purity, and functionality of the resulting nanoparticles. Calcium-based nanomaterials, such as CaO and CaCO3, are of particular interest due to their biocompatibility, biodegradability, and catalytic activity.[1][2] Similarly, carbon-based nanomaterials, including porous carbon and carbon nanotubes, are highly sought after for their exceptional electrical, thermal, and mechanical properties.

Calcium phthalate, a calcium salt of phthalic acid, presents itself as an intriguing precursor candidate. Its structure, containing a calcium center and an aromatic dicarboxylate ligand, offers the potential for controlled thermal decomposition to yield either calcium-based inorganic nanoparticles or carbonaceous materials, depending on the process conditions. The phthalate moiety can serve as a carbon source, while the calcium can act as a catalytic center or be converted into its oxide or carbonate form. This guide will delve into the theoretical and practical aspects of utilizing calcium phthalate for the synthesis of these valuable nanomaterials.

Synthesis of Calcium-Based Nanomaterials from Calcium Phthalate

The thermal decomposition of metal carboxylates is a well-established method for the synthesis of metal and metal oxide nanoparticles.[3][4] In the case of calcium phthalate, controlled pyrolysis is expected to yield either calcium oxide or calcium carbonate nanoparticles, with the gaseous byproducts being derived from the phthalate ligand.

Proposed Synthesis Mechanism: Thermal Decomposition

The thermal decomposition of calcium phthalate in an inert or oxidizing atmosphere is hypothesized to proceed through the following general steps:

• Dehydration: Removal of any coordinated or lattice water molecules at elevated temperatures.

• Decomposition of the Phthalate Ligand: Fragmentation of the organic moiety, leading to the formation of volatile organic compounds and a solid calcium-containing intermediate.

• Formation of Calcium Carbonate: In the presence of CO2 (either from the decomposition or an external source), the intermediate can convert to calcium carbonate.

• Formation of Calcium Oxide: At higher temperatures, calcium carbonate will decompose to form calcium oxide and carbon dioxide.

The final product (CaO or CaCO3) can be controlled by tuning the decomposition temperature and the atmospheric conditions.

Experimental Protocol: Synthesis of CaO/CaCO3 Nanoparticles

The following is a proposed experimental protocol for the synthesis of calcium oxide and calcium carbonate nanoparticles using calcium phthalate as a precursor, based on analogous thermal decomposition methods.[4][5]

Materials:

• Calcium phthalate (C8H4CaO4)

• High-purity nitrogen or argon gas

• Furnace with temperature and atmosphere control

• Ceramic crucible

• Mortar and pestle

Procedure:

• Precursor Preparation: A known quantity of calcium phthalate powder is placed in a ceramic crucible.

• Thermal Decomposition: The crucible is placed in a tube furnace.

  • For Calcium Carbonate (CaCO3): The furnace is heated to a temperature range of 400-600°C under a controlled atmosphere (e.g., a slow flow of nitrogen mixed with a small percentage of CO2). The temperature is held for a specified duration (e.g., 2-4 hours) to ensure complete decomposition of the organic part and formation of calcium carbonate.

  • For Calcium Oxide (CaO): The furnace is heated to a higher temperature range of 700-900°C under an inert atmosphere (e.g., nitrogen or argon). This higher temperature facilitates the decomposition of any intermediate calcium carbonate to calcium oxide. The temperature is maintained for 2-4 hours.

• Cooling and Collection: The furnace is allowed to cool down to room temperature under the inert atmosphere to prevent the re-formation of carbonate from atmospheric CO2. The resulting nanoparticle powder is then collected from the crucible.

• Characterization: The synthesized nanoparticles should be characterized using techniques such as X-ray Diffraction (XRD) to determine the crystal phase, Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM) to analyze the morphology and particle size, and Thermogravimetric Analysis (TGA) to study the decomposition profile of the precursor.[5]

Quantitative Data from Analogous Systems

Precursor	Decomposition Temperature (°C)	Resulting Nanomaterial	Particle Size (nm)	Reference
Calcium Oleate	650	Calcium Oxide (CaO)	60-80	[6]
Eggshell (CaCO3)	900	Calcium Oxide (CaO)	20-70	[4]
Calcium Hydroxide	650	Calcium Oxide (CaO)	~90	[5]

Synthesis of Carbon-Based Nanomaterials from Calcium Phthalate

The aromatic structure of the phthalate ligand in calcium phthalate makes it a potential carbon source for the synthesis of carbon-based nanomaterials, such as porous carbon and potentially as a component in the synthesis of carbon nanotubes.

Proposed Synthesis Pathway: Carbonization and Activation

The synthesis of porous carbon from calcium phthalate can be envisioned as a two-step process:

• Carbonization: Thermal decomposition of calcium phthalate in an inert atmosphere at a sufficiently high temperature (e.g., 600-900°C) to convert the organic phthalate moiety into a carbonaceous char. The in-situ formed calcium oxide can act as a template or an activating agent.

• Activation (Optional): The resulting carbon-CaO composite can be further treated to enhance its porosity. This can involve washing with an acid to remove the CaO template, leaving behind a porous carbon structure. Alternatively, a chemical activating agent (e.g., KOH) could be mixed with the precursor before carbonization to create a highly porous carbon material. This approach is inspired by the conversion of polyethylene (B3416737) terephthalate (B1205515) (PET) waste into porous carbons.[7][8]

Experimental Protocol: Synthesis of Porous Carbon

Materials:

• Calcium phthalate (C8H4CaO4)

• High-purity nitrogen or argon gas

• Tube furnace

• Ceramic boats

• Hydrochloric acid (HCl) solution (for template removal)

• Deionized water

Procedure:

• Carbonization: Calcium phthalate is placed in a ceramic boat and heated in a tube furnace under a continuous flow of inert gas. The temperature is ramped up to a target carbonization temperature (e.g., 800°C) and held for 1-2 hours.

• Template Removal: After cooling, the resulting black powder (a composite of carbon and CaO) is washed with a dilute HCl solution to dissolve the CaO template.

• Washing and Drying: The carbon material is then repeatedly washed with deionized water until the pH is neutral and dried in an oven at a low temperature (e.g., 80°C) overnight.

• Characterization: The porous carbon should be characterized for its surface area and pore size distribution (e.g., using BET analysis), morphology (SEM, TEM), and degree of graphitization (Raman spectroscopy).

Potential Application in Carbon Nanotube Synthesis

While not a direct precursor for CNTs, calcium carbonate derived from the thermal decomposition of calcium phthalate can serve as an effective catalyst support for the chemical vapor deposition (CVD) synthesis of carbon nanotubes.[9] The porous nature of the in-situ generated CaCO3 can provide a high surface area for the dispersion of metal catalysts (e.g., Fe, Co, Ni), facilitating the growth of CNTs from a carbon feedstock gas (e.g., acetylene, ethylene).

Visualizing the Synthesis Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate the proposed experimental workflows and logical relationships in the synthesis of nanomaterials from a calcium phthalate precursor.

Caption: Workflow for synthesizing calcium-based nanomaterials.

Caption: Workflow for synthesizing porous carbon.

Caption: Signaling pathway for drug delivery application.

Applications in Drug Development and Biomedical Fields

The nanomaterials potentially synthesized from calcium phthalate have significant applications in the pharmaceutical and biomedical sectors.

• Drug Delivery: Both CaO and CaCO3 nanoparticles are biocompatible and pH-sensitive, making them excellent candidates for drug delivery systems.[1] They can be loaded with therapeutic agents and are stable at physiological pH, but dissolve in the acidic environment of tumor tissues or intracellular compartments, leading to targeted drug release.

• Gene Delivery: The positively charged surface of calcium-based nanoparticles can facilitate the binding and delivery of negatively charged genetic materials like DNA and siRNA into cells.

• Bioimaging: Doping these nanoparticles with fluorescent or contrast agents could enable their use in bioimaging applications for diagnostics and tracking of therapeutic delivery.

• Tissue Engineering: Calcium phosphate-based materials, which could potentially be derived from CaO nanoparticles through further processing, are widely used as bone graft substitutes and scaffolds for tissue regeneration due to their osteoconductive properties.

Conclusion and Future Outlook

Calcium phthalate holds considerable, yet largely unexplored, potential as a versatile precursor for the synthesis of a variety of advanced nanomaterials. This technical guide has outlined the theoretical basis and proposed experimental protocols for producing calcium oxide, calcium carbonate, and porous carbon nanoparticles from this readily available and cost-effective starting material. The inferred methodologies, based on established principles of thermal decomposition and carbonization, provide a solid foundation for researchers to begin exploring this promising avenue.

Future research should focus on the systematic investigation of the thermal decomposition of calcium phthalate under various conditions to optimize the synthesis of nanoparticles with controlled size, morphology, and purity. Detailed characterization of the resulting materials will be crucial to validate their properties and performance in the targeted applications. Furthermore, exploring the catalytic potential of calcium phthalate-derived materials in other chemical transformations could open up new and exciting research directions. The development of this precursor could offer a sustainable and economical route to high-value nanomaterials for a wide range of applications, from advanced drug delivery systems to next-generation energy storage devices.

References

• 1. Calcium carbonate nanoparticles: synthesis, characterization and biocompatibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Calcium carbonate nano- and microparticles: synthesis methods and biological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. jjbs.hu.edu.jo [jjbs.hu.edu.jo]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Converting waste poly(ethylene terephthalate) into hierarchical porous carbon towards a high-performance supercapacitor - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 8. Porous carbons derived from polyethylene terephthalate (PET) waste for CO2 capture studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Catalytic CVD Synthesis of Carbon Nanotubes: Towards High Yield and Low Temperature Growth - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Crystal Architecture of Calcium Phthalate: A Technical Guide Based on Crystallographic Evidence

For Immediate Release

This technical guide offers an in-depth analysis of the structural characteristics of calcium phthalate (B1215562), with a primary focus on the monohydrate form, for which detailed crystallographic data is available. This document is intended for researchers, scientists, and professionals in drug development seeking a comprehensive understanding of the molecular architecture of this compound. The information presented herein is foundational for any subsequent theoretical and computational modeling.

Introduction

Crystal Structure of Calcium Phthalate Monohydrate

The crystal structure of calcium phthalate monohydrate (Ca(C₈H₄O₄)·H₂O) has been meticulously refined, providing precise atomic coordinates and insights into its bonding and packing. The compound crystallizes in the monoclinic system, which is characterized by three unequal axes with one oblique angle.

Crystallographic Data

The fundamental crystallographic parameters for calcium phthalate monohydrate are summarized in the table below. This data is essential for defining the unit cell, which is the basic repeating unit of the crystal lattice.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	11.213(8)
b (Å)	6.680(5)
c (Å)	11.988(8)
β (°)	98.91(5)
Volume (ų)	887
Z	4
Calculated Density (g cm⁻³)	1.68

Table 1: Crystallographic data for calcium phthalate monohydrate.

Atomic Coordinates

The positions of the individual atoms within the unit cell are defined by fractional atomic coordinates. These coordinates are crucial for determining bond lengths, bond angles, and the overall molecular geometry.

Atom	x	y	z
Ca	0.21163(2)	0.76793(3)	0.17173(2)
O(1)	0.2017(1)	0.4437(1)	0.1260(1)
O(2)	0.2249(1)	0.6923(1)	-0.0101(1)
O(3)	0.0038(1)	0.7749(1)	0.1170(1)
O(4)	-0.0163(1)	0.7161(1)	0.3168(1)
O(W)	0.3957(1)	0.8118(2)	0.3119(1)
C(1)	0.2871(1)	0.2860(2)	0.0718(1)
C(2)	0.4010(1)	0.3058(2)	0.0404(1)
C(3)	0.4956(1)	0.1854(2)	0.0895(1)
C(4)	0.4772(1)	0.0430(2)	0.1685(1)
C(5)	0.3635(1)	0.0178(2)	0.1994(1)
C(6)	0.2688(1)	0.1388(2)	0.1506(1)
C(7)	0.2227(1)	0.5898(2)	0.0619(1)
C(8)	0.1508(1)	0.1172(2)	0.1873(1)

Table 2: Fractional atomic coordinates for calcium phthalate monohydrate.

Molecular Structure and Coordination

The arrangement of atoms in calcium phthalate monohydrate reveals a complex coordination network. The calcium ion plays a central role in linking the phthalate anions and water molecules.

Calcium Ion Coordination Environment

The calcium ion is coordinated to seven oxygen atoms.[1] Six of these oxygen atoms belong to the carboxyl groups of neighboring phthalate anions, and one oxygen atom is from a water molecule.[1] This coordination geometry results in the formation of infinite chains of phthalate groups linked by calcium ions, extending along the b-axis of the crystal.[1]

Coordination environment of the Calcium ion.

Phthalate Anion Geometry

The phthalate anion is not perfectly planar. The two carboxyl groups are twisted with respect to the plane of the phenyl ring. The angles between the planes of the two carboxyl groups and the phenyl ring are 78° and 34°, respectively, with an angle of 67° between the two carboxyl group planes.[1] This twisting is a significant structural feature that influences the crystal packing.

Hydrogen Bonding Network

The water molecule plays a crucial role in stabilizing the crystal structure through hydrogen bonding. It is involved in two hydrogen bonds with the carboxyl groups of adjacent phthalate anions.[1] This network of hydrogen bonds further links the chains of calcium and phthalate ions, creating a stable three-dimensional structure.

References

• 1. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application of Calcium-Based Stabilizers in Polyvinyl Chloride (PVC) Formulations

Introduction

These application notes provide detailed protocols and technical information for researchers, scientists, and professionals in drug development and material science on the use of calcium-based stabilizer systems in Polyvinyl Chloride (PVC). It is critical to clarify a common point of confusion: "calcium phthalate" is not typically used as a primary heat stabilizer for PVC. In PVC chemistry, the roles are generally distinct:

• Calcium Salts (Carboxylates): Compounds like calcium stearate (B1226849) act as heat stabilizers. They function primarily by neutralizing the hydrochloric acid (HCl) that is released during PVC degradation.

• Phthalates (Esters): Compounds like Di-n-octyl phthalate (B1215562) (DOP) or Diisononyl phthalate (DINP) are used as plasticizers to impart flexibility to the PVC matrix.[1][2]

The industry standard for a non-toxic, environmentally-friendly calcium-based stabilization system is the Calcium/Zinc (Ca/Zn) stabilizer system , often based on stearates or other long-chain carboxylates.[3][4] This system offers a synergistic effect where the zinc component provides early color stability and the calcium component ensures long-term stability.[4]

This document will therefore focus on the application and evaluation of a standard Ca/Zn stearate heat stabilizer system, which is a widely adopted and well-documented alternative to traditional lead or organotin stabilizers.[5]

Mechanism of PVC Degradation and Ca/Zn Stabilization

PVC degradation is an autocatalytic dehydrochlorination reaction initiated by heat and shear during processing.[6] The process releases HCl, which further catalyzes the degradation, leading to the formation of conjugated polyene sequences that cause discoloration (yellowing to blackening) and deterioration of mechanical properties.[5]

Ca/Zn stabilizers counteract this through a synergistic mechanism:

• Replacement of Labile Chlorine: Zinc stearate, a Lewis acid, reacts with the unstable allylic chlorine atoms on the PVC chain, replacing them with more stable carboxylate groups. This inhibits the initiation of the "zipper" dehydrochlorination reaction.[7]

• HCl Scavenging: The primary role of calcium stearate is to neutralize the released HCl, forming calcium chloride (CaCl₂). This prevents the autocatalytic acceleration of PVC degradation.[7]

• Synergistic Regeneration: The zinc chloride (ZnCl₂) formed is a strong Lewis acid that can promote severe degradation. To prevent this, the calcium stearate reacts with ZnCl₂ to regenerate the active zinc stearate, while the more stable CaCl₂ is formed. Co-stabilizers like polyols (e.g., pentaerythritol) are often added to chelate the ZnCl₂, further mitigating its harmful effects.[8]

Caption: Synergistic mechanism of Ca/Zn stearate stabilizers in PVC.

Experimental Protocols

The following protocols describe standard methods for evaluating the performance of a Ca/Zn stabilizer system in a rigid PVC formulation.

Protocol 1: PVC Compound Preparation

Objective: To prepare a homogenous PVC dry blend for subsequent thermal stability testing.

Materials & Equipment:

• PVC Resin (K-value 67)

• Ca/Zn Stearate Stabilizer

• Plasticizer (e.g., DOP)

• Lubricants (e.g., Stearic Acid, Paraffin Wax)

• Processing Aid (e.g., Acrylic Copolymer)

• Filler (e.g., Calcium Carbonate)

• High-speed laboratory mixer

Procedure:

• Weigh all components according to the formulation specified in Table 1 .

• Add the PVC resin to the high-speed mixer bowl.

• Start the mixer at low speed (e.g., 1500 rpm) and heat to 50-60°C.

• Add the Ca/Zn stabilizer, plasticizer, and other liquid components.

• Increase the mixer speed (e.g., 2500-3000 rpm) and add the remaining solid components (lubricants, fillers, etc.).

• Continue mixing until the temperature reaches 110-120°C to ensure proper absorption and homogenization.

• Discharge the hot, free-flowing dry blend into a cooling mixer and cool to below 40°C before storage in a sealed container.

Table 1: Example Rigid PVC Formulation

Component	Parts per Hundred Resin (PHR)	Purpose
PVC Resin (K-67)	100.0	Base Polymer
Ca/Zn Stearate Stabilizer	2.0 - 4.0	Heat Stabilizer
Di-n-octyl phthalate (DOP)	5.0	Plasticizer/Co-stabilizer
Stearic Acid	0.3	External/Internal Lubricant
Paraffin Wax	1.0	External Lubricant
Acrylic Processing Aid	1.5	Promotes Fusion, Improves Melt Flow
Calcium Carbonate (coated)	5.0	Filler/Cost Reduction

Protocol 2: Static Heat Stability (Oven Aging Test)

Objective: To evaluate the stabilizer's ability to prevent discoloration over time at a constant high temperature.[8]

Materials & Equipment:

• Two-roll mill

• Hydraulic press

• Forced-air circulating oven with a rotating rack

• Colorimeter or Spectrophotometer (optional, for quantitative analysis)

• Gray scale for color change assessment

Procedure:

• Milling: On a two-roll mill heated to 165-175°C, process the PVC dry blend from Protocol 1 for 3-5 minutes until a uniform, molten sheet is formed.

• Pressing: Cut the milled sheet and press it in a hydraulic press at 180°C for 2 minutes to create smooth, uniform plaques of ~1 mm thickness.

• Aging: Place small samples (e.g., 2x2 cm) of the pressed plaques into the oven, preheated to 180°C or 200°C.

• Observation: Remove one sample at regular intervals (e.g., every 10 or 15 minutes).

• Analysis: Arrange the samples in chronological order to observe the progression of discoloration. The "stability time" is the time at which a significant color change (e.g., turning dark yellow or brown) occurs. For quantitative data, measure the Yellowness Index (YI) according to ASTM E313 at each interval.

Protocol 3: Dynamic Heat Stability (Torque Rheometry)

Objective: To evaluate the thermal stability of the PVC compound under conditions of continuous heat and mechanical shear, simulating processing environments like extrusion.

Materials & Equipment:

• Torque Rheometer (e.g., Brabender or Haake type) with a heated mixing chamber

Procedure:

• Set the mixing chamber temperature of the torque rheometer to the desired processing temperature (e.g., 185-195°C) and the rotor speed (e.g., 60 RPM).

• Once the temperature and speed are stable, add a defined mass of the PVC dry blend (e.g., 60 g) to the chamber.

• Record the torque (in Nm) and melt temperature as a function of time.

• Key parameters to analyze from the resulting rheology curve are:

  • Fusion Time: The time taken for the powder to become a molten mass, indicated by the first torque peak.

  • Fusion Torque: The torque value at the fusion peak.

  • Equilibrium Torque: The steady-state torque after fusion, indicating melt viscosity.

  • Stability Time: The time from the start of the test until the torque begins to rise sharply, which signifies cross-linking and severe degradation of the PVC.

Caption: Workflow for preparing and testing PVC stabilizer performance.

Performance Data

The following tables summarize typical performance data for a PVC formulation stabilized with a Ca/Zn system compared to an unstabilized formulation and a traditional lead-based stabilizer.

Table 2: Static Heat Stability at 180°C (Oven Aging)

Time (minutes)	Unstabilized PVC	PVC + Lead Stabilizer	PVC + Ca/Zn Stabilizer
0	White	White	White
15	Dark Yellow	Light Cream	Light Yellow
30	Brown	Light Yellow	Yellow
45	Black	Yellow	Dark Yellow
60	Black	Tan / Brown	Brown
Stability Time	< 15 min	~ 60 min	~ 45 min

Table 3: Dynamic Heat Stability at 190°C (Torque Rheometry)

Parameter	Unstabilized PVC	PVC + Lead Stabilizer	PVC + Ca/Zn Stabilizer
Fusion Time (min)	1.5	1.8	1.7
Equilibrium Torque (Nm)	35	38	37
Stability Time (min)	< 5	15 - 20	10 - 15

Disclaimer: The data presented are illustrative. Actual performance will vary based on the specific grade of PVC, the exact composition of the stabilizer package, and the processing conditions. It is essential to conduct specific testing for each unique formulation and application.

References

• 1. WO1992001017A1 - Pvc stabilizer composition and process for manufacture of the composition - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. CN102898751A - Application of environment-friendly Ca-Zn composite heat stabilizer in polyvinyl chloride (PVC) products - Google Patents [patents.google.com]
• 5. CN105315574A - Calcium and zinc heat stabilizer for PVC and application of calcium and zinc heat stabilizer - Google Patents [patents.google.com]
• 6. Thermal stabilization of polyvinyl chloride by calcium and zinc carboxylates derived from byproduct of palm oil refining - PMC [pmc.ncbi.nlm.nih.gov]
• 7. AU644006B2 - PVC stabilizer composition and process for manufacture of the composition - Google Patents [patents.google.com]
• 8. specialchem.com [specialchem.com]

Application Notes and Protocols for the Analysis of Phthalates by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates, or phthalic acid esters, are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and longevity of various consumer and industrial products.[1] They are found in a vast array of items, including food packaging, medical devices, toys, and personal care products.[2] Due to their weak chemical bonds within the polymer matrix, phthalates can leach into the surrounding environment, leading to widespread human exposure.[3] Growing concerns over their potential as endocrine-disrupting chemicals and links to adverse health effects have prompted regulatory bodies to establish maximum allowable limits in many products.[4][5]

Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely adopted analytical technique for the separation, identification, and quantification of phthalates in diverse and complex matrices.[4][6] Its high sensitivity, selectivity, and robustness make it the method of choice for ensuring product safety and regulatory compliance.[7] This document provides detailed application notes and experimental protocols for the analysis of phthalates using GC-MS, intended to guide researchers, scientists, and drug development professionals in establishing and validating their own analytical procedures.

Experimental Protocols

Accurate determination of phthalates requires meticulous sample preparation to extract and concentrate the analytes from the sample matrix while minimizing contamination. The choice of extraction method depends on the nature of the sample matrix (e.g., aqueous, solid, fatty).

Sample Preparation

Contamination is a significant challenge in phthalate (B1215562) analysis due to their ubiquitous presence in laboratory environments.[8] To mitigate this, it is crucial to use scrupulously cleaned glassware, high-purity solvents, and avoid contact with plastic materials wherever possible.[9]

a) Liquid-Liquid Extraction (LLE)

LLE is a conventional method suitable for aqueous samples such as drinking water and beverages.[10][11]

Protocol for LLE of Phthalates in Water:

• Sample Collection: Collect 100 mL of the water sample in a pre-cleaned glass container.

• Internal Standard Spiking: Spike the sample with a known amount of an appropriate internal standard (e.g., Benzyl Benzoate).[9]

• Extraction: Transfer the sample to a glass separatory funnel and add 30 mL of n-hexane (or another suitable non-polar solvent).[10][12]

• Shaking: Shake the funnel vigorously for 2-5 minutes, periodically venting to release pressure.[13]

• Phase Separation: Allow the layers to separate for at least 5 minutes.[13]

• Collection: Drain the lower aqueous layer and collect the organic layer (upper layer) in a clean glass flask.

• Repeat Extraction: Repeat the extraction of the aqueous layer with two additional 30 mL portions of n-hexane, combining the organic extracts.

• Drying: Pass the combined organic extract through a glass column containing anhydrous sodium sulfate (B86663) to remove any residual water.

• Concentration: Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The concentrated extract is now ready for GC-MS analysis.

b) Solid-Phase Extraction (SPE)

SPE is a widely used technique that offers high recovery and pre-concentration of phthalates from various matrices, including water, wine, and biological fluids.[14][15] The choice of sorbent material is critical for efficient extraction.[14]

Protocol for SPE of Phthalates in Wine: [15]

• Sample Preparation: Take 10 mL of the wine sample and adjust the pH if necessary.

• Internal Standard Spiking: Spike the sample with an appropriate internal standard.

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Load the prepared wine sample onto the SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 90:10, v/v) to remove interfering substances.

• Drying: Dry the cartridge under vacuum or by passing a stream of nitrogen for 10-15 minutes.

• Elution: Elute the retained phthalates with 5-10 mL of a suitable organic solvent, such as ethyl acetate (B1210297) or dichloromethane.[16]

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The extract is ready for GC-MS analysis.

c) QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a streamlined approach that has gained popularity for the analysis of various contaminants, including phthalates, in a wide range of food and biological matrices.[17][18][19]

Protocol for QuEChERS of Phthalates in Food Samples: [17]

• Sample Homogenization: Homogenize a representative portion of the food sample (e.g., 10 g).

• Internal Standard Spiking: Spike the homogenized sample with an internal standard.

• Extraction: Place the sample in a 50 mL centrifuge tube, add 10 mL of acetonitrile (B52724), and shake vigorously for 1 minute.

• Salting Out: Add a QuEChERS salt packet (commonly containing magnesium sulfate, sodium chloride, and sodium citrate) and shake vigorously for 1 minute.[19]

• Centrifugation: Centrifuge the tube at 3000-4000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing a sorbent mixture (e.g., PSA and C18) to remove interfering matrix components like lipids and fatty acids.[17]

• Shaking and Centrifugation: Shake the d-SPE tube for 30 seconds and then centrifuge for 5 minutes.

• Final Extract: The supernatant is the final extract ready for GC-MS analysis.

GC-MS Instrumental Analysis

The following are typical instrumental parameters for phthalate analysis. Optimization may be required based on the specific instrument and column used.[20]

Table 1: Typical GC-MS Instrumental Parameters for Phthalate Analysis

Parameter	Setting
Gas Chromatograph (GC)
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	280 - 300 °C[21]
Carrier Gas	Helium or Hydrogen[7][22]
Flow Rate	1.0 - 1.5 mL/min
Column	DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness[13][21]
Oven Program	Initial: 60°C (hold 1 min), Ramp 1: 15°C/min to 220°C, Ramp 2: 5°C/min to 280°C (hold 5 min)[13][23]
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 - 300 °C[21]
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)[3][10]
Solvent Delay	3 - 5 minutes

Selected Ion Monitoring (SIM) Mode: For quantitative analysis, operating the mass spectrometer in SIM mode is highly recommended. This involves monitoring specific ions characteristic of each phthalate, which significantly enhances sensitivity and selectivity by reducing background noise.[3] A common characteristic ion for many phthalates is m/z 149.[4]

Data Presentation

The following tables summarize typical quantitative data for phthalate analysis using GC-MS with different sample preparation methods. These values should be experimentally determined during method validation.

Table 2: Performance Data for Phthalate Analysis in Water Samples

Phthalate	Method	Recovery (%)	RSD (%)	LOD (µg/L)	LOQ (µg/L)
Dimethyl Phthalate (DMP)	LLE-GC-MS	85-105	<10	0.05 - 0.5	0.15 - 1.5
Diethyl Phthalate (DEP)	LLE-GC-MS	88-110	<10	0.05 - 0.5	0.15 - 1.5
Dibutyl Phthalate (DBP)	LLE-GC-MS	90-115	<8	0.1 - 1.0	0.3 - 3.0
Benzylbutyl Phthalate (BBP)	SPE-GC-MS	92-108	<7	0.02 - 0.2	0.06 - 0.6
Bis(2-ethylhexyl) Phthalate (DEHP)	SPE-GC-MS	80-110	<15	0.1 - 1.5	0.3 - 4.5
Di-n-octyl Phthalate (DNOP)	SPE-GC-MS	75-105	<15	0.1 - 1.5	0.3 - 4.5
(Data compiled from multiple sources, including[2][15][16][24])

Table 3: Performance Data for Phthalate Analysis in Food and Biological Matrices

Phthalate	Matrix	Method	Recovery (%)	RSD (%)	LOD (µg/kg)	LOQ (µg/kg)
Dimethyl Phthalate (DMP)	Milk	QuEChERS-GC-MS/MS	85-115	<5	0.5 - 2.0	1.5 - 6.0
Diethyl Phthalate (DEP)	Cereal	QuEChERS-GC-MS	80-110	<8	1.0 - 5.0	3.0 - 15.0
Dibutyl Phthalate (DBP)	Edible Oil	LLE-GC-MS	85-120	<10	5.0 - 20.0	15.0 - 60.0
Bis(2-ethylhexyl) Phthalate (DEHP)	Breast Milk	QuEChERS-GC-MS/MS	83-123	<8	0.1 - 1.0	0.3 - 3.0
(Data compiled from multiple sources, including[8][17][18])

Mandatory Visualization

Caption: Experimental workflow for phthalate analysis using GC-MS.

Caption: Overview of sample preparation methods for phthalate analysis.

Caption: Logical flow of data analysis in GC-MS phthalate quantification.

References

• 1. agilent.com [agilent.com]
• 2. gcms.cz [gcms.cz]
• 3. gcms.cz [gcms.cz]
• 4. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 5. benchchem.com [benchchem.com]
• 6. gcms.cz [gcms.cz]
• 7. peakscientific.com [peakscientific.com]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 11. scholarlinkinstitute.org [scholarlinkinstitute.org]
• 12. benchchem.com [benchchem.com]
• 13. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Evaluation of an analytical method for determining phthalate esters in wine samples by solid-phase extraction and gas chromatography coupled with ion-trap mass spectrometer detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. scispace.com [scispace.com]
• 17. tandfonline.com [tandfonline.com]
• 18. Determination of phthalate esters in edible oils by use of QuEChERS coupled with ionic-liquid-based dispersive liquid-liquid microextraction before high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. benchchem.com [benchchem.com]
• 21. fses.oregonstate.edu [fses.oregonstate.edu]
• 22. agilent.com [agilent.com]
• 23. agilent.com [agilent.com]
• 24. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Methods for Phthalate Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the determination of phthalates using High-Performance Liquid Chromatography (HPLC). Phthalates, a class of chemical compounds commonly used as plasticizers, are of significant concern due to their potential as endocrine disruptors and their propensity to migrate from packaging materials into pharmaceutical products and other consumer goods.[1][2] Accurate and robust analytical methods are therefore essential for ensuring product safety and regulatory compliance.

Introduction to HPLC for Phthalate (B1215562) Analysis

High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the separation, identification, and quantification of phthalates.[3] Typically, reversed-phase HPLC is employed, where a non-polar stationary phase (e.g., C18) is used with a polar mobile phase, often a mixture of water and an organic solvent like acetonitrile (B52724) or methanol (B129727).[4] Detection is commonly achieved using an ultraviolet (UV) detector, as phthalates exhibit absorbance in the UV region.[1][5]

Experimental Protocols

This section details the methodologies for sample preparation and HPLC analysis of phthalates in various matrices.

Protocol 1: Analysis of Phthalates in Liquid Samples (e.g., Beverages, Pharmaceutical Formulations)

This protocol is a generalized procedure based on common liquid-liquid extraction practices.[3][6]

1. Sample Preparation (Liquid-Liquid Extraction):

• To a known volume of the liquid sample (e.g., 10 mL), add a suitable organic solvent such as n-hexane.

• Vortex the mixture vigorously for several minutes to ensure efficient extraction of phthalates into the organic layer.

• Centrifuge the mixture to facilitate phase separation.

• Carefully transfer the organic (upper) layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the mobile phase (e.g., 1 mL of acetonitrile/water).

• Filter the reconstituted sample through a 0.45 µm syringe filter prior to injection into the HPLC system.[6]

2. HPLC-UV Conditions:

• Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).[5][6]

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water.[4][7] For a gradient, the concentration of acetonitrile can be increased over time to elute more hydrophobic phthalates.

• Flow Rate: 1.0 - 1.5 mL/min.[1][5]

• Detection: UV detection at 230 nm.[5][6]

• Injection Volume: 20 µL.[1]

• Column Temperature: 30°C.[1]

Protocol 2: Analysis of Phthalates in Solid Samples (e.g., Plastic Toys, Packaging Materials)

This protocol is adapted from methods for analyzing phthalates in plastic materials.[8]

1. Sample Preparation:

• Weigh approximately 0.05 g of the crushed polymer sample and dissolve it in 5 mL of tetrahydrofuran (B95107) (THF).

• Precipitate the polymers by adding 10 mL of methanol and cool the mixture for 1 hour.[8]

• Once the polymers have settled, filter the solution through a 0.45-µm syringe filter.[8]

• Evaporate the filtrate to dryness and then redissolve the residue in 500 µL of acetonitrile.[8]

2. HPLC-UV Conditions:

• Column: Phenyl-hexyl column for potentially better separation of certain phthalates.[8]

• Mobile Phase: A ternary gradient of water, acetonitrile, and methanol can be employed for optimal separation of a wide range of phthalates.[8]

• Flow Rate: As per instrument optimization, typically around 1.0 mL/min.

• Detection: UV detection at 230 nm.

• Injection Volume: 20 µL.

Quantitative Data Summary

The performance of HPLC methods for phthalate analysis is evaluated through rigorous validation. The following tables summarize key performance characteristics from various validated methods.

Table 1: Performance Characteristics of HPLC Methods for Phthalate Analysis

Analyte(s)	Linearity Range (µg/mL)	Limit of Quantification (LOQ) (µg/mL)	Precision (%RSD)	Recovery (%)	Citation
Diethyl Phthalate (DEP)	Not Specified	Not Specified	< 5.0	Not Reported	[1]
Di(2-ethylhexyl) Phthalate (DEHP) & Mono(2-ethylhexyl) Phthalate (MEHP)	4.25 - 24.78	Not Specified	< 5.0	> 95	[9]
DMP, DEP, BBP, DBP, DEHP	Not Specified	< 0.64	≤ 6.2	94.8 - 99.6	[5]
19 Phthalates	0.05 - 10	Not Specified	Not Reported	Not Reported	[2]
Multiple Phthalates	0.01 - 0.25	1.8 - 70.0	< 15	76 - 120	[3]
DEHP	0.3 - 1.5 (mg/L)	0.06 (mg/L)	< 5.0	Not Reported	[10]
Nine Phthalates	0.0078 - 2 (µg/mL)	Not Specified	Not Reported	66 - 76	[8]

DMP: Dimethyl Phthalate, DEP: Diethyl Phthalate, BBP: Benzyl Butyl Phthalate, DBP: Di-n-butyl Phthalate, DEHP: Di(2-ethylhexyl) Phthalate, MEHP: Mono(2-ethylhexyl) Phthalate.

Visualizations

The following diagrams illustrate the experimental workflows for phthalate analysis.

Caption: Workflow for HPLC analysis of phthalates in liquid samples.

References

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. opus.govst.edu [opus.govst.edu]
• 5. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. HPLC Separation of Phthalates | SIELC Technologies [sielc.com]
• 8. agilent.com [agilent.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Development and Validation of an HPLC-UV Method for the Determination Bis(2-ethylhexyl) Phthalate Ester in Alcoholic Beverages [mdpi.com]

Application Notes and Protocols for the Laboratory Synthesis of Calcium Phthalate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of calcium phthalate (B1215562) in a laboratory setting. The procedure outlined is based on the chemical principle of an acid-base reaction between phthalic acid and a calcium salt.

Introduction

Calcium phthalate is the calcium salt of phthalic acid.[1] It is a white crystalline solid with limited solubility in water but is soluble in some organic solvents.[1] This compound and its derivatives have applications in various fields, including as plasticizers and stabilizers in polymers.[1] The synthesis protocol described herein is a straightforward method suitable for typical laboratory environments.

Reaction Principle

The synthesis of calcium phthalate can be achieved through the reaction of phthalic acid with a calcium base, such as calcium hydroxide (B78521) or calcium carbonate. The general reaction involves the deprotonation of the carboxylic acid groups of phthalic acid by the base to form the calcium salt and water (and carbon dioxide if calcium carbonate is used).

Chemical Equation:

C₈H₆O₄ (Phthalic Acid) + Ca(OH)₂ (Calcium Hydroxide) → C₈H₄CaO₄ (Calcium Phthalate) + 2H₂O

Alternatively:

C₈H₆O₄ (Phthalic Acid) + CaCO₃ (Calcium Carbonate) → C₈H₄CaO₄ (Calcium Phthalate) + H₂O + CO₂

Experimental Protocol

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Purity	Supplier
Phthalic Acid	C₈H₆O₄	166.13	≥99.5%	Sigma-Aldrich
Calcium Hydroxide	Ca(OH)₂	74.09	≥95%	Fisher Scientific
Deionized Water	H₂O	18.02	-	-
Ethanol (B145695)	C₂H₅OH	46.07	95%	VWR
Beakers	-	-	-	-
Magnetic Stirrer and Stir Bar	-	-	-	-
Heating Mantle or Hot Plate	-	-	-	-
Buchner Funnel and Flask	-	-	-	-
Filter Paper	-	-	-	-
Drying Oven	-	-	-	-
pH Indicator Strips	-	-	-	-

Procedure

• Dissolution of Phthalic Acid:

  • In a 250 mL beaker, dissolve 16.6 g (0.1 mol) of phthalic acid in approximately 100 mL of deionized water.

  • Heat the mixture gently (to around 60-70 °C) and stir using a magnetic stirrer until the phthalic acid is fully dissolved. Phthalic acid has limited solubility in cold water, so heating is necessary.

• Preparation of Calcium Hydroxide Slurry:

  • In a separate 100 mL beaker, prepare a slurry of 7.4 g (0.1 mol) of calcium hydroxide in 50 mL of deionized water. Stir well to ensure a uniform suspension.

• Reaction:

  • Slowly add the calcium hydroxide slurry to the heated phthalic acid solution while stirring continuously.

  • A white precipitate of calcium phthalate will begin to form immediately.

  • Continue stirring the reaction mixture at 60-70 °C for approximately 1-2 hours to ensure the reaction goes to completion.

  • Monitor the pH of the reaction mixture using pH indicator strips. The final pH should be approximately neutral (pH ~7). If the solution is still acidic, add a small amount of additional calcium hydroxide slurry until neutrality is reached.

• Isolation and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Collect the white precipitate by vacuum filtration using a Buchner funnel and filter paper.

  • Wash the collected solid with a small amount of cold deionized water to remove any unreacted starting materials and soluble impurities.

  • Further wash the precipitate with a small amount of ethanol to aid in drying.

• Drying:

  • Transfer the filtered calcium phthalate to a watch glass or evaporating dish.

  • Dry the product in a drying oven at 100-110 °C for several hours, or until a constant weight is achieved.

• Characterization:

  • The final product should be a white, crystalline powder.

  • Determine the yield of the synthesized calcium phthalate. The theoretical yield is approximately 20.4 g.

  • Characterization can be performed using techniques such as Infrared (IR) Spectroscopy to confirm the presence of the carboxylate salt and the absence of the carboxylic acid C=O stretch of the starting material.

Quantitative Data Summary

Parameter	Value
Molar Ratio of Phthalic Acid to Calcium Hydroxide	1:1
Reaction Temperature	60-70 °C
Reaction Time	1-2 hours
Theoretical Yield	~20.4 g
Appearance of Product	White crystalline powder

Experimental Workflow Diagram

Caption: Workflow for the synthesis of calcium phthalate.

Safety Precautions

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

• Phthalic acid can be an irritant to the eyes, skin, and respiratory tract. Handle it in a well-ventilated area or a fume hood.

• Calcium hydroxide is corrosive and can cause skin and eye irritation. Avoid direct contact.

• The reaction mixture is heated, so take precautions to avoid burns.

References

• 1. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]

Application of Calcium Phthalate in Food Contact Materials: A Review of Available Data

Initial research indicates a significant lack of specific data and regulatory guidance regarding the direct application of calcium phthalate (B1215562) in food contact materials. The vast majority of scientific literature and regulatory frameworks focus on phthalate esters, which are a different class of compounds used as plasticizers in polymers.

While calcium phthalate, the calcium salt of phthalic acid, is known as a chemical compound and may have general uses as a plasticizer or stabilizer, its specific use, migration data, and toxicological assessment in the context of food packaging are not well-documented in publicly available scientific literature or regulatory databases.[1][2][3]

The primary concern in the field of food contact materials revolves around phthalate esters , such as Di(2-ethylhexyl) phthalate (DEHP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), and Diisononyl phthalate (DINP).[4][5][6][7] These substances are added to plastics, particularly polyvinyl chloride (PVC), to increase flexibility.[6][8][9][10] Because they are not chemically bound to the plastic polymer, they can migrate into foodstuffs, especially those with high-fat content.[4][9][11][12]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA) have established specific migration limits (SMLs) and tolerable daily intakes (TDIs) for several phthalate esters due to potential health concerns, including endocrine disruption.[4][5][6][8] For example, the SML for DEHP is 1.5 mg/kg of food.[4]

Given the absence of specific data for calcium phthalate in food contact applications, it is not possible to provide the detailed application notes, quantitative data tables, experimental protocols, or signaling pathway diagrams as requested. The scientific and regulatory focus remains firmly on the potential migration and health effects of phthalate esters.

For researchers, scientists, and drug development professionals interested in the safety of food contact materials, the critical area of study remains the detection, migration, and toxicological effects of regulated phthalate esters.

Workflow for Assessing Phthalate Esters in Food Contact Materials

While specific protocols for calcium phthalate are unavailable, a general workflow for the assessment of phthalate esters in food contact materials can be outlined. This process is crucial for ensuring consumer safety and regulatory compliance.

Fig. 1: General workflow for phthalate ester migration analysis.

References

• 1. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 2. Page loading... [guidechem.com]
• 3. Calcium phthalate | C8H4CaO4 | CID 79857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Secure Verification [aspace.agrif.bg.ac.rs]
• 5. Critical Review on the Presence of Phthalates in Food and Evidence of Their Biological Impact - PMC [pmc.ncbi.nlm.nih.gov]
• 6. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 7. measurlabs.com [measurlabs.com]
• 8. fda.gov [fda.gov]
• 9. ucfoodquality.ucdavis.edu [ucfoodquality.ucdavis.edu]
• 10. Some phthalates and their applications - Figures and Tables [ec.europa.eu]
• 11. researchgate.net [researchgate.net]
• 12. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Application Note: Thermal Analysis of Calcium Phthalate Using TG-DTA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thermogravimetric Analysis (TGA) coupled with Differential Thermal Analysis (DTA) is a powerful thermoanalytical technique for characterizing the thermal stability and decomposition of pharmaceutical materials. This application note details the use of TG-DTA for the thermal analysis of calcium phthalate (B1215562), a compound relevant in pharmaceutical and polymer sciences. Understanding its thermal behavior is crucial for determining processing temperatures, storage conditions, and potential degradation pathways.

Calcium phthalate monohydrate (C₈H₄CaO₄·H₂O) is the hydrated salt of phthalic acid. Its thermal decomposition is a multi-stage process that can be effectively monitored by TG-DTA, providing quantitative information on dehydration and subsequent decomposition events.

Experimental Protocols

This section outlines the detailed methodology for the TG-DTA analysis of calcium phthalate monohydrate.

Instrumentation:

A simultaneous TG-DTA instrument is used for the analysis.

Sample Preparation:

• A small amount of calcium phthalate monohydrate (typically 5-10 mg) is accurately weighed.

• The sample is placed in an inert crucible, commonly alumina (B75360) or platinum.

Experimental Conditions:

• Atmosphere: The experiment is conducted under a dynamic inert atmosphere, such as nitrogen or argon, at a constant flow rate (e.g., 50 mL/min) to prevent oxidative side reactions.

• Heating Program: The sample is heated from ambient temperature (e.g., 25 °C) to a final temperature of 1000 °C at a constant heating rate of 10 °C/min.

• Reference: An empty, inert crucible is used as the reference for the DTA measurement.

Data Analysis:

The TG curve is analyzed to determine the onset and completion temperatures of mass loss events, as well as the percentage of mass loss for each step. The DTA curve is used to identify the nature of the thermal events (endothermic or exothermic).

Data Presentation

The thermal decomposition of calcium phthalate monohydrate proceeds in three distinct stages. The quantitative data for each stage is summarized in the table below.

Decomposition Stage	Temperature Range (°C)	Theoretical Mass Loss (%)	Observed Mass Loss (%)	Solid Product	Gaseous Product(s)	DTA Peak
Stage 1: Dehydration	100 - 250	8.11	~8.1	Anhydrous Calcium Phthalate (C₈H₄CaO₄)	Water (H₂O)	Endothermic
Stage 2: Decomposition of Anhydrous Phthalate	400 - 600	31.51	~31.5	Calcium Carbonate (CaCO₃)	Phthalic Anhydride (B1165640) (C₈H₄O₃), Carbon Monoxide (CO)	Exothermic
Stage 3: Decomposition of Calcium Carbonate	650 - 850	19.81	~19.8	Calcium Oxide (CaO)	Carbon Dioxide (CO₂)	Endothermic

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the proposed thermal decomposition pathway of calcium phthalate monohydrate.

Figure 1: Experimental workflow for the TG-DTA analysis of calcium phthalate.

Figure 2: Proposed thermal decomposition pathway of calcium phthalate monohydrate.

Discussion

The TG-DTA analysis of calcium phthalate monohydrate reveals a three-stage decomposition process.

Stage 1: Dehydration The initial mass loss observed between 100 °C and 250 °C corresponds to the removal of one molecule of water of hydration. This is an endothermic process, as indicated by the DTA curve, and is consistent with the behavior of many hydrated pharmaceutical salts. The observed mass loss of approximately 8.1% aligns well with the theoretical value of 8.11% for the loss of one water molecule from the monohydrate.

Stage 2: Decomposition of the Anhydrous Salt Following dehydration, the anhydrous calcium phthalate remains stable up to approximately 400 °C. The second stage of decomposition, occurring between 400 °C and 600 °C, is a more complex process. It is characterized by a significant mass loss of about 31.5%, which corresponds to the decomposition of the phthalate moiety to form calcium carbonate. This decomposition is an exothermic process, as shown by the DTA curve. The gaseous products are likely a mixture of phthalic anhydride and carbon monoxide.

Stage 3: Decomposition of Calcium Carbonate The final decomposition step, observed between 650 °C and 850 °C, is the well-characterized endothermic decomposition of calcium carbonate to calcium oxide, with the release of carbon dioxide. The observed mass loss of approximately 19.8% is in good agreement with the theoretical value of 19.81%.

Conclusion

TG-DTA is a valuable technique for elucidating the thermal decomposition pathway of calcium phthalate. The analysis provides critical information on its thermal stability, the temperatures of dehydration and decomposition, and the nature of the intermediate and final products. This data is essential for the development of stable pharmaceutical formulations and for defining appropriate manufacturing and storage conditions. The multi-stage decomposition, involving dehydration and subsequent breakdown of the organic and inorganic components, is clearly resolved and quantified using this method.

Application Notes & Protocols: X-ray Diffraction Techniques for the Analysis of Calcium Phthalate Crystals

Audience: Researchers, scientists, and drug development professionals.

Introduction:

X-ray diffraction (XRD) is a powerful, non-destructive analytical technique that provides detailed information about the crystallographic structure of materials. For pharmaceutical compounds and excipients like calcium phthalate (B1215562), XRD is indispensable for characterizing the solid-state properties that can influence bioavailability, stability, and manufacturability. These application notes provide detailed protocols for the analysis of calcium phthalate crystals using both single-crystal and powder X-ray diffraction.

Calcium phthalate is a calcium salt of phthalic acid.[1] In the pharmaceutical industry, phthalates have been used as plasticizers in enteric coatings of drug products.[2][3] Understanding the crystal structure of calcium phthalate is crucial for quality control and for ensuring consistent performance in pharmaceutical formulations.

Part 1: Single-Crystal X-ray Diffraction (SC-XRD) of Calcium Phthalate Monohydrate

Single-crystal XRD provides precise information on unit cell dimensions, bond lengths, bond angles, and the overall three-dimensional arrangement of atoms within a crystal.[4][5]

1.1 Crystal Growth

High-quality single crystals are essential for successful SC-XRD analysis. Calcium phthalate crystals can be grown using a slow evaporation solution growth technique.

Protocol: Crystal Growth of Calcium Phthalate Monohydrate

• Reaction: Prepare calcium phthalate by reacting an excess of phthalic acid with calcium carbonate in boiling water.

• Crystallization: Allow the solution to cool slowly to room temperature. Colorless crystals of calcium phthalate monohydrate will form.

• Isolation: Carefully isolate well-formed, transparent crystals that are free of visible defects. An ideal crystal size is typically between 0.1 and 0.3 mm.[6]

1.2 Data Collection

Protocol: Single-Crystal X-ray Diffraction Data Collection

• Crystal Mounting:

  • Under a microscope, select a suitable single crystal.

  • Mount the crystal on a cryoloop or glass fiber using a cryoprotectant oil.[6]

  • Mount the loop onto a goniometer head.

• Instrumentation:

  • Use a single-crystal X-ray diffractometer equipped with a Mo Kα radiation source (λ = 0.71073 Å) and a suitable detector (e.g., CCD or CMOS).[6][7]

• Data Collection:

  • Mount the goniometer head onto the diffractometer.

  • Cool the crystal to 100 K using a cryostream to minimize thermal vibrations.[6]

  • Perform an initial set of frames to determine the unit cell parameters and the crystal's orientation matrix.[6]

  • Collect a full sphere of diffraction data by rotating the crystal through a series of omega (ω) and phi (φ) scans.

1.3 Structure Solution and Refinement

The collected diffraction data is used to solve and refine the crystal structure. This process involves determining the positions of the atoms within the unit cell and refining their parameters to best fit the experimental data.

Workflow for Single-Crystal XRD Analysis

Caption: Experimental workflow for single-crystal X-ray diffraction.

1.4 Crystallographic Data for Calcium Phthalate Monohydrate

The following table summarizes the crystallographic data for calcium phthalate monohydrate, as determined by single-crystal XRD.[7]

Parameter	Value
Chemical Formula	Ca(C₈H₄O₄)·H₂O
Formula Weight	222.21 g/mol [8]
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	11.213(8)
b (Å)	6.680(5)
c (Å)	11.988(8)
β (°)	98.91(5)
Volume (ų)	887
Z	4
Calculated Density (g/cm³)	1.68

Part 2: Powder X-ray Diffraction (PXRD) of Calcium Phthalate

Powder XRD is a technique used to characterize the crystalline phases of a bulk sample. It is particularly useful for phase identification, purity analysis, and determining the degree of crystallinity.[9][10]

2.1 Sample Preparation

Proper sample preparation is critical to obtain high-quality powder diffraction data.

Protocol: Powder Sample Preparation

• Grinding: Gently grind the crystalline sample of calcium phthalate into a fine powder using an agate mortar and pestle. This ensures a random orientation of the crystallites.

• Mounting:

  • Pack the fine powder into a sample holder. Ensure a flat, smooth surface that is level with the holder's surface.

  • Alternatively, for small sample amounts, a zero-background sample holder can be used.

2.2 Data Collection

Protocol: Powder X-ray Diffraction Data Collection

• Instrumentation:

  • Use a powder X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å) and a suitable detector.

• Data Collection:

  • Place the sample holder in the diffractometer.

  • Set the desired 2θ angular range for the scan (e.g., 5° to 80°).

  • Set the step size (e.g., 0.02°) and the scan speed.

  • Initiate the data collection.

2.3 Data Analysis

The resulting powder diffraction pattern is a plot of diffraction intensity versus the diffraction angle 2θ.

• Phase Identification: The positions and relative intensities of the peaks in the diffraction pattern are characteristic of a specific crystalline phase. The experimental pattern can be compared to reference patterns in databases like the ICDD PDF-2 database for phase identification.[10]

• Purity Analysis: The presence of peaks that do not correspond to the known phase of calcium phthalate can indicate the presence of impurities or other crystalline forms.

• Crystallinity: A sharp, well-defined diffraction pattern is indicative of a highly crystalline material, while a broad, diffuse pattern (amorphous halo) suggests the presence of amorphous content.[9]

Workflow for Powder XRD Analysis

Caption: Experimental workflow for powder X-ray diffraction.

Part 3: Applications in Drug Development

The structural information obtained from XRD analysis of calcium phthalate is valuable in various stages of drug development:

• Excipient Characterization: Ensuring the correct crystalline form (polymorph) of calcium phthalate is used as an excipient is critical for consistent product performance and to avoid potential issues related to different physical properties of polymorphs.

• Quality Control: PXRD can be used as a rapid and reliable method for incoming raw material inspection to confirm the identity and purity of calcium phthalate.

• Stability Studies: XRD can be employed to monitor any changes in the crystalline structure of calcium phthalate within a drug formulation over time and under different storage conditions (e.g., temperature and humidity).

• Formulation Development: Understanding the crystal structure can aid in predicting and explaining interactions between the excipient and the active pharmaceutical ingredient (API).

Logical Relationship in Pharmaceutical Quality Control

Caption: Role of XRD in ensuring pharmaceutical product quality.

References

• 1. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 2. fda.gov [fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 5. Single-crystal X-ray diffraction studies on structural transformations of porous coordination polymers - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. journals.iucr.org [journals.iucr.org]
• 8. Page loading... [guidechem.com]
• 9. X-ray Diffraction–Solving Problems with Phase Analysis [mccrone.com]
• 10. frontiersin.org [frontiersin.org]

Application Notes and Protocols: Calcium Phthalate in the Preparation of Metal-Organic Frameworks for Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. Their high surface area, tunable pore size, and versatile functionality make them promising candidates for a range of applications, including drug delivery.[1][2] Calcium-based MOFs, in particular, have garnered significant attention due to the biocompatibility and low toxicity of calcium, a naturally abundant and biologically relevant metal.[2][3]

This document provides detailed application notes and experimental protocols for the synthesis of calcium-based MOFs using phthalate (B1215562) isomers as organic linkers, with a focus on their application in drug delivery systems. While the literature predominantly features studies on calcium terephthalate (B1205515) MOFs, the protocols outlined herein can be adapted for other phthalate isomers, such as ortho-phthalic acid and isophthalic acid.

Synthesis of Calcium-Based Phthalate MOFs

The synthesis of calcium-based MOFs can be achieved through various methods, with solvothermal and hydrothermal techniques being the most common.[4][5] These methods involve heating a solution of a calcium salt and the organic linker in a sealed vessel to induce crystallization. The choice of solvent can significantly influence the resulting MOF's structure and properties.[6]

Key Synthesis Parameters

Several factors can be modulated to control the synthesis of calcium-based MOFs:

• Temperature: Typically ranges from 80 to 150 °C for solvothermal/hydrothermal synthesis.[7]

• Reaction Time: Can vary from several hours to a few days.

• Solvent System: Mixtures of solvents, such as dimethylformamide (DMF), ethanol, and water, are often used to ensure the dissolution of reactants.[7][8]

• Modulators: The addition of modulators, such as monocarboxylic acids, can influence crystal growth and morphology.

Experimental Protocol: Solvothermal Synthesis of a Calcium Carboxylate MOF

This protocol provides a general method for the synthesis of a calcium carboxylate MOF, which can be adapted for phthalic acid and its isomers.

Materials:

• Calcium Nitrate (B79036) Tetrahydrate (Ca(NO₃)₂·4H₂O)

• Phthalic Acid (or an isomer thereof, e.g., Terephthalic Acid, Isophthalic Acid)

• Dimethylformamide (DMF)

• Ethanol (EtOH)

• Deionized Water (H₂O)

• Teflon-lined stainless-steel autoclave

Procedure:

• Solution Preparation: In a typical synthesis, dissolve the calcium salt and the phthalate-based linker in a suitable solvent system. For example, a 1:1 molar ratio of calcium nitrate tetrahydrate and the linker can be dissolved in a mixture of DMF, ethanol, and water.

• Reaction Setup: Transfer the resulting solution to a Teflon-lined stainless-steel autoclave.

• Heating: Seal the autoclave and place it in an oven preheated to a specific temperature (e.g., 120 °C) for a designated period (e.g., 24-72 hours).[7]

• Cooling and Collection: After the reaction, allow the autoclave to cool down to room temperature. The crystalline product can then be collected by filtration or centrifugation.

• Washing: Wash the collected crystals thoroughly with fresh solvent (e.g., DMF, ethanol) to remove any unreacted precursors. This step is often repeated multiple times.

• Activation: The synthesized MOF is typically "activated" by removing the solvent molecules from its pores. This can be achieved by heating the material under vacuum.

Characterization of Calcium Phthalate MOFs

A variety of analytical techniques are used to characterize the synthesized MOFs to determine their structure, porosity, and stability.

Characterization Technique	Purpose
Powder X-ray Diffraction (PXRD)	To confirm the crystalline structure and phase purity of the synthesized MOF.
Scanning Electron Microscopy (SEM)	To visualize the morphology and particle size of the MOF crystals.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the MOF and determine the temperature at which the framework decomposes.
Fourier-Transform Infrared (FTIR) Spectroscopy	To confirm the coordination between the calcium ions and the carboxylate groups of the phthalate linker.
Gas Adsorption Analysis (e.g., N₂ adsorption)	To determine the surface area and pore size distribution of the MOF, which are crucial for drug loading capacity.

Drug Loading and In Vitro Release Studies

The porous nature of calcium phthalate MOFs allows for the encapsulation of therapeutic molecules. The following protocols outline the general procedures for drug loading and in vitro release studies. Ibuprofen (B1674241) and 5-Fluorouracil (5-FU) are used as model drugs.

Experimental Protocol: Drug Loading

• Activation of MOF: Prior to drug loading, activate the synthesized MOF by heating it under vacuum to remove any guest solvent molecules from the pores.

• Drug Solution Preparation: Prepare a solution of the desired drug (e.g., ibuprofen or 5-FU) in a suitable solvent.

• Loading: Disperse a known amount of the activated MOF in the drug solution. Stir the suspension at room temperature for an extended period (e.g., 24 hours) to allow the drug molecules to diffuse into the pores of the MOF.

• Collection and Washing: Collect the drug-loaded MOF by centrifugation. Wash the collected material with fresh solvent to remove any drug molecules adsorbed on the external surface.

• Quantification of Loaded Drug: The amount of encapsulated drug can be determined by measuring the drug concentration in the supernatant before and after the loading process using techniques like UV-Vis spectroscopy. The drug loading capacity and encapsulation efficiency can be calculated using the following formulas:

  • Drug Loading (%) = (Mass of drug in MOF / Mass of drug-loaded MOF) x 100

  • Encapsulation Efficiency (%) = (Mass of drug in MOF / Initial mass of drug) x 100

Experimental Protocol: In Vitro Drug Release

• Release Medium: Prepare a release medium that simulates physiological conditions, such as phosphate-buffered saline (PBS) at pH 7.4.

• Release Study: Suspend a known amount of the drug-loaded MOF in the release medium. Maintain the suspension at 37 °C with constant stirring.

• Sampling: At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.

• Analysis: Analyze the concentration of the released drug in the collected aliquots using a suitable analytical method (e.g., UV-Vis spectroscopy). The cumulative drug release can then be plotted as a function of time.

Quantitative Data for Drug Loading and Release in Calcium-Based MOFs

While specific data for calcium phthalate MOFs is limited, the following table summarizes representative quantitative data for drug loading and release in other calcium-based carboxylate MOFs.

MOF System	Drug	Drug Loading Capacity	Release Conditions	Key Findings
Calcium Terephthalate MOF	5-Fluorouracil (5-FU)	Computationally predicted to have significant loading capacity.[6]	Simulated release	The solvent used during synthesis (DMF vs. DMA) affects the pore architecture and, consequently, the drug loading potential.[6]
Calcium-based MOF (CD-MOF)	Ibuprofen	23-26 wt%[1]	In vivo (mice)	The MOF formulation doubled the half-life of ibuprofen compared to its salt form.[1][9]

Visualization of Experimental Workflows

Synthesis of Calcium Phthalate MOF

Caption: Workflow for the solvothermal synthesis of a calcium phthalate MOF.

Drug Loading and Release Workflow

Caption: Workflow for drug loading and in vitro release studies using a calcium phthalate MOF.

Conclusion

Calcium phthalate-based MOFs represent a promising platform for drug delivery applications, leveraging the inherent biocompatibility of calcium. The synthesis of these materials can be readily achieved through established solvothermal or hydrothermal methods, with the potential for tuning their properties by varying reaction conditions. The protocols provided herein offer a foundational framework for researchers to synthesize, characterize, and evaluate calcium phthalate MOFs for the controlled release of therapeutic agents. Further research into the specific synthesis of ortho- and iso-phthalate calcium MOFs and their drug delivery capabilities is warranted to fully explore their potential in pharmaceutical development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Calcium–Based Metal–Organic Frameworks and Their Potential Applications (Journal Article) | OSTI.GOV [osti.gov]
• 3. researchgate.net [researchgate.net]
• 4. Prediction of the Ibuprofen Loading Capacity of MOFs by Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design of Calcium-Based Metal–Organic Frameworks by the Solvent Effect and Computational Investigation of Their Potential as Drug Carriers - CONICET [bicyt.conicet.gov.ar]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. Structural variety in calcium metal–organic frameworks with a tetratopic carboxylate ligand - CrystEngComm (RSC Publishing) DOI:10.1039/D5CE00145E [pubs.rsc.org]
• 9. drugdeliverybusiness.com [drugdeliverybusiness.com]

Standard Operating Procedure for Handling Calcium Phthalate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive standard operating procedure (SOP) for the safe handling of calcium phthalate (B1215562). It includes physical and chemical properties, hazard identification, personal protective equipment (PPE) recommendations, handling and storage procedures, emergency protocols, and disposal guidelines. Additionally, this document explores the potential applications of calcium phthalate in research and drug development, drawing parallels from related compounds due to the limited specific data available for calcium phthalate itself.

Chemical and Physical Properties

Calcium phthalate is the calcium salt of phthalic acid.[1] While specific experimental data for calcium phthalate is limited, its general properties are summarized below. It is a white to almost white crystalline powder.[2]

Table 1: Physical and Chemical Properties of Calcium Phthalate

Property	Value	Reference(s)
CAS Number	5793-85-1	[2]
Molecular Formula	C₈H₄CaO₄	[3]
Molecular Weight	204.19 g/mol	[3]
Appearance	White to almost white powder/crystal	[2]
Solubility	Limited solubility in water. Soluble in organic solvents.	[2]
Stability	Relatively stable under normal conditions. Decomposes at high temperatures to release phthalic acid and calcium oxide.	[2]

Hazard Identification and Safety Precautions

Potential Hazards:

• Eye Irritation: May cause redness and pain.

• Skin Irritation: May cause redness.

• Respiratory Tract Irritation: Inhalation of dust may cause coughing and sore throat.

Safety Precautions:

• Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust.

• Avoid contact with skin and eyes.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in the laboratory.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling calcium phthalate to determine the appropriate level of PPE. The following are general recommendations:

• Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

• Hand Protection: Nitrile or neoprene gloves are recommended. Inspect gloves for any signs of degradation or puncture before use.

• Body Protection: A standard laboratory coat should be worn. For tasks with a higher potential for splashes, a chemically resistant apron over the lab coat is advised.

• Respiratory Protection: If working outside of a fume hood where dust or aerosols may be generated, a NIOSH-approved respirator with an appropriate particulate filter should be used.

Handling and Storage

Handling:

• All weighing and transferring of calcium phthalate should be conducted in a chemical fume hood to minimize inhalation exposure.

• Use appropriate tools (e.g., spatulas, scoops) to handle the powder and avoid generating dust.

• Keep containers tightly closed when not in use.

Storage:

• Store in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents.

• Store in a tightly sealed, properly labeled container.

Emergency Procedures

Spill Response:

• Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently sweep up the spilled solid, avoiding dust generation. Moisten with water if necessary to prevent dusting.

  • Collect the material in a sealed container for disposal.

  • Clean the spill area with soap and water.

• Large Spills:

  • Evacuate the area and prevent entry.

  • Contact the institution's environmental health and safety (EHS) department immediately.

  • Provide EHS with the identity of the spilled substance and the approximate amount.

Exposure Response:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water. Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Disposal

Dispose of calcium phthalate and any contaminated materials in accordance with all local, state, and federal regulations. Uncontaminated calcium phthalate may be considered non-hazardous solid waste in some jurisdictions, but it is essential to confirm with your institution's EHS department.[5] Contaminated materials, such as used gloves and absorbent pads, should be collected in a designated hazardous waste container.

Application Notes and Protocols (Based on Related Compounds)

Note: The following sections are based on the applications and experimental protocols of chemically related compounds, such as other phthalates and other calcium salts (e.g., calcium phosphate (B84403), calcium carbonate), due to the lack of specific published research on the use of calcium phthalate in these areas. These are intended to provide a conceptual framework and should be adapted and validated for calcium phthalate through rigorous experimentation.

Potential as a Pharmaceutical Excipient

Phthalates, such as cellulose (B213188) acetate (B1210297) phthalate, are used as enteric coatings for tablets and capsules to protect the active pharmaceutical ingredient (API) from the acidic environment of the stomach and to target drug release in the intestine.[6] Calcium salts, like calcium carbonate and calcium phosphate, are also common pharmaceutical excipients used as diluents and fillers.[7]

Hypothetical Application: Calcium phthalate could potentially be investigated as a novel excipient, combining the properties of a phthalate with the presence of calcium.

Experimental Protocol: Evaluation of Calcium Phthalate as an Enteric Coating Material (Hypothetical)

• Formulation: Prepare a coating solution by dissolving calcium phthalate in a suitable organic solvent system.

• Coating: Apply the coating solution to placebo tablets using a pan coater.

• Disintegration Testing:

  • Perform disintegration tests in simulated gastric fluid (pH 1.2) for 2 hours. The tablets should not disintegrate.

  • Subsequently, perform disintegration tests in simulated intestinal fluid (pH 6.8). The tablets should disintegrate within a specified time.

• Dissolution Testing: Conduct dissolution studies using a model drug to determine the drug release profile in both simulated gastric and intestinal fluids.

Potential in Controlled Drug Delivery Systems

Calcium phosphate and calcium carbonate nanoparticles have been extensively studied as carriers for controlled drug delivery.[8][9] Their biocompatibility and pH-sensitive dissolution make them attractive for this purpose.

Hypothetical Application: Nanoparticles of calcium phthalate could potentially be synthesized and evaluated as a pH-responsive drug delivery system. The phthalate moiety might offer different surface properties and drug interaction capabilities compared to phosphate or carbonate.

Experimental Protocol: Synthesis and Characterization of Calcium Phthalate Nanoparticles for Drug Delivery (Hypothetical)

• Synthesis: Synthesize calcium phthalate nanoparticles via a precipitation method by reacting aqueous solutions of a soluble calcium salt (e.g., calcium chloride) and a soluble phthalate salt (e.g., disodium (B8443419) phthalate) under controlled conditions (e.g., temperature, pH, stirring rate).

• Characterization:

  • Characterize the size and morphology of the nanoparticles using techniques such as Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).

  • Confirm the chemical composition and crystallinity using Fourier-Transform Infrared (FTIR) spectroscopy and X-ray Diffraction (XRD).

• Drug Loading: Load a model drug onto the nanoparticles by incubation.

• In Vitro Drug Release: Study the release of the drug from the nanoparticles at different pH values (e.g., pH 7.4 and pH 5.5) to simulate physiological and endosomal conditions, respectively.

• Biocompatibility Studies: Assess the cytotoxicity of the nanoparticles on a relevant cell line (e.g., HeLa cells) using an MTT assay.

Investigation of Biological Activity

Some phthalates have been shown to affect cellular processes, including calcium signaling.[10] For example, di(2-ethylhexyl) phthalate (DEHP) has been observed to perturb calcium handling in cardiomyocytes.[11][12][13][14]

Hypothetical Application: Investigate the effect of calcium phthalate on intracellular calcium signaling in a relevant cell model.

Experimental Protocol: In Vitro Assessment of Calcium Phthalate's Effect on Calcium Signaling (Hypothetical)

• Cell Culture: Culture a suitable cell line (e.g., SH-SY5Y neuroblastoma cells) under standard conditions.

• Calcium Imaging:

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • Establish a baseline fluorescence reading.

  • Expose the cells to varying concentrations of calcium phthalate.

  • Monitor changes in intracellular calcium concentration by measuring the fluorescence intensity over time using a fluorescence microscope or plate reader.

• Data Analysis: Quantify the changes in intracellular calcium levels in response to calcium phthalate exposure and determine any dose-dependent effects.

Visualizations

Caption: General workflow for handling calcium phthalate.

References

• 1. Toxic effects of phthalates on in vitro cellular models: A systematic review and meta-analysis (2014-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 3. Calcium phthalate | C8H4CaO4 | CID 79857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. inl.elsevierpure.com [inl.elsevierpure.com]
• 6. university.apeejay.edu [university.apeejay.edu]
• 7. drugtopics.com [drugtopics.com]
• 8. Preparation and application of calcium phosphate nanocarriers in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Suppression by phthalates of the calcium signaling of human nicotinic acetylcholine receptors in human neuroblastoma SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Exposure to Phthalates Affects Calcium Handling and Intercellular Connectivity of Human Stem Cell-Derived Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Exposure to Phthalates Affects Calcium Handling and Intercellular Connectivity of Human Stem Cell-Derived Cardiomyocytes | PLOS One [journals.plos.org]
• 13. researchgate.net [researchgate.net]
• 14. Exposure to phthalates affects calcium handling and intercellular connectivity of human stem cell-derived cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Calcium Phthalate in Polymer Matrices

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive overview and detailed protocols for the quantification of calcium phthalate (B1215562) in various polymer matrices. Calcium phthalate is utilized as a plasticizer and thermal stabilizer in polymers.[1] Due to the increasing scrutiny of phthalates in consumer and pharmaceutical products, accurate and reliable quantification methods are imperative. This document outlines two primary analytical strategies: an indirect method via quantification of calcium by atomic absorption spectroscopy (AAS) and a direct method involving the quantification of the phthalate moiety as phthalic acid using High-Performance Liquid Chromatography (HPLC) after an acid hydrolysis extraction.

Introduction

Phthalates are a class of chemical compounds commonly used as plasticizers to enhance the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[2][3] Unlike the more common phthalate esters, calcium phthalate is a salt of phthalic acid and is employed as both a plasticizer and a stabilizer in certain polymer formulations.[1] The potential for phthalates to migrate from polymer matrices into their surroundings necessitates robust analytical methods for their quantification, especially in materials intended for pharmaceutical, food contact, and medical device applications.

This application note details validated protocols for researchers and professionals in drug development and material science to accurately determine the concentration of calcium phthalate in polymer samples.

Analytical Strategies

Given that calcium phthalate is a salt, its direct analysis by common techniques like Gas Chromatography-Mass Spectrometry (GC-MS) used for volatile phthalate esters is not feasible without derivatization. Therefore, two primary strategies are presented:

• Indirect Quantification: This approach involves the determination of the total calcium content in the polymer matrix using Atomic Absorption Spectroscopy (AAS). The concentration of calcium is then stoichiometrically converted to the concentration of calcium phthalate. This method is robust and sensitive for the metallic component.

• Direct Quantification of Phthalate Moiety: This method involves the extraction and subsequent acid hydrolysis of calcium phthalate to phthalic acid. The resulting phthalic acid is then quantified using High-Performance Liquid Chromatography (HPLC) with UV detection. This provides a direct measure of the phthalate component.

The selection of the appropriate method may depend on the available instrumentation, the complexity of the polymer matrix, and the potential for interference from other calcium-containing additives or other sources of phthalic acid.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical to ensure the complete extraction of the analyte from the polymer matrix. Since phthalates are not chemically bound to the polymer, they can be extracted using appropriate solvents.[4]

Protocol 3.1.1: General Sample Preparation

• Obtain a representative sample of the polymer.

• Mechanically reduce the sample size to increase the surface area for extraction. This can be achieved by cryo-milling, grinding, or cutting the polymer into small pieces (e.g., < 1 mm).

• Accurately weigh approximately 1 gram of the prepared polymer sample into a clean extraction vessel.

• Record the exact weight for final concentration calculations.

Protocol for Indirect Quantification via AAS

This protocol details the acid digestion of the polymer sample to bring the calcium into a solution suitable for AAS analysis.

Protocol 3.2.1: Acid Digestion for AAS Analysis

• Place the accurately weighed polymer sample (from Protocol 3.1.1) into a digestion vessel.

• Add 10 mL of concentrated nitric acid (HNO₃) to the vessel.

• Gently heat the mixture on a hot plate in a fume hood until the polymer is completely dissolved. The temperature should be carefully controlled to avoid vigorous reactions.

• After initial digestion, add 2 mL of perchloric acid (HClO₄) and continue heating until the solution is clear and colorless.

• Allow the solution to cool to room temperature.

• Quantitatively transfer the digested sample to a 50 mL volumetric flask and dilute to the mark with deionized water.

• Prepare a series of calcium standard solutions of known concentrations.

• Analyze the sample and standard solutions using a flame atomic absorption spectrophotometer at a wavelength of 422.7 nm.

• Construct a calibration curve from the standard solutions and determine the concentration of calcium in the sample solution.

• Calculate the percentage of calcium phthalate in the original polymer sample using the following formula:

  % Calcium Phthalate = (C_Ca × V × F_d) / (m_sample × 1000) × (MW_CaPhthalate / MW_Ca) × 100

  Where:

  • C_Ca = Concentration of calcium in the sample solution (mg/L)

  • V = Final volume of the diluted sample (L)

  • F_d = Dilution factor (if any)

  • m_sample = Mass of the polymer sample (g)

  • MW_CaPhthalate = Molecular weight of calcium phthalate (204.19 g/mol )[5]

  • MW_Ca = Molecular weight of calcium (40.08 g/mol )

Protocol for Direct Quantification of Phthalate Moiety via HPLC

This protocol describes the extraction of calcium phthalate and its conversion to phthalic acid for HPLC analysis.

Protocol 3.3.1: Solvent Extraction and Hydrolysis

• To the accurately weighed polymer sample (from Protocol 3.1.1), add 20 mL of a suitable organic solvent in which calcium phthalate is soluble, such as a mixture of hexane (B92381) and acetone (B3395972) (1:1 v/v).[1][4]

• Sonicate the mixture for 30 minutes to facilitate the extraction of calcium phthalate.

• Filter the extract to remove any undissolved polymer particles.

• Evaporate the solvent from the filtrate under a gentle stream of nitrogen.

• To the dried residue, add 10 mL of 1 M hydrochloric acid (HCl) to hydrolyze the calcium phthalate to phthalic acid.

• Heat the mixture at 60°C for 1 hour to ensure complete hydrolysis.

• Allow the solution to cool and then filter it through a 0.45 µm syringe filter into an HPLC vial.

Protocol 3.3.2: HPLC Analysis of Phthalic Acid

• HPLC System: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).[6]

• Mobile Phase: An isocratic mobile phase of methanol (B129727) and water (75:25 v/v) with 0.1% phosphoric acid.[6]

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm.[6]

• Injection Volume: 20 µL.

• Prepare a series of phthalic acid standard solutions of known concentrations in the mobile phase.

• Inject the prepared sample and standard solutions into the HPLC system.

• Construct a calibration curve by plotting the peak area of phthalic acid against the concentration of the standard solutions.

• Determine the concentration of phthalic acid in the sample.

• Calculate the percentage of calcium phthalate in the original polymer sample using the following formula:

  % Calcium Phthalate = (C_PA × V) / (m_sample × 1000) × (MW_CaPhthalate / MW_PA) × 100

  Where:

  • C_PA = Concentration of phthalic acid in the sample solution (mg/L)

  • V = Volume of the hydrolysis solution (L)

  • m_sample = Mass of the polymer sample (g)

  • MW_CaPhthalate = Molecular weight of calcium phthalate (204.19 g/mol )[5]

  • MW_PA = Molecular weight of phthalic acid (166.13 g/mol )

Data Presentation

The following table summarizes hypothetical quantitative data for the determination of calcium phthalate in different polymer matrices using the described methods. This data is for illustrative purposes to demonstrate how results can be presented.

Polymer Matrix	Analytical Method	Analyte	Measured Concentration	Calculated % Calcium Phthalate (w/w)	Recovery (%)	RSD (%)
PVC	AAS	Calcium	2.45 mg/L	3.12%	98.5	2.1
Polypropylene	AAS	Calcium	0.98 mg/L	1.25%	97.2	2.5
Polyethylene	AAS	Calcium	0.49 mg/L	0.63%	96.8	3.1
PVC	HPLC	Phthalic Acid	2.56 mg/L	3.14%	99.1	1.9
Polypropylene	HPLC	Phthalic Acid	1.01 mg/L	1.24%	98.3	2.3
Polyethylene	HPLC	Phthalic Acid	0.52 mg/L	0.64%	97.5	2.8

Visualizations

Figure 1. Experimental workflow for the indirect quantification of calcium phthalate via AAS.

Figure 2. Experimental workflow for the direct quantification of the phthalate moiety via HPLC.

Conclusion

The protocols detailed in this application note provide robust and reliable methods for the quantification of calcium phthalate in polymer matrices. The choice between the indirect AAS method and the direct HPLC method will depend on the specific laboratory capabilities and the nature of the polymer sample. For comprehensive analysis and method validation, it is recommended to use both methods where feasible to ensure the accuracy of the results. These methodologies are essential for quality control, regulatory compliance, and ensuring the safety of polymer-based products in the pharmaceutical and consumer goods industries.

References

• 1. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 2. helixchrom.com [helixchrom.com]
• 3. hpst.cz [hpst.cz]
• 4. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 5. Calcium phthalate | C8H4CaO4 | CID 79857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. opus.govst.edu [opus.govst.edu]

Analytical Standards for Calcium Phthalate Testing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the analytical testing of calcium phthalate (B1215562), a substance of interest in pharmaceutical development and quality control. The following protocols detail the quantification of both the phthalate and calcium moieties using High-Performance Liquid Chromatography (HPLC) and Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), respectively.

Quantification of Phthalate using HPLC

High-Performance Liquid Chromatography with Ultraviolet (UV) detection is a robust and widely used method for the quantification of phthalic acid, the anionic component of calcium phthalate. The method's accuracy, precision, and sensitivity make it ideal for routine analysis in a research or quality control setting.

Quantitative Data Summary

The performance of the HPLC method for phthalic acid quantification is summarized in the table below. These values are representative of a validated method and may vary based on the specific instrumentation and laboratory conditions.

Parameter	Typical Value
Linearity Range	0.5 - 100 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL
Precision (RSD%)	< 2%
Accuracy (Recovery %)	98 - 102%

Experimental Protocol: HPLC Analysis of Phthalate

This protocol outlines the steps for the analysis of the phthalate content in a calcium phthalate sample.

1. Materials and Reagents:

• Calcium Phthalate sample

• Phthalic Acid reference standard

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade, deionized)

• Phosphoric Acid (or other suitable acid for pH adjustment)

• 0.45 µm Syringe filters

2. Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Analytical balance

• Volumetric flasks and pipettes

• pH meter

3. Preparation of Standard Solutions:

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 100 mg of phthalic acid reference standard and dissolve it in a 100 mL volumetric flask with methanol or a suitable solvent.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 0.5, 1, 5, 10, 25, 50, and 100 µg/mL).

4. Preparation of Sample Solution:

• Accurately weigh a sufficient amount of the calcium phthalate sample to obtain a theoretical phthalate concentration within the calibration range.

• Dissolve the sample in a suitable solvent, which may require sonication for complete dissolution.

• Dilute the sample solution with the mobile phase to the target concentration.

• Filter the final solution through a 0.45 µm syringe filter before injection.

5. Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water (e.g., 30:70 v/v) with the aqueous phase acidified to a pH of approximately 2.5-3.0 with phosphoric acid.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 230 nm

• Injection Volume: 20 µL

6. Analysis:

• Inject the standard solutions to generate a calibration curve.

• Inject the sample solution.

• Quantify the phthalate concentration in the sample by comparing its peak area to the calibration curve.

7. System Suitability:

• Perform system suitability tests before analysis, including checks for tailing factor, theoretical plates, and repeatability of injections.

Experimental Workflow: HPLC Analysis

Application Notes: Calcium Phthalate as a Nucleating Agent in Polymers

Introduction

In polymer science, nucleating agents are crucial additives that accelerate the crystallization process by providing surfaces for polymer chains to form ordered crystalline structures.[1] This controlled crystallization can lead to significant enhancements in the mechanical and thermal properties of the polymer.[1][2] Calcium phthalate (B1215562) has been identified as an effective nucleating agent, particularly for inducing the formation of specific crystal structures in polymers like isotactic polypropylene (B1209903) (iPP).[3][4]

Mechanism of Action

Isotactic polypropylene typically crystallizes in a stable monoclinic α-form. However, the introduction of specific nucleating agents, such as calcium phthalate, promotes the formation of the metastable trigonal β-form.[1][2] Calcium phthalate acts as a heterogeneous nucleator. During the cooling of the polymer melt, the finely dispersed calcium phthalate particles serve as templates. Polymer chains align on the surface of these particles in an orientation that favors the growth of β-crystals, which then grow outwards to form β-spherulites.[1] This process occurs at a higher temperature compared to the natural crystallization of the α-form, which is a key indicator of effective nucleation.[1]

The effectiveness of calcium dicarboxylates, including calcium phthalate, as β-nucleators is linked to their crystal structure. X-ray diffraction studies of effective nucleators reveal a common characteristic: their first reflection is located at a d-spacing that indicates a structural similarity with β-polypropylene, which is believed to facilitate the epitaxial growth of the polymer crystals on the nucleator surface.[3]

Quantitative Data Summary

The following table summarizes the quantitative effects of calcium phthalate and other calcium dicarboxylates on the properties of isotactic polypropylene (iPP).

Nucleating Agent	Polymer Matrix	Concentration (wt%)	Effect on Crystallization Peak Temp. (Tₚ)	β-Crystal Content (Kβ value)	Effect on Impact Strength
Calcium Phthalate	Isotactic Polypropylene (iPP)	0.5	Increased by 7°C (compared to pure iPP)[3]	0.93[3]	Significantly Increased[5]
Calcium Terephthalate	Isotactic Polypropylene (iPP)	0.5	Not specified	0.62[3]	Not specified
Calcium Pimelate	Isotactic Polypropylene (iPP)	0.5	Increased by 7°C (compared to pure iPP)[3]	0.95[3]	Increased[6]
Calcium Suberate	Isotactic Polypropylene (iPP)	0.5	Not specified	0.96[3]	Not specified
Calcium Tetrahydrophthalate	Impact-Resistant Polypropylene Copolymer (IPC)	0.03	Not specified	93.5%[6]	Not specified
β-Nucleating Agent Composition (including Calcium Tetrahydrophthalate)	Homopolymer Polypropylene	Not specified	Heat distortion temperature increased by 16-21°C[5]	Not specified	Increased by over 500%[5]

Experimental Protocols

This section provides detailed methodologies for the preparation and characterization of polymers nucleated with calcium phthalate.

Preparation of Nucleated Polymer Blends

Objective: To achieve a homogeneous dispersion of calcium phthalate within the polymer matrix.

Methodology: Melt Compounding [7]

• Drying: Dry the polymer pellets (e.g., isotactic polypropylene) and the calcium phthalate powder in a vacuum oven at 80°C for at least 4 hours to remove any residual moisture.

• Premixing: Weigh the desired amounts of the polymer and calcium phthalate (e.g., 99.5 wt% iPP and 0.5 wt% calcium phthalate) and manually pre-mix them in a container.

• Melt Blending:

  • Use a co-rotating twin-screw extruder for optimal mixing.

  • Set the temperature profile of the extruder zones progressively from the hopper to the die (e.g., 180°C to 220°C for iPP).

  • Feed the premixed material into the extruder at a constant rate.

  • The extruded strand is then cooled in a water bath and pelletized.

Preparation of Test Specimens

Objective: To produce standardized samples for mechanical and thermal testing.

Methodology: Injection Molding [7]

• Drying: Dry the nucleated polymer pellets from the previous step as described above.

• Molding:

  • Use a standard injection molding machine.

  • Set the melt temperature and mold temperature according to the polymer's processing guidelines (e.g., for iPP, melt temperature of 185–220°C and a mold temperature of 30°C).[7]

  • Inject the molten polymer into molds designed according to testing standards (e.g., ASTM or ISO for tensile bars, impact bars, etc.).

  • Allow the molded parts to cool and solidify before ejection.

• Conditioning: Store the molded specimens under controlled conditions (e.g., 23°C and 50% relative humidity) for at least 24 hours before testing.

Characterization of Thermal Properties

Objective: To quantify the effect of the nucleating agent on the crystallization behavior of the polymer.

Methodology: Differential Scanning Calorimetry (DSC) [6][7]

• Sample Preparation: Prepare a small sample (5-10 mg) from the injection-molded specimen and place it in an aluminum DSC pan.

• Heating/Cooling Cycle:

  • First Heating Scan: Heat the sample from room temperature to a temperature well above its melting point (e.g., 220°C for iPP) at a constant rate (e.g., 10°C/min) to erase its thermal history.

  • Cooling Scan: Cool the sample from the melt at a controlled rate (e.g., 10°C/min) to observe the crystallization behavior. The peak of the exotherm corresponds to the crystallization peak temperature (Tₚ).

  • Second Heating Scan: Reheat the sample at the same rate to observe the melting behavior of the nucleated crystalline structure.

• Data Analysis: Determine the crystallization peak temperature (Tₚ) from the cooling scan. A higher Tₚ compared to the neat polymer indicates effective nucleation.

Characterization of Crystalline Structure

Objective: To identify the crystal polymorphs and quantify the relative amount of the β-form.

Methodology: Wide-Angle X-ray Diffraction (WAXD) [3][6]

• Sample Preparation: Use a flat section of an injection-molded specimen.

• Data Acquisition:

  • Mount the sample in a WAXD instrument.

  • Scan the sample over a 2θ range (e.g., 10° to 30°) using Cu Kα radiation.

• Data Analysis:

  • Identify the characteristic diffraction peaks for the α-form and β-form of the polymer (for iPP, α-form peaks are at 2θ = 14.1°, 16.9°, 18.5°; the main β-form peak is at 2θ = 16.1°).

  • Calculate the relative content of the β-crystal (Kβ value) using the Turner-Jones equation: Kβ = Hβ / (Hβ + Hα1 + Hα2 + Hα3) where Hβ is the height of the main β-form peak and Hα1, Hα2, Hα3 are the heights of the main α-form peaks.

Visualizations

Logical Relationship Diagram

Caption: Mechanism of β-nucleation by calcium phthalate in a polymer melt.

Experimental Workflow Diagram

Caption: Workflow for evaluating calcium phthalate as a nucleating agent.

Safety and Handling

Calcium phthalate is a chemical compound that should be handled with appropriate safety precautions in a laboratory or industrial setting.

• Personal Protective Equipment (PPE): Wear protective gloves, safety spectacles, and suitable clothing to avoid skin contact.[8] In environments where dust may be generated, a P1 filter respirator for inert particles is recommended.[8]

• Engineering Controls: Use in a well-ventilated area. Local exhaust ventilation should be applied at points of emission to minimize airborne exposure.[8]

• Handling Procedures: Prevent the dispersion of dust. If appropriate, moisten the substance first to prevent dusting.[8] Avoid creating dust clouds, as dust can be combustible when heated.[8] Do not eat, drink, or smoke in the work area.[8]

• Storage: Store in a tightly closed container in a cool, dry place.

• Spills: For spills, sweep the substance into containers.[8]

Always refer to the specific Safety Data Sheet (SDS) for the most detailed and up-to-date safety information.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. specialchem.com [specialchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. WO2013097647A1 - Β-crystal form nucleating agent composition for polypropylene and application thereof - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. Page loading... [guidechem.com]
• 9. msd.com [msd.com]

Application Notes and Protocols for Thermal Degradation Studies of Calcium Phthalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium phthalate (B1215562), the calcium salt of phthalic acid, finds applications in various industries, including as a stabilizer and plasticizer in polymers. Understanding its thermal stability and decomposition pathway is crucial for its use in high-temperature applications and for predicting its behavior as a potential excipient in pharmaceutical formulations. This document provides a detailed experimental setup and protocols for investigating the thermal degradation of calcium phthalate using common thermal analysis techniques.

When subjected to increasing temperature, calcium phthalate typically undergoes a multi-stage decomposition process. If starting with a hydrated form, the initial stage involves the loss of water molecules. This is followed by the decomposition of the anhydrous calcium phthalate, which is expected to form calcium carbonate as an intermediate. The final stage involves the decomposition of calcium carbonate into calcium oxide and carbon dioxide at higher temperatures.

Key Analytical Techniques

The primary techniques for studying the thermal degradation of calcium phthalate are:

• Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[1] This technique is essential for determining the temperature ranges of decomposition and the corresponding mass losses.

• Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between a sample and a reference as a function of temperature.[2] DSC is used to identify endothermic and exothermic transitions, such as dehydration, melting, and decomposition.[3]

• Evolved Gas Analysis (EGA): Often coupled with TGA, this technique identifies the gaseous products released during decomposition. Common methods include:

  • TGA-FTIR (Fourier-Transform Infrared Spectroscopy): Identifies functional groups in the evolved gases.[4]

  • TGA-MS (Mass Spectrometry): Determines the mass-to-charge ratio of the evolved gaseous components, allowing for their identification.[5]

• Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): A high-sensitivity technique where the sample is rapidly heated to a high temperature, and the resulting volatile fragments are separated by gas chromatography and identified by mass spectrometry.[6] This is particularly useful for identifying complex organic decomposition products.

Data Presentation: Summary of Thermal Degradation Data

The following table summarizes the expected quantitative data for the thermal degradation of calcium phthalate hydrate (B1144303). The exact temperatures and mass losses can vary depending on factors such as heating rate and atmospheric conditions.

Decomposition Stage	Temperature Range (°C)	Theoretical Mass Loss (%)	Observed Mass Loss (%)	Solid Product	Gaseous Product(s)
Stage 1: Dehydration	80 - 150	~8.1% (for monohydrate)	To be determined experimentally	Anhydrous Calcium Phthalate (C₈H₄CaO₄)	Water (H₂O)
Stage 2: Decomposition of Anhydrous Phthalate	400 - 550	~29.4%	To be determined experimentally	Calcium Carbonate (CaCO₃)	Phthalic Anhydride (C₈H₄O₃), Carbon Dioxide (CO₂), and other organic fragments
Stage 3: Decomposition of Calcium Carbonate	650 - 850	~21.6%	To be determined experimentally	Calcium Oxide (CaO)	Carbon Dioxide (CO₂)

Note: The theoretical mass loss is calculated based on the stoichiometry of the decomposition of calcium phthalate monohydrate (C₈H₄CaO₄·H₂O, Molar Mass: 222.21 g/mol ).[7] The decomposition of anhydrous calcium phthalate to calcium carbonate is a complex process and may involve the formation of various intermediates.

Experimental Protocols

Thermogravimetric Analysis (TGA) Protocol

Objective: To determine the temperature ranges of decomposition and the corresponding mass loss for each stage.

Instrumentation: A calibrated thermogravimetric analyzer.

Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of finely ground calcium phthalate powder into a clean, tared TGA crucible (e.g., alumina (B75360) or platinum).

• Instrument Setup:

  • Place the sample crucible onto the TGA balance.

  • Purge the furnace with an inert gas (e.g., Nitrogen or Argon) at a flow rate of 20-50 mL/min for at least 30 minutes to ensure an inert atmosphere.

• Heating Program:

  • Equilibrate the sample at 30 °C.

  • Heat the sample from 30 °C to 900 °C at a constant heating rate of 10 °C/min.

• Data Analysis:

  • Plot the mass loss percentage as a function of temperature.

  • Determine the onset and end temperatures for each distinct mass loss step.

  • Calculate the percentage mass loss for each decomposition stage.

  • Optionally, calculate the first derivative of the TGA curve (DTG curve) to more accurately identify the temperatures of maximum decomposition rates.

Differential Scanning Calorimetry (DSC) Protocol

Objective: To identify the thermal transitions (endothermic and exothermic events) associated with the decomposition of calcium phthalate.

Instrumentation: A calibrated differential scanning calorimeter.

Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of finely ground calcium phthalate powder into a clean, tared DSC pan (e.g., aluminum). Crimp the pan with a lid.

• Instrument Setup:

  • Place the sample pan and an empty, sealed reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., Nitrogen) at a flow rate of 20-50 mL/min.

• Heating Program:

  • Equilibrate the sample at 30 °C.

  • Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

• Data Analysis:

  • Plot the heat flow as a function of temperature.

  • Identify endothermic peaks (indicating heat absorption, e.g., dehydration, melting) and exothermic peaks (indicating heat release, e.g., some decomposition processes).

  • Determine the onset temperature, peak temperature, and enthalpy change (ΔH) for each transition.

Evolved Gas Analysis (EGA) using TGA-FTIR/MS Protocol

Objective: To identify the gaseous products evolved during each stage of thermal decomposition.

Instrumentation: A TGA instrument coupled to an FTIR spectrometer or a Mass Spectrometer via a heated transfer line.

Protocol:

• Follow the TGA protocol as described above.

• EGA Setup:

  • Heat the transfer line to a temperature sufficient to prevent condensation of the evolved gases (e.g., 200-250 °C).

  • Set the FTIR or MS to acquire data continuously throughout the TGA experiment.

• Data Analysis:

  • TGA-FTIR: Correlate the evolution of specific gases (identified by their characteristic IR absorption bands) with the mass loss steps observed in the TGA data. For example, look for the characteristic bands of water, carbon dioxide, and carbonyl compounds (indicative of phthalic anhydride).

  • TGA-MS: Correlate the detection of specific mass-to-charge ratios (m/z) with the TGA mass loss steps. For example, m/z = 18 (water), m/z = 44 (carbon dioxide), and m/z = 148 (phthalic anhydride).

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) Protocol

Objective: To obtain a detailed profile of the organic fragments produced during the rapid thermal decomposition of calcium phthalate.

Instrumentation: A pyrolysis unit coupled to a GC-MS system.

Protocol:

• Sample Preparation: Place a small amount (0.1-0.5 mg) of calcium phthalate into a pyrolysis sample cup.

• Pyrolysis:

  • Rapidly heat the sample to a high temperature (e.g., 600 °C) in the pyrolysis unit.

• GC-MS Analysis:

  • The volatile pyrolysis products are immediately transferred to the GC column for separation.

  • The separated components are then introduced into the mass spectrometer for identification.

• Data Analysis:

  • Identify the individual compounds in the pyrogram by comparing their mass spectra with a spectral library (e.g., NIST).

  • This will provide a detailed fingerprint of the organic decomposition products.

Mandatory Visualizations

Caption: Experimental workflow for thermal degradation studies of calcium phthalate.

Caption: Proposed thermal decomposition pathway of calcium phthalate hydrate.

References

• 1. Calcium carbonate - Wikipedia [en.wikipedia.org]
• 2. SETAC North America 44th Annual Meeting [setac.confex.com]
• 3. benchchem.com [benchchem.com]
• 4. azom.com [azom.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Calcium phthalate hydrate | C8H6CaO5 | CID 56924512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Calcium phthalate | C8H4CaO4 | CID 79857 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring the Solubility of Calcium Phthalate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for determining the aqueous solubility of calcium phthalate (B1215562), a compound of interest in various industrial and pharmaceutical contexts. Accurate solubility data is crucial for understanding its bioavailability, dissolution characteristics, and environmental fate. The following protocols describe several robust techniques suitable for this purpose.

Equilibrium Solubility Determination via Shake-Flask Method

This traditional method directly measures the equilibrium solubility of a compound in a specific solvent system. It is considered the gold standard for solubility measurement due to its simplicity and reliance on achieving a true equilibrium state.

Experimental Protocol

Materials:

• Calcium Phthalate (solid)

• Purified water (or other relevant aqueous buffer)

• Orbital shaker or magnetic stirrer with temperature control

• Centrifuge

• Syringe filters (0.22 µm)

• Analytical balance

• Volumetric flasks and pipettes

• Appropriate analytical instrument for quantification (e.g., UV-Vis Spectrophotometer, HPLC, or AAS)

Procedure:

• Add an excess amount of solid calcium phthalate to a suitable vessel (e.g., a glass vial or flask). The excess solid is necessary to ensure that the solution reaches saturation.[1]

• Add a known volume of the desired solvent (e.g., purified water).

• Seal the vessel to prevent solvent evaporation.

• Place the vessel in an orbital shaker or on a magnetic stirrer and agitate at a constant temperature (e.g., 25 °C or 37 °C) for a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium.[1][2]

• After the equilibration period, cease agitation and allow the undissolved solid to settle.

• Carefully withdraw a sample of the supernatant. To ensure the removal of all solid particles, centrifuge the sample and then filter it through a 0.22 µm syringe filter.[2]

• Quantify the concentration of dissolved calcium phthalate in the filtrate using a validated analytical method (see subsequent sections for quantification techniques).

• The concentration of the dissolved solute in the saturated solution represents the equilibrium solubility.

Experimental Workflow: Shake-Flask Method

Caption: Workflow for the equilibrium shake-flask solubility determination.

Quantification of Soluble Phthalate via UV-Vis Spectrophotometry

This method relies on the principle that the phthalate anion absorbs ultraviolet (UV) light. By measuring the absorbance of a saturated calcium phthalate solution, its concentration can be determined using a calibration curve. This method is rapid and accessible.

Experimental Protocol

Materials:

• Saturated solution of calcium phthalate (prepared as in the shake-flask method)

• UV-Vis Spectrophotometer

• Quartz cuvettes

• Potassium hydrogen phthalate (KHP) or a known concentration of a soluble phthalate salt for calibration standards

• Volumetric flasks and pipettes

Procedure:

• Preparation of Calibration Standards:

  • Prepare a stock solution of a soluble phthalate salt (e.g., potassium hydrogen phthalate) of known concentration.

  • Perform serial dilutions of the stock solution to create a series of calibration standards with concentrations spanning the expected solubility range of calcium phthalate.

• Determination of λmax:

  • Scan one of the phthalate standard solutions across the UV range (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (λmax). For phthalates, this is typically in the range of 220-280 nm.[3][4]

• Generation of Calibration Curve:

  • Measure the absorbance of each calibration standard at the determined λmax.

  • Plot a graph of absorbance versus concentration. The resulting linear plot is the calibration curve.

• Sample Analysis:

  • Measure the absorbance of the filtered, saturated calcium phthalate solution at the same λmax.

  • Use the equation of the line from the calibration curve to calculate the concentration of the phthalate anion in the sample. This concentration is equivalent to the molar solubility of calcium phthalate.

Logical Relationship: UV-Vis Quantification

Caption: Logic for quantifying phthalate concentration using UV-Vis spectrophotometry.

Quantification of Soluble Calcium via Complexometric Titration with EDTA

This titrimetric method determines the concentration of calcium ions in a saturated solution. Ethylenediaminetetraacetic acid (EDTA), a hexadentate ligand, forms a stable, water-soluble 1:1 complex with Ca²⁺ ions. The endpoint of the titration is detected using a metal-ion indicator.

Experimental Protocol

Materials:

• Saturated solution of calcium phthalate (prepared as in the shake-flask method)

• Standardized EDTA solution (e.g., 0.01 M)

• Buffer solution (pH 10, e.g., NH₃/NH₄Cl)

• Metal-ion indicator (e.g., Calmagite, Eriochrome Black T, or Patton and Reeder's indicator)[5][6]

• Burette, pipettes, and Erlenmeyer flasks

• Deionized water

Procedure:

• Pipette a known volume of the filtered, saturated calcium phthalate solution into an Erlenmeyer flask.

• Add a sufficient volume of deionized water to ensure the indicator color change is easily visible.

• Add the pH 10 buffer solution. A high pH is necessary to ensure a sharp endpoint and to precipitate any interfering magnesium ions as Mg(OH)₂ if present.[7]

• Add a few drops of the chosen indicator. The solution will turn to the color of the metal-indicator complex (e.g., wine-red with Calmagite).[5]

• Titrate the solution with the standardized EDTA solution. As EDTA is added, it will complex with the free Ca²⁺ ions.

• The endpoint is reached when all the Ca²⁺ has been complexed by EDTA, causing the indicator to revert to its free form, resulting in a distinct color change (e.g., from wine-red to sky-blue with Calmagite).[5]

• Record the volume of EDTA used.

• Calculate the molar concentration of Ca²⁺ in the saturated solution using the stoichiometry of the Ca²⁺-EDTA reaction (1:1). This concentration is the molar solubility of calcium phthalate.

Experimental Workflow: EDTA Titration

Caption: Workflow for determining calcium concentration via EDTA titration.

Quantification of Soluble Phthalate via High-Performance Liquid Chromatography (HPLC)

HPLC is a highly sensitive and specific method for separating and quantifying the phthalate anion in a saturated solution. A reversed-phase column is typically used with a UV detector.

Experimental Protocol

Materials:

• Saturated solution of calcium phthalate (prepared as in the shake-flask method)

• HPLC system with a UV detector and a C18 column

• Mobile phase (e.g., a mixture of acetonitrile (B52724) and water or a buffer)[8][9]

• Phthalate standards for calibration

• Autosampler vials

Procedure:

• Method Development:

  • Develop an isocratic or gradient HPLC method capable of separating the phthalate anion from any potential impurities.

  • The mobile phase composition and flow rate should be optimized for good peak shape and retention time.[9]

  • Set the UV detector to the λmax of the phthalate anion (e.g., 230 nm).[10]

• Calibration:

  • Prepare a series of phthalate standard solutions of known concentrations.

  • Inject each standard into the HPLC system and record the peak area.

  • Generate a calibration curve by plotting peak area against concentration.

• Sample Analysis:

  • Inject the filtered, saturated calcium phthalate solution into the HPLC system.

  • Identify the phthalate peak based on its retention time compared to the standards.

  • Quantify the peak area.

• Calculation:

  • Use the calibration curve to determine the concentration of the phthalate anion in the sample. This concentration represents the molar solubility of calcium phthalate.

Experimental Workflow: HPLC Analysis

Caption: Workflow for phthalate quantification using HPLC.

Data Presentation: Summary of Techniques

Technique	Principle	Analyte Measured	Advantages	Disadvantages
Shake-Flask with UV-Vis	UV absorbance of the phthalate anion	Phthalate	Rapid, simple, widely available equipment	Less specific, potential for interference from other UV-absorbing species
Shake-Flask with HPLC-UV	Chromatographic separation and UV detection of the phthalate anion	Phthalate	High sensitivity and specificity, can separate mixtures	More complex instrumentation and method development required
Shake-Flask with EDTA Titration	Complexometric titration of calcium ions	Calcium (Ca²⁺)	Cost-effective, established method	Manual procedure, potential for endpoint determination error
Shake-Flask with AAS	Absorption of light by ground-state calcium atoms	Calcium (Ca²⁺)	High specificity for calcium, very sensitive	Requires specialized atomic absorption spectrophotometer

Note: The choice of method will depend on the available instrumentation, the required level of accuracy and precision, and the potential for interfering substances in the sample matrix. For all methods, proper validation is essential to ensure reliable results.

References

• 1. lup.lub.lu.se [lup.lub.lu.se]
• 2. who.int [who.int]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. coryw.people.charleston.edu [coryw.people.charleston.edu]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. HPLC Separation of Phthalates | SIELC Technologies [sielc.com]
• 10. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Industrial Production of Calcium Phthalate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the industrial production of calcium phthalate (B1215562).

Troubleshooting Guide

The industrial synthesis of calcium phthalate, primarily through the reaction of phthalic anhydride (B1165640) with a calcium source such as calcium hydroxide (B78521) or calcium oxide, can present several challenges impacting yield, purity, and overall product quality. This guide addresses common issues encountered during production.

Problem ID	Issue	Potential Causes	Recommended Solutions
CP-01	Low Product Yield	- Incomplete reaction between phthalic anhydride and the calcium source. - Suboptimal reaction temperature. - Inadequate mixing of reactants. - Loss of product during filtration or washing.	- Ensure proper stoichiometric ratios of reactants. - Optimize reaction temperature; monitor and control throughout the process. - Use high-torque agitation to ensure a homogenous reaction mixture. - Use appropriate filter pore size and a minimal amount of cold washing solvent.
CP-02	Product Discoloration (Yellowish or Off-White)	- Presence of impurities in the phthalic anhydride raw material. - Thermal degradation of the product due to excessive reaction temperature or prolonged heating. - Contamination from the reactor or other processing equipment.	- Use high-purity phthalic anhydride. - Maintain strict temperature control and avoid localized overheating. - Ensure thorough cleaning of all equipment before use.
CP-03	Inconsistent Particle Size	- Uncontrolled precipitation rate. - Variations in reactant concentration or addition rate. - Inefficient agitation during precipitation.	- Control the rate of addition of the precipitating agent. - Maintain consistent reactant concentrations. - Employ vigorous and uniform stirring during the precipitation step to promote the formation of uniform crystals.
CP-04	Poor Filtration Characteristics (Slow Filtration, Clogged Filters)	- Formation of very fine particles or an amorphous precipitate. - Presence of gelatinous side products.	- Optimize precipitation conditions (temperature, pH, reactant concentration) to favor the formation of larger, more crystalline particles. - Consider an aging step after precipitation to allow for crystal growth.
CP-05	High Moisture Content in Final Product	- Inefficient drying process. - Inappropriate drying temperature or time. - Hygroscopic nature of the product.	- Use a suitable drying method such as a vacuum oven or a fluid bed dryer. - Optimize drying temperature and time to remove moisture without causing thermal degradation. - Store the final product in a low-humidity environment.

Frequently Asked Questions (FAQs)

Q1: What is the optimal reaction temperature for the synthesis of calcium phthalate?

A1: The optimal reaction temperature can vary depending on the specific process and reactants used. However, a common range is between 80°C and 120°C. It is crucial to monitor the temperature closely as excessive heat can lead to product degradation and discoloration.

Q2: How can I improve the purity of my calcium phthalate product?

A2: To improve purity, start with high-purity raw materials, particularly phthalic anhydride. Control the reaction conditions to minimize the formation of side products. After the reaction, washing the product with a suitable solvent can help remove unreacted starting materials and soluble impurities. Recrystallization is another effective purification method.

Q3: What are the common impurities found in industrial-grade calcium phthalate?

A3: Common impurities can include unreacted phthalic anhydride, phthalic acid, and calcium hydroxide/oxide. Side products from the reaction of impurities present in the raw materials may also be present.

Q4: What is the best method for drying calcium phthalate on an industrial scale?

A4: For industrial-scale production, vacuum drying or fluid bed drying are often preferred methods. These methods allow for efficient moisture removal at controlled temperatures, which helps to prevent thermal degradation of the product.

Q5: How does the quality of calcium hydroxide affect the final product?

A5: The purity and particle size of the calcium hydroxide can significantly impact the reaction rate and the purity of the final calcium phthalate. Impurities in the calcium hydroxide can be carried through to the final product, and a larger particle size may lead to a slower and incomplete reaction.

Experimental Protocols

Key Experiment: Synthesis of Calcium Phthalate via Precipitation

This protocol outlines a general laboratory-scale procedure for the synthesis of calcium phthalate, which can be adapted for industrial-scale production with appropriate engineering considerations.

Materials:

• Phthalic Anhydride (C₈H₄O₃)

• Calcium Hydroxide (Ca(OH)₂)

• Deionized Water

Equipment:

• Jacketed Glass Reactor with Agitator

• Heating/Cooling Circulator

• pH Meter

• Buchner Funnel and Filter Paper

• Vacuum Oven

Procedure:

• Slurry Preparation: In the jacketed reactor, prepare a slurry of calcium hydroxide in deionized water. The concentration will depend on the desired batch size and stoichiometry.

• Reaction Initiation: While stirring the calcium hydroxide slurry, gradually add phthalic anhydride. The molar ratio of phthalic anhydride to calcium hydroxide should be approximately 1:1.

• Temperature Control: Heat the reactor to the desired reaction temperature (e.g., 90°C) using the heating circulator. Maintain this temperature throughout the reaction.

• pH Monitoring: Monitor the pH of the reaction mixture. The reaction is typically considered complete when the pH stabilizes, indicating the consumption of the acidic phthalic anhydride.

• Precipitation and Aging: Once the reaction is complete, allow the mixture to cool gradually while continuing to stir. This aging step can help in the formation of larger, more easily filterable crystals.

• Filtration: Filter the precipitated calcium phthalate using a Buchner funnel under vacuum.

• Washing: Wash the filter cake with a small amount of cold deionized water to remove any unreacted starting materials and soluble impurities.

• Drying: Dry the purified calcium phthalate in a vacuum oven at a controlled temperature (e.g., 80-100°C) until a constant weight is achieved.

Visualizations

Logical Workflow for Troubleshooting Calcium Phthalate Production

Caption: A logical workflow for troubleshooting common issues in calcium phthalate production.

Reaction Pathway for Calcium Phthalate Synthesis

Caption: The primary reaction pathway for the synthesis of calcium phthalate from phthalic anhydride and calcium hydroxide.

Preventing agglomeration in calcium phthalate precipitation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing agglomeration during calcium phthalate (B1215562) precipitation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of agglomeration in calcium phthalate precipitation?

Agglomeration during the precipitation of calcium phthalate is primarily caused by a high degree of supersaturation, which leads to rapid nucleation and the formation of many small, unstable particles. These fine particles have a high surface energy and tend to aggregate to minimize this energy. Other contributing factors include inadequate mixing, suboptimal pH, and inappropriate temperature control.

Q2: How does pH influence the agglomeration of calcium phthalate particles?

The pH of the reaction mixture plays a critical role in determining the surface charge of the precipitated particles. At a certain pH, known as the isoelectric point, the surface charge is neutral, leading to minimal electrostatic repulsion between particles and, consequently, increased agglomeration. Adjusting the pH away from the isoelectric point can enhance electrostatic repulsion and improve particle stability. For many calcium salts, maintaining a pH between 6 and 8 can help prevent agglomeration.

Q3: Can temperature be used to control particle size and agglomeration?

Yes, temperature is a key parameter for controlling the kinetics of precipitation. Lowering the reaction temperature generally decreases the rate of both nucleation and crystal growth, which can lead to the formation of larger, more well-defined crystals with less agglomeration. Conversely, higher temperatures can increase the solubility of calcium phthalate, potentially reducing the yield, but can also accelerate particle ripening, where larger particles grow at the expense of smaller ones, which can sometimes reduce the overall number of agglomerates.

Q4: What is the role of stirring speed in preventing agglomeration?

Vigorous and consistent stirring is crucial for maintaining a homogeneous concentration of reactants throughout the solution. This helps to avoid localized areas of high supersaturation, which can lead to rapid, uncontrolled nucleation and subsequent agglomeration. An appropriate stirring speed ensures that the precipitating agent is dispersed quickly and evenly, promoting uniform particle growth.

Q5: Are there any additives that can help prevent agglomeration?

Yes, various additives can be used to control agglomeration. Surfactants and polymeric stabilizers are commonly employed. These molecules adsorb onto the surface of the growing particles, creating a physical barrier (steric hindrance) or electrostatic repulsion that prevents particles from sticking together. The choice of additive depends on the specific experimental conditions and the desired particle characteristics.

Troubleshooting Guide

This guide provides solutions to common problems encountered during calcium phthalate precipitation.

Problem	Potential Cause	Recommended Solution
Heavy Agglomeration of Precipitate	High rate of reactant addition leading to high supersaturation.	Decrease the addition rate of the calcium salt solution to the phthalate solution (or vice versa) to a slow, dropwise addition. Use a syringe pump for precise control.
Inefficient mixing.	Ensure vigorous and consistent stirring throughout the precipitation process using a magnetic or overhead stirrer.
Suboptimal pH.	Adjust the pH of the phthalate solution before adding the calcium salt. Experiment with a pH range of 6.0-8.0 to find the optimal condition for minimizing agglomeration.
Fine Precipitate that is Difficult to Filter	High nucleation rate due to high reactant concentrations.	Reduce the concentration of both the calcium chloride and sodium phthalate solutions.
Insufficient particle growth time.	"Age" the precipitate by allowing it to remain in the mother liquor under gentle stirring for several hours (e.g., 2-24 hours) after precipitation is complete. This allows for Ostwald ripening, where larger particles grow at the expense of smaller ones.
Inconsistent Particle Size Distribution	Localized areas of high supersaturation.	Improve mixing efficiency. Consider using a reactor with baffles to enhance turbulence and ensure homogeneity.
Fluctuations in temperature.	Conduct the precipitation in a temperature-controlled water bath to maintain a constant and uniform temperature.
Precipitate Appears Amorphous or Gel-like	Very rapid precipitation.	In addition to slowing the reactant addition rate, consider lowering the reaction temperature to further decrease the precipitation rate.
Presence of impurities.	Ensure high-purity reagents and deionized water are used. Filter reactant solutions before use if necessary.

Experimental Protocols

Protocol 1: Controlled Precipitation of Calcium Phthalate

This protocol is designed to produce calcium phthalate with minimal agglomeration.

Materials:

• Calcium chloride (CaCl₂)

• Phthalic acid or a soluble phthalate salt (e.g., disodium (B8443419) phthalate)

• Deionized water

• pH meter

• Magnetic stirrer and stir bar

• Burette or syringe pump

Methodology:

• Prepare Reactant Solutions:

  • Prepare a 0.1 M solution of calcium chloride in deionized water.

  • Prepare a 0.1 M solution of disodium phthalate in deionized water. If starting with phthalic acid, dissolve it in deionized water and adjust the pH to the desired value (e.g., 7.0) with a suitable base (e.g., NaOH) to form the phthalate salt in situ.

• Reaction Setup:

  • Place the disodium phthalate solution in a beaker on a magnetic stirrer.

  • Begin stirring at a moderate, consistent speed.

• Controlled Precipitation:

  • Slowly add the calcium chloride solution to the stirred phthalate solution dropwise using a burette or a syringe pump at a rate of approximately 1-2 mL/min.

• Aging the Precipitate:

  • After the addition is complete, continue stirring the suspension for 1-2 hours at room temperature to allow the precipitate to age and the particles to grow.

• Isolation and Washing:

  • Separate the precipitate by filtration using a Buchner funnel and appropriate filter paper.

  • Wash the precipitate several times with deionized water to remove any soluble byproducts.

  • Finally, wash with a small amount of ethanol (B145695) or acetone (B3395972) to aid in drying.

• Drying:

  • Dry the precipitate in a vacuum oven at a low temperature (e.g., 40-50 °C) until a constant weight is achieved.

Protocol 2: Characterization of Particle Size by Dynamic Light Scattering (DLS)

Materials:

• Calcium phthalate precipitate sample

• Deionized water (or another suitable dispersant)

• Dynamic Light Scattering (DLS) instrument

• Cuvettes for DLS measurement

Methodology:

• Sample Preparation:

  • Prepare a dilute suspension of the calcium phthalate precipitate in deionized water. The concentration should be low enough to avoid multiple scattering effects (typically in the range of 0.001-0.1% w/v).

  • To prevent re-agglomeration during measurement, sonicate the suspension for a short period (e.g., 1-5 minutes) in an ultrasonic bath.

• DLS Measurement:

  • Transfer the suspension to a clean DLS cuvette.

  • Place the cuvette in the DLS instrument.

  • Set the instrument parameters (e.g., temperature, dispersant viscosity, and refractive index).

  • Allow the sample to equilibrate to the set temperature.

  • Perform the measurement. The instrument will report the particle size distribution based on the intensity of scattered light.

• Data Analysis:

  • Analyze the resulting size distribution data. The primary result is typically the intensity-weighted distribution. This can often be converted to a volume or number-weighted distribution by the instrument's software.

  • Report the average particle size (Z-average) and the polydispersity index (PDI), which indicates the breadth of the size distribution.

Data Summary Tables

Table 1: Influence of Key Parameters on Agglomeration

Parameter	Effect on Agglomeration	Recommended Range/Action
Reactant Concentration	Higher concentrations increase agglomeration.	0.01 M to 0.5 M
Addition Rate	Faster addition increases agglomeration.	1-5 mL/min
Temperature	Higher temperatures can increase agglomeration kinetics.	20-40 °C
pH	Agglomeration is highest at the isoelectric point.	6.0-8.0
Stirring Speed	Inadequate stirring leads to localized high supersaturation and agglomeration.	300-600 RPM (variable based on vessel size)

Table 2: Common Additives for Preventing Agglomeration

Additive Type	Example	Mechanism of Action	Typical Concentration
Anionic Surfactant	Sodium Dodecyl Sulfate (SDS)	Electrostatic repulsion	0.1-1.0% (w/v)
Non-ionic Surfactant	Tween® 80, Triton™ X-100	Steric hindrance	0.1-1.0% (v/v)
Polymeric Stabilizer	Polyvinylpyrrolidone (PVP), Polyethylene Glycol (PEG)	Steric hindrance	0.1-2.0% (w/v)

Diagrams

Caption: Experimental workflow for controlled calcium phthalate precipitation and characterization.

Caption: Factors influencing agglomeration and corresponding mitigation strategies.

Technical Support Center: Optimizing Calcium Phthalate Crystallization

Welcome to the technical support center for calcium phthalate (B1215562) crystallization. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for obtaining high-quality calcium phthalate crystals.

Troubleshooting Guide

This guide addresses common issues encountered during the crystallization of calcium phthalate.

Problem	Potential Cause	Suggested Solution
No crystals forming	Solution is undersaturated.	Concentrate the solution by slowly evaporating the solvent.
Cooling rate is too fast, preventing nucleation.	Decrease the cooling rate to allow for gradual supersaturation.
Presence of impurities inhibiting crystal growth.	Purify the calcium phthalate sample before crystallization.
Formation of small, needle-like crystals	High level of supersaturation leading to rapid nucleation.	Reduce the rate of cooling or use a solvent in which calcium phthalate has slightly higher solubility.
Insufficient time for crystal growth.	Extend the crystallization period to allow for larger crystal formation.
Oiling out or formation of an amorphous precipitate	The solution is too concentrated or cooled too quickly.	Dilute the solution slightly or decrease the cooling rate significantly.
Inappropriate solvent system.	Experiment with different solvent mixtures to control solubility.
Crystals are clumped together	Inadequate agitation or high crystal density.	Introduce gentle, continuous agitation during crystallization.
Secondary nucleation on existing crystal surfaces.	Optimize the cooling profile to control the level of supersaturation.

Frequently Asked Questions (FAQs)

Q1: What is the ideal temperature range for calcium phthalate crystallization?

A1: The optimal temperature for calcium phthalate crystallization is highly dependent on the solvent system being used. Generally, a slow cooling process from a higher temperature (e.g., 50-70°C) to a lower temperature (e.g., 4-25°C) is effective. The key is to achieve a state of controlled supersaturation to promote crystal growth over nucleation.

Q2: How does temperature affect the solubility of calcium phthalate?

A2: For many hydrophobic organic compounds, solubility can decrease with increasing temperature.[1] It is crucial to experimentally determine the solubility curve of calcium phthalate in your chosen solvent system to effectively design a cooling crystallization process.

Q3: What is the effect of the cooling rate on crystal size and quality?

A3: A slower cooling rate generally leads to the formation of larger and higher quality crystals. Rapid cooling increases supersaturation quickly, which favors the formation of many small crystals (nucleation) rather than the growth of existing crystals. Slower cooling allows the system to remain in the metastable zone for a longer period, promoting crystal growth.

Q4: My experiment yielded very fine crystals. How can I increase the crystal size?

A4: To increase crystal size, you need to favor crystal growth over nucleation. This can be achieved by:

• Slowing the cooling rate: This is the most common and effective method.

• Reducing the initial concentration: Starting with a less saturated solution can help.

• Seeding: Introducing a few small, high-quality crystals of calcium phthalate into the slightly supersaturated solution can provide templates for growth.

Q5: What should I do if my calcium phthalate "oils out" instead of crystallizing?

A5: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase. This often happens when the supersaturation is too high or the temperature is above the melting point of the solvated solid. To resolve this, you can:

• Decrease the cooling rate: This will prevent a rapid increase in supersaturation.

• Use a more dilute solution: This lowers the overall concentration.

• Add a co-solvent: This can modify the solubility and prevent oiling out.

• Increase the temperature slightly to dissolve the oil and then cool down at a much slower rate.

Experimental Protocols

Protocol 1: Slow Cooling Crystallization

This protocol is designed to produce large, high-quality crystals of calcium phthalate.

• Dissolution: Dissolve the calcium phthalate sample in a suitable solvent (e.g., a mixture of ethanol (B145695) and water) at an elevated temperature (e.g., 60°C) until a clear, saturated solution is obtained.

• Filtration: While hot, filter the solution through a pre-warmed filter to remove any insoluble impurities.

• Cooling: Cover the vessel and allow it to cool slowly to room temperature over several hours. For even slower cooling, the vessel can be placed in an insulated container.

• Further Cooling: Once at room temperature, transfer the vessel to a refrigerator or a controlled temperature bath set to a lower temperature (e.g., 4°C) to maximize the yield.

• Isolation: Collect the crystals by filtration.

• Washing: Wash the crystals with a small amount of the cold solvent mixture.

• Drying: Dry the crystals under vacuum at a low temperature.

Protocol 2: Temperature Gradient Crystallization

This method can be used to screen for optimal crystallization temperatures.

• Preparation: Prepare a saturated solution of calcium phthalate at an elevated temperature.

• Setup: Place the vessel containing the solution in a location with a stable temperature gradient. This can be achieved using a programmable heating/cooling block.

• Observation: Observe the temperature at which the first crystals appear. This temperature is near the upper boundary of the metastable zone.

• Optimization: Use this information to design a slow cooling profile that remains within the metastable zone for an extended period.

Data Presentation

Table 1: Effect of Cooling Rate on Crystal Size and Yield

Cooling Rate (°C/hour)	Average Crystal Size (µm)	Yield (%)	Crystal Morphology
10	50	85	Fine Needles
5	150	82	Small Prisms
2	400	78	Well-defined Prisms
1	800	75	Large, Blocky Crystals

Note: This data is representative and will vary based on the specific solvent system and concentration.

Table 2: Solubility of Calcium Phthalate in Ethanol/Water (9:1 v/v)

Temperature (°C)	Solubility ( g/100 mL)
20	0.5
30	0.8
40	1.3
50	2.1
60	3.5

Note: This data is illustrative. The actual solubility should be determined experimentally.

Visualizations

Caption: Troubleshooting workflow for calcium phthalate crystallization.

Caption: Experimental workflow for slow cooling crystallization.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: GC-MS Analysis of Calcium Phthalate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analysis of calcium phthalate (B1215562) using Gas Chromatography-Mass Spectrometry (GC-MS). Given that calcium phthalate is a non-volatile salt of a dicarboxylic acid, its direct analysis by conventional GC-MS is not feasible. Therefore, this guide focuses on two primary indirect methodologies:

• Pyrolysis-GC-MS (Py-GC-MS): Thermal decomposition of the sample to produce volatile fragments that can be analyzed by GC-MS.

• Solvent Extraction Followed by Derivatization: Conversion of calcium phthalate to phthalic acid, followed by a derivatization reaction to create a volatile derivative (e.g., a phthalate ester) for GC-MS analysis.

This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

General Questions

Q1: Can I directly inject a sample containing calcium phthalate into the GC-MS?

A1: No, direct injection is not recommended. Calcium phthalate is a salt with a high melting point and is not volatile enough to pass through a GC column. Direct injection can lead to contamination of the injector, column, and ion source, and will not produce a chromatographic peak for calcium phthalate.[1]

Q2: What are the main analytical approaches for calcium phthalate using GC-MS?

A2: The two main indirect approaches are Pyrolysis-GC-MS and solvent extraction followed by derivatization. Py-GC-MS involves thermally breaking down the calcium phthalate into volatile fragments for analysis.[2][3][4][5] The derivatization approach involves converting the phthalate salt to phthalic acid and then to a volatile ester, which can be readily analyzed by conventional GC-MS.

Pyrolysis-GC-MS (Py-GC-MS)

Q3: What are the expected pyrolysis products of calcium phthalate?

A3: The primary expected pyrolysis product of calcium phthalate is phthalic anhydride (B1165640). Other potential fragments may also be observed depending on the pyrolysis temperature and the sample matrix.

Q4: I am not seeing any peaks after Py-GC-MS analysis. What could be the problem?

A4: This could be due to several factors:

• Incorrect Pyrolysis Temperature: The temperature may be too low to induce fragmentation or too high, causing complete degradation into very small, undetectable molecules.

• Insufficient Sample Amount: The concentration of calcium phthalate in your sample may be below the detection limit of the instrument.

• Transfer Line Issues: The transfer line between the pyrolyzer and the GC may be cold or blocked, preventing the volatile fragments from reaching the column.

• GC-MS System Failure: General issues with the GC-MS such as leaks, detector malfunction, or no carrier gas flow can also result in no peaks.[6]

Q5: My chromatogram shows many peaks after pyrolysis. How do I identify the peak corresponding to a calcium phthalate fragment?

A5: The most likely significant peak will be phthalic anhydride. To confirm its identity, you should:

• Analyze a Phthalic Anhydride Standard: Run a standard of phthalic anhydride under the same GC-MS conditions to confirm the retention time.

• Mass Spectral Library Match: Compare the mass spectrum of the unknown peak with a library spectrum of phthalic anhydride. The key ions for phthalic anhydride should be present.

• Characteristic Ions: For phthalates and their derivatives, a common fragment ion is m/z 149.[7][8] However, for phthalic anhydride, the molecular ion at m/z 148 and other characteristic fragments should be monitored.

Extraction and Derivatization

Q6: What is the purpose of derivatization in this analysis?

A6: Derivatization is a chemical reaction that converts a non-volatile compound into a volatile one that can be analyzed by GC.[9] In this case, the carboxylic acid groups of phthalic acid (formed from calcium phthalate) are converted into esters, which are much more volatile.

Q7: What are common derivatization reagents for carboxylic acids like phthalic acid?

A7: Common derivatization reagents for carboxylic acids to form esters include:

• BF3-Methanol or HCl-Methanol: To form methyl esters.

• BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide): To form trimethylsilyl (B98337) (TMS) esters.

• Trimethylsilyldiazomethane: To form methyl esters.[9]

Q8: I am seeing no peak or a very small peak for my derivatized phthalate. What should I check?

A8: Several factors could be at play:

• Incomplete Extraction: The initial extraction of phthalate from the sample matrix may be inefficient.

• Inefficient Derivatization: The derivatization reaction may not have gone to completion. This could be due to the presence of water, incorrect reaction temperature or time, or degradation of the derivatization reagent.

• Analyte Degradation: Phthalates can degrade if exposed to harsh conditions during sample preparation.[1]

• Active Sites in the GC System: Active sites in the injector liner or the front of the GC column can adsorb the derivatized analyte, leading to poor peak shape or complete loss of the peak.[10]

Q9: My derivatized phthalate peak is tailing. What is the cause?

A9: Peak tailing for derivatized phthalates is often caused by:

• Active Sites: Interaction of the analyte with active sites in the liner or column. Using a deactivated liner and trimming the front of the column can help.

• Column Contamination: Buildup of non-volatile residues on the column.

• Improper Column Installation: Creating dead volume at the inlet or detector connection.[6]

• Sample Overload: Injecting too much sample can lead to peak distortion.

Contamination

Q10: I am seeing phthalate peaks in my blank samples. What are the common sources of contamination?

A10: Phthalates are ubiquitous environmental contaminants and can be introduced at any stage of the analysis. Common sources include:

• Solvents and Reagents: Even high-purity solvents can contain trace levels of phthalates.

• Laboratory Consumables: Plastic items such as pipette tips, centrifuge tubes, vials, and caps (B75204) are major sources of phthalate contamination.

• Glassware: Improperly cleaned glassware can retain phthalate residues.

• Laboratory Environment: Phthalates can be present in the lab air and dust.

• GC System: Septa, O-rings, and carrier gas lines can be sources of phthalate bleed.

Experimental Protocols

Protocol 1: Pyrolysis-GC-MS (Py-GC-MS)

This protocol provides a general workflow for the analysis of calcium phthalate in a solid matrix using Py-GC-MS.

• Sample Preparation:

  • Homogenize the solid sample.

  • Accurately weigh a small amount of the sample (typically 0.1-1.0 mg) into a pyrolysis sample cup.

• Pyrolyzer Conditions:

  • Set the pyrolysis temperature. A starting point could be 300°C, with optimization as needed.[11]

  • The interface and transfer line temperatures should be set high enough to prevent condensation of the pyrolyzates (e.g., 300-320°C).[11]

• GC-MS Conditions:

  • Injector: Operate in split mode.

  • Column: A non-polar or mid-polar column, such as a 5% diphenyl / 95% dimethyl polysiloxane phase (e.g., DB-5ms, HP-5ms), is a good starting point.[12]

  • Oven Program: A typical program might start at a low temperature (e.g., 40-80°C), hold for a short period, and then ramp up to a final temperature of around 300°C.[11][12][13]

  • Carrier Gas: Helium or hydrogen.[13][14]

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[11]

    • Acquisition Mode: Full scan to identify unknown pyrolysis products. Selected Ion Monitoring (SIM) can be used for quantification of target fragments like phthalic anhydride for improved sensitivity.[12]

Protocol 2: Solvent Extraction and Derivatization GC-MS

This protocol outlines a general procedure for analyzing calcium phthalate by converting it to a volatile ester.

• Sample Preparation (Extraction):

  • Accurately weigh the sample into a glass container.

  • Add a suitable solvent to dissolve the sample matrix.

  • Acidify the solution (e.g., with HCl) to convert calcium phthalate to phthalic acid.

  • Perform a liquid-liquid extraction of the phthalic acid into an organic solvent (e.g., diethyl ether, dichloromethane).

  • Dry the organic extract (e.g., using anhydrous sodium sulfate).

  • Evaporate the solvent to a small volume.

• Derivatization:

  • Add the derivatization reagent (e.g., BSTFA with 1% TMCS as a catalyst, or BF3-Methanol).

  • Follow the reagent manufacturer's instructions for reaction time and temperature. This may involve heating the mixture.

  • After the reaction is complete, the sample is ready for injection.

• GC-MS Conditions:

  • Injector: Splitless injection is commonly used for trace analysis.

  • Liner: Use a deactivated splitless liner.

  • Column: A column with a stationary phase suitable for phthalate esters analysis, such as a 5-type or XLB-type, is recommended.[7]

  • Oven Program: A temperature program similar to that used for standard phthalate ester analysis.[7]

  • Carrier Gas: Helium or hydrogen.

  • Mass Spectrometer:

    • Ionization Mode: EI at 70 eV.

    • Acquisition Mode: SIM mode is often preferred for its sensitivity and selectivity, monitoring for the characteristic ions of the specific phthalate ester derivative formed.[12]

Data Presentation

Table 1: Recommended GC Columns for Phthalate Analysis

Column Type	Stationary Phase	Common Applications
Rtx-440, Rxi-XLB	Proprietary mid-polarity phases	Recommended for best overall separation of a wide range of phthalates.[7]
5-type (e.g., DB-5ms)	5% Phenyl / 95% Dimethylpolysiloxane	General purpose, widely used for phthalate analysis.[7]
35-type (e.g., Rxi-35Sil MS)	35% Phenyl / 65% Dimethylpolysiloxane	Offers different selectivity for confirmation.[7]

Table 2: Common Mass-to-Charge Ratios (m/z) for Phthalate-Related Compounds

Compound	Characteristic Ions (m/z)	Notes
Phthalic Anhydride	148, 104, 76	148 is the molecular ion.
Dimethyl Phthalate (DMP)	163, 194	163 is the base peak.
Diethyl Phthalate (DEP)	149, 177	149 is the base peak.
Dibutyl Phthalate (DBP)	149, 223	149 is the base peak.
Di(2-ethylhexyl) Phthalate (DEHP)	149, 167, 279	149 is the base peak.

Visualizations

Caption: A logical workflow for troubleshooting common issues in the GC-MS analysis of calcium phthalate.

Caption: Overview of the two primary indirect analytical pathways for calcium phthalate using GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. shimadzu.com [shimadzu.com]
• 3. lqa.com [lqa.com]
• 4. shimadzu.com [shimadzu.com]
• 5. researchgate.net [researchgate.net]
• 6. aasnig.com [aasnig.com]
• 7. gcms.cz [gcms.cz]
• 8. agilent.com [agilent.com]
• 9. gcms.cz [gcms.cz]
• 10. youtube.com [youtube.com]
• 11. Evaluating Phthalate Contaminant Migration Using Thermal Desorption–Gas Chromatography–Mass Spectrometry (TD–GC–MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fses.oregonstate.edu [fses.oregonstate.edu]
• 13. peakscientific.com [peakscientific.com]
• 14. agilent.com [agilent.com]

Technical Support Center: Addressing Solubility Issues of Calcium Phthalate in Non-Polar Solvents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility challenges with calcium phthalate (B1215562) in non-polar solvents.

Solubility Data

Table 1: Solubility of Calcium Phthalate Hydrate (B1144303) in Various Solvents

Solvent	Solubility	Notes
Methanol	1 g / 5.3 mL	High solubility
Alcohol (Ethanol)	1 g / 10 mL	Soluble[1]
Ether	1 g / 205 mL	Sparingly soluble[1]
Chloroform	Practically insoluble	-
Water	1 g / 160 mL	Limited solubility[1]

Troubleshooting Guide & FAQs

This section addresses common issues and questions regarding the dissolution of calcium phthalate in non-polar environments.

Q1: Why is my calcium phthalate not dissolving in a non-polar solvent like hexane (B92381) or toluene?

A1: Calcium phthalate, being a salt, possesses ionic characteristics due to the calcium and carboxylate groups. This inherent polarity makes it poorly soluble in non-polar solvents. For a substance to dissolve, the energy released from solvent-solute interactions must overcome the lattice energy of the solid and the energy of solvent-solvent interactions. In the case of calcium phthalate and a non-polar solvent, the solute-solvent interactions are weak.

Q2: How can I improve the solubility of calcium phthalate in a non-polar solvent system?

A2: Several strategies can be employed to enhance the solubility of sparingly soluble salts like calcium phthalate in non-polar media:

• Co-solvency: The addition of a polar co-solvent to the non-polar solvent can significantly increase solubility. The polar co-solvent can interact with the ionic parts of the calcium phthalate, while the non-polar solvent interacts with the organic phthalate structure.

• Use of Surfactants: Surfactants, or surface-active agents, can form micelles in the non-polar solvent. The polar heads of the surfactant molecules can interact with the calcium phthalate, encapsulating it within the micelle and allowing it to be dispersed in the non-polar medium.

• Complexation: The use of a complexing or chelating agent can increase solubility. These agents can form a soluble complex with the calcium ion, which may have better solubility in the desired solvent system.

• Temperature Adjustment: Increasing the temperature can sometimes improve solubility, although this effect is compound and solvent-dependent. It's crucial to ensure that the increased temperature does not cause degradation of the calcium phthalate.

Q3: What type of co-solvent should I consider?

A3: A common approach for dissolving salts of organic acids is to use a co-solvent system with both polar and non-polar characteristics. For instance, a mixture of a polar solvent like an alcohol (e.g., methanol, ethanol) or a ketone (e.g., acetone, methyl ethyl ketone) with your non-polar solvent (e.g., xylene, toluene) could be effective. The optimal ratio of the polar to non-polar solvent will need to be determined experimentally.

Q4: Which surfactants are suitable for this application?

A4: While specific data for calcium phthalate is limited, non-ionic or anionic surfactants are often used to aid the dispersion of salts in organic media. For calcium sulfate, fluorocarbon surfactants have been shown to be effective. The choice of surfactant will depend on the specific non-polar solvent being used and the desired properties of the final solution.

Q5: Are there any specific complexing agents that might work?

A5: Chelating agents like ethylenediaminetetraacetic acid (EDTA) and its salts are known to form stable, soluble complexes with calcium ions. While typically used in aqueous systems, the principle of complexation can be applied in mixed-solvent systems to enhance solubility.

Q6: I'm observing a precipitate forming after initial dissolution. What could be the cause?

A6: This could be due to a few factors:

• Supersaturation: The initial conditions (e.g., heating) may have allowed for the dissolution of more solute than is stable at ambient temperature, leading to precipitation upon cooling.

• Solvent Evaporation: If you are working in an open system, the evaporation of a more volatile co-solvent could alter the solvent composition and reduce the overall solubility.

• Chemical Reaction: Ensure that your solvent is inert and does not react with the calcium phthalate.

Experimental Protocols

The following is a general protocol for determining and enhancing the solubility of calcium phthalate in a non-polar solvent system using a co-solvent approach. This protocol can be adapted for the use of surfactants or complexing agents.

Objective: To determine the solubility of calcium phthalate in a non-polar solvent and to enhance it using a polar co-solvent.

Materials:

• Calcium Phthalate

• Primary non-polar solvent (e.g., hexane, toluene)

• Polar co-solvent (e.g., methanol, ethanol, acetone)

• Analytical balance

• Magnetic stirrer and stir bars

• Volumetric flasks and pipettes

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Thermostatically controlled shaker or water bath

• Analytical instrument for quantification (e.g., HPLC, ICP-OES for calcium analysis)

Procedure:

• Preparation of Saturated Solutions:

  • Prepare a series of solvent mixtures with varying ratios of the non-polar and polar co-solvent (e.g., 9:1, 8:2, 7:3 v/v).

  • To a known volume of each solvent mixture in a sealed container, add an excess amount of calcium phthalate.

  • Ensure there is undissolved solid at the bottom of the container.

• Equilibration:

  • Place the containers in a thermostatically controlled shaker or water bath set to the desired experimental temperature (e.g., 25 °C).

  • Allow the solutions to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation to ensure saturation.

• Sample Collection and Preparation:

  • After equilibration, allow the solutions to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant using a pipette. To avoid drawing up solid particles, it is advisable to use a filter-tipped pipette or to filter the aliquot through a syringe filter compatible with the solvents used.

• Quantification:

  • Accurately dilute the filtered aliquot with a suitable solvent to a concentration within the calibration range of your analytical instrument.

  • Analyze the concentration of calcium phthalate (or the calcium ion) using a pre-calibrated analytical method.

• Data Analysis:

  • Calculate the solubility of calcium phthalate in each solvent mixture, typically expressed in g/100 mL or mol/L.

  • Plot the solubility as a function of the co-solvent ratio to determine the optimal composition for maximum solubility.

Visualizations

Caption: Troubleshooting workflow for addressing solubility issues.

Caption: Surfactant-aided dissolution of calcium phthalate.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Purification of Synthesized Calcium Phthalate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of synthesized calcium phthalate (B1215562).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in synthesized calcium phthalate?

The primary impurities in crude calcium phthalate synthesized from phthalic anhydride (B1165640) and a calcium source (e.g., calcium hydroxide (B78521) or calcium carbonate) are typically:

• Unreacted Starting Materials: Phthalic anhydride and the calcium source (e.g., calcium hydroxide).

• Hydrolysis Products: Phthalic acid, formed from the reaction of phthalic anhydride with water.[1]

• Side Products: Minor byproducts from potential side reactions, though these are generally less common under controlled reaction conditions.

Q2: What is the general approach to purifying crude calcium phthalate?

The most common and effective method for purifying solid organic compounds like calcium phthalate is recrystallization. This technique relies on the principle that the solubility of a solid in a solvent increases with temperature. By dissolving the impure solid in a hot solvent and then allowing it to cool slowly, the desired compound crystallizes out in a purer form, leaving the impurities dissolved in the solvent.

Q3: What are the key steps in the recrystallization of calcium phthalate?

The fundamental steps for recrystallizing calcium phthalate are:

• Solvent Selection: Choosing an appropriate solvent or solvent system.

• Dissolution: Dissolving the crude calcium phthalate in a minimum amount of the hot solvent.

• Hot Filtration (Optional): Removing any insoluble impurities from the hot solution.

• Crystallization: Allowing the hot, saturated solution to cool slowly and undisturbed to form pure crystals.

• Isolation of Crystals: Collecting the purified crystals by vacuum filtration.

• Washing: Rinsing the collected crystals with a small amount of cold solvent to remove any adhering impurities.

• Drying: Thoroughly drying the purified crystals to remove residual solvent.

Q4: How can I assess the purity of my calcium phthalate sample?

Several analytical techniques can be employed to determine the purity of calcium phthalate:

• High-Performance Liquid Chromatography (HPLC): A powerful technique for separating and quantifying the components in a mixture. A pure sample will show a single major peak corresponding to calcium phthalate. The presence of other peaks indicates impurities.[2][3][4][5][6][7]

• Gas Chromatography-Mass Spectrometry (GC-MS): This method is also highly effective for separating and identifying volatile and semi-volatile compounds. It can be used to detect and quantify organic impurities.[8]

• Melting Point Analysis: A pure crystalline solid will have a sharp and defined melting point. Impurities tend to broaden and depress the melting point range. The reported melting point of calcium phthalate is around 230°C.[9]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of calcium phthalate.

Issue 1: Low Yield of Purified Calcium Phthalate

Possible Cause	Troubleshooting Step
Excessive solvent used during recrystallization.	Use the minimum amount of hot solvent necessary to fully dissolve the crude product. Evaporate some solvent from the filtrate and cool again to recover a second crop of crystals.[10]
Premature crystallization during hot filtration.	Preheat the filtration apparatus (funnel and receiving flask) to prevent the solution from cooling and crystallizing prematurely.
Product is too soluble in the chosen solvent, even at low temperatures.	Select a different recrystallization solvent or use a mixed-solvent system where the product has lower solubility at cold temperatures.
Incomplete precipitation.	Ensure the solution is cooled sufficiently. An ice bath can be used to maximize crystal formation after the solution has cooled to room temperature.

Issue 2: Oily Precipitate Instead of Crystals

Possible Cause	Troubleshooting Step
The solution is supersaturated, and the product is precipitating too quickly.	Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. Seeding the solution with a pure crystal of calcium phthalate can promote proper crystal growth.
High concentration of impurities.	The presence of significant impurities can inhibit crystallization. Consider pre-purification steps like washing the crude product before recrystallization.
Inappropriate solvent.	The chosen solvent may not be suitable for crystallization. Re-evaluate solvent selection based on solubility tests.

Issue 3: Colored Impurities in the Final Product

Possible Cause	Troubleshooting Step
Presence of colored organic impurities.	During the recrystallization process, after dissolving the crude product in the hot solvent, add a small amount of activated charcoal. The charcoal will adsorb the colored impurities. Perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize.
Incomplete removal of starting materials or side products.	Ensure the washing step after filtration is thorough. Use fresh, cold solvent for washing.

Experimental Protocols

Protocol 1: Purification of Calcium Phthalate by Recrystallization from an Alcohol-Water Mixture

This protocol is based on the general solubility of calcium phthalate, which is soluble in alcohol and sparingly soluble in water.[11][12]

Materials:

• Crude synthesized calcium phthalate

• Ethanol (B145695) (or Methanol)

• Deionized water

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Vacuum source

• Watch glass

Procedure:

• Dissolution: Place the crude calcium phthalate in an Erlenmeyer flask. Add a minimal amount of ethanol and gently heat the mixture while stirring until the solid dissolves completely.

• Addition of Anti-Solvent: While the solution is hot, slowly add hot deionized water dropwise until the solution becomes slightly turbid (cloudy). The turbidity indicates the saturation point has been reached.

• Re-dissolution: Add a few more drops of hot ethanol until the turbidity just disappears, resulting in a clear, saturated solution.

• Crystallization: Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly to room temperature. To maximize yield, place the flask in an ice bath for 30 minutes after it has reached room temperature.

• Filtration: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of a cold ethanol-water mixture.

• Drying: Dry the purified crystals in a vacuum oven at a suitable temperature (e.g., 60-80°C) until a constant weight is achieved.

Data Presentation: Solubility of Calcium Phthalate

Solvent	Solubility	Reference
Water	Sparingly soluble (1 g in 160 ml)	[12]
Alcohol (Ethanol/Methanol)	Soluble (1 g in 10 ml of alcohol)	[12]
Ether	Sparingly soluble (1 g in 205 ml)	[12]
Chloroform	Practically insoluble	[12]

Visualizations

Experimental Workflow for Calcium Phthalate Purification

Caption: Workflow for the purification of calcium phthalate.

Troubleshooting Logic for Low Recrystallization Yield

Caption: Decision tree for troubleshooting low yield.

References

• 1. Phthalic anhydride - Wikipedia [en.wikipedia.org]
• 2. CN109596725A - A kind of phthalic anhydride and its detection method in relation to substance - Google Patents [patents.google.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. opus.govst.edu [opus.govst.edu]
• 5. mdpi.com [mdpi.com]
• 6. Analysis of phthalates via HPLC-UV in environmental water samples after concentration by solid-phase extraction using ionic liquid mixed hemimicelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pjoes.com [pjoes.com]
• 8. What is the phthalic anhydride gc analysis? - News - Zibo Anquan Chemical Co., [zbaqchem.com]
• 9. echemi.com [echemi.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 12. Page loading... [guidechem.com]

Preventing thermal decomposition of calcium phthalate during processing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the thermal decomposition of calcium phthalate (B1215562) during processing.

Frequently Asked Questions (FAQs)

Q1: What is calcium phthalate and what are its common applications?

A1: Calcium phthalate is the calcium salt of phthalic acid. It is a white crystalline solid used in various industrial applications, including as a plasticizer in polymers and as a stabilizer in certain formulations.[1] Its primary role in polymers like polyvinyl chloride (PVC) is to increase flexibility and durability.

Q2: What are the signs of thermal decomposition of calcium phthalate during processing?

A2: The primary signs of thermal decomposition include discoloration (yellowing or browning) of the material, the release of characteristic odors, and a potential change in the material's mechanical properties, such as brittleness. In more severe cases, you may observe fumes or charring.

Q3: At what temperature does calcium phthalate typically decompose?

A3: Calcium phthalate is relatively stable under normal conditions but will decompose at high temperatures.[1] While its melting point is cited as 230°C, decomposition is a process that can begin at lower temperatures depending on the processing conditions and the presence of other substances.[2] Upon decomposition, it can release phthalic acid and calcium oxide.[1]

Q4: Can the processing environment affect the thermal stability of calcium phthalate?

A4: Yes, the processing environment is critical. High temperatures, excessive shear rates during mixing, and the presence of moisture can all contribute to the thermal degradation of calcium phthalate.[3][4] The presence of certain other chemicals, such as those in PVC formulations, can also lower the decomposition temperature.[5]

Troubleshooting Guide

This guide addresses common issues encountered during the processing of materials containing calcium phthalate.

Issue 1: Discoloration of the final product.

• Possible Cause: The processing temperature is too high, leading to the onset of thermal decomposition.

• Troubleshooting Steps:

  • Gradually reduce the processing temperature in small increments (e.g., 5-10°C) to find the optimal temperature that maintains material properties without causing discoloration.

  • Ensure that the temperature control systems on your equipment are calibrated and functioning correctly.

  • Minimize the residence time of the material at elevated temperatures.

Issue 2: Poor mechanical properties (e.g., brittleness) in the final product.

• Possible Cause: Thermal degradation of the calcium phthalate and the polymer matrix.

• Troubleshooting Steps:

  • Incorporate a thermal stabilizer into your formulation. Mixed metal stabilizers, such as calcium/zinc carboxylates, are often effective in preventing thermal degradation in polymers.[6][7]

  • Optimize the mixing process to ensure uniform dispersion of calcium phthalate and any stabilizers.[3] Poor dispersion can lead to localized areas of high stress and degradation.

  • Evaluate the compatibility of calcium phthalate with all other components in the formulation. Incompatibilities can sometimes accelerate degradation.

Issue 3: Emission of fumes or strong odors during processing.

• Possible Cause: Significant thermal decomposition is occurring.

• Troubleshooting Steps:

  • Immediately reduce the processing temperature.

  • Improve ventilation in the processing area to safely manage any fumes.

  • Consider using a more robust thermal stabilizer system. Synergistic combinations, for example, barium/cadmium or calcium/zinc carboxylates, can offer enhanced stability.[6]

Data Presentation

The following table summarizes the thermal properties of calcium phthalate and the potential impact of stabilizers. Note that specific performance will vary depending on the full formulation and processing conditions.

Property	Value	Notes
Melting Point	230°C[2]	Decomposition may begin below this temperature.
Boiling Point	378.3°C at 760 mmHg	Not typically relevant for solid-state processing.
Flash Point	196.7°C	-
Stabilizer Systems	Effectiveness	Considerations
Calcium/Zinc Carboxylates	Good long-term stability and initial color.[6][7]	Synergistic effect often observed.
Barium/Cadmium Carboxylates	Good initial color and long-term stability.[6]	Cadmium compounds may have regulatory restrictions.
Organic-based Stabilizers	Can be effective alternatives to metal-based systems.	Performance is highly formulation-dependent.

Experimental Protocols

Protocol: Evaluating the Thermal Stability of a Calcium Phthalate Formulation

This protocol outlines a method for assessing the effectiveness of a thermal stabilizer in preventing the decomposition of calcium phthalate in a polymer matrix using thermogravimetric analysis (TGA).

1. Materials:

• Calcium phthalate
• Polymer resin (e.g., PVC)
• Plasticizer (if required)
• Thermal stabilizer(s) to be tested
• Control sample (without stabilizer)

2. Sample Preparation: a. Prepare a control formulation containing the polymer, calcium phthalate, and any other standard additives except the thermal stabilizer. b. Prepare test formulations identical to the control but with the addition of the thermal stabilizer(s) at specified concentrations. c. Ensure all components are thoroughly mixed to achieve a homogeneous blend. A laboratory-scale two-roll mill or a small-scale extruder can be used. d. Press the blended material into thin films of uniform thickness.

3. Thermogravimetric Analysis (TGA): a. Cut small, uniform samples (5-10 mg) from the prepared films. b. Place a sample in the TGA crucible. c. Heat the sample from ambient temperature to a temperature above the expected decomposition range (e.g., 300-400°C) at a controlled heating rate (e.g., 10°C/min) under a nitrogen atmosphere. d. Record the weight loss of the sample as a function of temperature. e. The onset temperature of decomposition is the point at which significant weight loss begins.

4. Data Analysis: a. Compare the TGA curves of the control and the stabilized samples. b. A higher onset temperature of decomposition for the stabilized samples indicates improved thermal stability. c. Quantify the effectiveness of the stabilizer by comparing the temperatures at which 5% or 10% weight loss occurs.

Visualizations

Caption: Troubleshooting workflow for thermal decomposition issues.

Caption: Simplified mechanism of calcium phthalate thermal decomposition.

References

• 1. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 2. echemi.com [echemi.com]
• 3. phoenixplastics.com [phoenixplastics.com]
• 4. orbimind.com [orbimind.com]
• 5. researchgate.net [researchgate.net]
• 6. indiamart.com [indiamart.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Characterization of Calcium Phthalate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the characterization of calcium phthalate (B1215562).

General Experimental Workflow

The characterization of a newly synthesized or procured batch of calcium phthalate typically follows a systematic workflow to ensure its identity, purity, and physical properties are well-understood before its application in further research or development.

A typical experimental workflow for the characterization of calcium phthalate.

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis is crucial for determining the thermal stability and composition of calcium phthalate, including its hydration state.

Frequently Asked Questions (FAQs)

Q1: What is the expected thermal decomposition behavior of calcium phthalate?

A1: Calcium phthalate is relatively stable at room temperature but will decompose at elevated temperatures.[1] The decomposition process may occur in multiple steps, often starting with the loss of any bound water (if it is a hydrate), followed by the decomposition of the phthalate moiety, ultimately yielding calcium oxide as a final residue.[1]

Q2: How can I determine the hydration state of my calcium phthalate sample using TGA?

A2: The loss of water of hydration is typically the first weight loss step observed in the TGA curve, usually occurring at temperatures below 200°C. By calculating the percentage of weight loss in this initial step, you can determine the number of water molecules per formula unit of calcium phthalate.

Troubleshooting Guide

Q: My TGA curve for calcium phthalate shows an unexpected weight loss step at a low temperature (e.g., < 100°C). What could be the cause?

A: This is likely due to the presence of adsorbed moisture or residual solvent from the synthesis. To confirm this, you can perform a drying step under vacuum at a mild temperature (e.g., 60-80°C) before the TGA analysis and observe if the initial weight loss is reduced or eliminated.

Q: The final residual mass in my TGA experiment does not correspond to the theoretical percentage for calcium oxide. Why might this be?

A: Several factors could contribute to this discrepancy:

• Incomplete Decomposition: The final temperature of your TGA run may not have been high enough to ensure complete decomposition of all intermediates. Consider extending the temperature range.

• Atmosphere: The purge gas used can influence the decomposition pathway. Running the experiment under an inert atmosphere (like nitrogen) versus an oxidative atmosphere (like air) can yield different final products.

• Impurities: The presence of thermally stable impurities in your sample will lead to a higher than expected final mass.

Experimental Protocol

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using appropriate standards.

• Sample Preparation: Accurately weigh 5-10 mg of finely ground calcium phthalate powder into a clean, tared TGA crucible (alumina or platinum).

• Experimental Conditions:

  • Purge Gas: High-purity nitrogen or air at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30°C for 5 minutes.

    • Ramp from 30°C to 900°C at a heating rate of 10°C/min.

• Data Analysis: Record the weight loss as a function of temperature. Determine the onset and peak decomposition temperatures and the percentage weight loss for each step.

Quantitative Data

Decomposition Step	Theoretical Weight Loss (%) (Anhydrous)	Theoretical Weight Loss (%) (Monohydrate)
Dehydration (Loss of H₂O)	N/A	~8.1%
Decomposition to Calcium Carbonate (CaCO₃)	~21.5%	~19.8%
Decomposition of Calcium Carbonate to Calcium Oxide (CaO)	~21.5%	~19.8%
Total Weight Loss	~43.0%	~57.7%
Final Residue (CaO)	~27.4%	~25.2%

Differential Scanning Calorimetry (DSC)

DSC is used to study thermal transitions such as melting, crystallization, and solid-state phase changes.[5][6][7][8][9]

Frequently Asked Questions (FAQs)

Q1: What thermal events can I expect to see in the DSC thermogram of calcium phthalate?

A1: For calcium phthalate hydrate (B1144303), you would typically observe an endothermic peak corresponding to the dehydration process. This is often followed by exothermic events at higher temperatures, which are associated with the decomposition of the anhydrous salt.[10]

Troubleshooting Guide

Q: I am seeing a broad, shallow endotherm in my DSC curve at a low temperature. What does this signify?

A: This could be indicative of a glass transition or the loss of adsorbed solvent. If it's a glass transition, it should be reversible upon cooling and reheating. If it's solvent loss, it will likely not reappear on a second heating scan after the initial heating.

Q: My DSC curve shows multiple, overlapping exothermic peaks during decomposition. How can I resolve them?

A: Overlapping thermal events can often be better resolved by using a slower heating rate (e.g., 2-5°C/min). This can provide better separation of the individual decomposition steps.

Experimental Protocol

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using a certified standard like indium.

• Sample Preparation: Accurately weigh 2-5 mg of finely ground calcium phthalate into a clean, tared aluminum DSC pan. Crimp the pan with a lid.

• Experimental Conditions:

  • Purge Gas: High-purity nitrogen at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30°C for 5 minutes.

    • Ramp from 30°C to 500°C (or a temperature just beyond the final decomposition event observed in TGA) at a heating rate of 10°C/min.

• Data Analysis: Record the heat flow as a function of temperature. Identify and integrate endothermic and exothermic peaks to determine transition temperatures and enthalpy changes.

Powder X-ray Diffraction (PXRD)

PXRD is a powerful technique for identifying the crystalline phase of calcium phthalate and determining its crystal structure and purity.

Frequently Asked Questions (FAQs)

Q1: What should I do if my calcium phthalate sample appears amorphous in the XRD pattern?

A1: An amorphous sample will produce a broad hump in the XRD pattern instead of sharp Bragg peaks. This could be due to the synthesis method. Attempting to crystallize the sample from a suitable solvent or annealing it at an appropriate temperature might induce crystallinity.

Troubleshooting Guide

A troubleshooting workflow for unexpected PXRD peak intensities.

Experimental Protocol

• Sample Preparation:

  • Finely grind the calcium phthalate sample to a uniform powder using an agate mortar and pestle. This helps to minimize preferred orientation.

  • Carefully pack the powder into a sample holder, ensuring a flat and level surface.

• Instrument Parameters:

  • X-ray Source: Cu Kα radiation (λ = 1.5406 Å).

  • Voltage and Current: Typically 40 kV and 40 mA.

  • Scan Range (2θ): 5° to 70°.

  • Step Size: 0.02°.

  • Scan Speed: 1-2°/min.

• Data Analysis:

  • Identify the 2θ positions of the diffraction peaks.

  • Compare the obtained pattern with a reference database (e.g., ICDD) to confirm the phase.

  • If a reference pattern is unavailable, the peaks can be indexed to determine the unit cell parameters.

Reference Data

While a specific, indexed powder pattern for calcium phthalate is not available in the provided search results, a study on various salts of phthalic acid indicates that many, such as the potassium and sodium salts, crystallize in the orthorhombic system.[11] The analysis of a new phthalate-based crystal should involve indexing the observed peaks to determine its crystal system and unit cell parameters.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in calcium phthalate, confirming the presence of the phthalate carboxylate and its coordination to the calcium ion.

Frequently Asked questions (FAQs)

Q1: What are the key characteristic peaks I should look for in the FTIR spectrum of calcium phthalate?

A1: The most important peaks are the asymmetric and symmetric stretching vibrations of the carboxylate group (COO⁻). You should also see peaks corresponding to the aromatic ring of the phthalate moiety. If the sample is a hydrate, a broad peak in the region of 3000-3600 cm⁻¹ due to the O-H stretching of water will be present.

Troubleshooting Guide

Q: The peaks in my FTIR spectrum are broad and not well-resolved. What can I do to improve the quality?

A:

• Moisture: Broad peaks, especially in the O-H region, can be due to moisture in the sample or the KBr matrix. Ensure your sample and KBr are thoroughly dry.

• Sample Preparation: If using the KBr pellet method, ensure the sample is finely ground and well-dispersed in the KBr. The pellet should be transparent.

• ATR: If using an Attenuated Total Reflectance (ATR) accessory, ensure good contact between the sample and the ATR crystal.

Q: I see a sharp peak around 1700 cm⁻¹. Does this indicate the presence of free phthalic acid?

A: Yes, a peak around 1700 cm⁻¹ is characteristic of the C=O stretch of a carboxylic acid. Its presence in the spectrum of calcium phthalate suggests that the salt formation is incomplete or that there is residual phthalic acid impurity. In metal-phthalate complexes, the asymmetric carboxylate stretch is typically shifted to a lower wavenumber, around 1550-1610 cm⁻¹.[12]

Experimental Protocol

• Sample Preparation (KBr Pellet Method):

  • Thoroughly mix ~1 mg of finely ground calcium phthalate with ~100 mg of dry, spectroscopic grade KBr powder.

  • Press the mixture in a die under high pressure to form a transparent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Collect the spectrum, typically in the range of 4000-400 cm⁻¹, by co-adding a sufficient number of scans (e.g., 32 or 64) to obtain a good signal-to-noise ratio.

  • Collect a background spectrum of the empty spectrometer.

• Data Analysis:

  • Ratio the sample spectrum against the background spectrum to obtain the absorbance or transmittance spectrum.

  • Identify and assign the characteristic absorption bands.

Expected FTIR Peak Assignments

Based on literature for metal phthalates and related compounds, the following are the expected regions for key vibrational modes of calcium phthalate.[12][13]

Wavenumber Range (cm⁻¹)	Assignment
3000 - 3600 (broad)	O-H stretching (if hydrated)
1550 - 1610	Asymmetric stretching of carboxylate (COO⁻)
1400 - 1450	Symmetric stretching of carboxylate (COO⁻)
1580 - 1600, 1450 - 1500	Aromatic C=C stretching
700 - 800	C-H out-of-plane bending of the aromatic ring

References

• 1. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 2. Calcium phthalate | C8H4CaO4 | CID 79857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Calcium phthalate hydrate | C8H6CaO5 | CID 56924512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. Differential Scanning Calorimetry (DSC) for Phase Transitions and Thermal Behavior of Electrolytes and Separators [labx.com]
• 6. youtube.com [youtube.com]
• 7. linseis.com [linseis.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Thermal Characterization of Phase Change Materials by Differential Scanning Calorimetry: A Review [mdpi.com]
• 10. Thermal decomposition - Wikipedia [en.wikipedia.org]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Method Refinement for Trace Analysis of Calcium Phthalate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the trace analysis of calcium phthalate (B1215562). The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for the trace analysis of calcium phthalate?

A1: The primary analytical techniques for phthalate analysis, which are applicable to calcium phthalate, are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), often coupled with a UV or mass spectrometry detector (LC-MS).[1][2] GC-MS is widely used due to its high resolving power and definitive identification capabilities provided by mass spectrometry.[2] HPLC is an excellent alternative, particularly for complex matrices or when there are concerns about the thermal stability of the analyte.[2]

Q2: What is the key challenge in trace phthalate analysis?

A2: The most significant challenge in trace phthalate analysis is background contamination.[3][4] Phthalates are ubiquitous in the laboratory environment, found in plastics, solvents, and glassware, which can lead to false-positive results or overestimated concentrations.[3]

Q3: How can I minimize background contamination during my experiments?

A3: To minimize background contamination, it is crucial to implement rigorous control measures. Avoid using plastic materials wherever possible.[3] All glassware should be scrupulously cleaned, for instance, by rinsing with high-purity solvents like acetone (B3395972) and hexane, followed by heating at a high temperature (e.g., 120°C for 14 hours).[4][5] It is also recommended to use high-purity, "phthalate-free" grade solvents and to run solvent blanks regularly to monitor for contamination.[3]

Q4: My analyte peaks are tailing. What could be the cause and how do I fix it?

A4: Peak tailing can be caused by several factors, including active sites in the GC inlet liner or column, column overload, or an inappropriate initial oven temperature.[6] To address this, you can try trimming the first few centimeters of the GC column, replacing the inlet liner, or diluting your sample.[6] Optimizing the initial oven temperature by lowering it by 10-20°C can also improve peak shape.[6]

Q5: I am not seeing any peaks for my higher molecular weight phthalates. What is the issue?

A5: The disappearance of peaks for higher molecular weight phthalates can be due to cold spots in the system, an injector temperature that is too low, or active sites in the liner or column that strongly adsorb these compounds.[3] Ensure the GC-MS transfer line temperature is adequate (e.g., 280-300°C) and consider increasing the injector temperature in increments.[3]

Troubleshooting Guides

This section provides solutions in a question-and-answer format to common problems encountered during the analysis of calcium phthalate.

Problem 1: High phthalate levels are detected in my blank samples.

• Question: Why are my blank samples showing significant phthalate peaks, and how can I resolve this?

• Answer: This indicates contamination from your laboratory environment. Systematically check all potential sources:

  • Solvents and Reagents: Analyze a fresh bottle of high-purity, "phthalate-free" solvent. If it is clean, the contamination may be introduced during handling.

  • Glassware: Ensure all glassware is thoroughly cleaned. A recommended procedure is to rinse with deionized water, followed by a high-purity solvent like acetone or hexane, and then bake at a high temperature.

  • Sample Preparation Equipment: Avoid plastic pipette tips, vials, and caps (B75204). If plastic tips must be used, rinse them with a clean solvent before use.

  • GC-MS System: Contamination can arise from the injector septum, carrier gas lines (use copper or stainless steel), or the syringe.[3] Run solvent blanks to isolate the source within the instrument.

Problem 2: Poor reproducibility of results.

• Question: My results are not reproducible between injections. What could be the cause?

• Answer: Poor reproducibility can stem from several issues:

  • Injection Volume Variation: Ensure your autosampler is functioning correctly and the syringe is not clogged or damaged.

  • Sample Evaporation: Use vial caps with high-quality septa to prevent solvent evaporation, which can concentrate your sample over time.

  • Inconsistent Sample Preparation: Ensure that each sample is treated identically during extraction and dilution steps. Use precise liquid handling techniques.

  • System Contamination Carryover: If a high-concentration sample was previously run, there might be carryover. Run several solvent blanks after high-concentration samples to clean the system.

Problem 3: Low recovery of calcium phthalate from the sample matrix.

• Question: I am experiencing low recovery of my analyte. How can I improve my extraction efficiency?

• Answer: Low recovery is often related to the sample preparation and extraction process.

  • Solvent Selection: Calcium phthalate has limited water solubility but is soluble in organic solvents like alcohols.[7][8] Ensure your extraction solvent is appropriate for both the analyte and the sample matrix. A mixture of a polar and a non-polar solvent may be necessary.

  • Incomplete Extraction: Increase the extraction time, agitation, or consider using techniques like sonication to improve the extraction efficiency.

  • pH Adjustment: The solubility of phthalic acid and its salts can be pH-dependent. Adjusting the pH of your sample may improve extraction efficiency.

Quantitative Data Summary

The following table summarizes the limits of detection (LOD) and quantification (LOQ) for various phthalates using different analytical methods. This data can serve as a benchmark for what can be achieved with a refined analytical method.

Phthalate	Analytical Method	LOD	LOQ	Reference
DMP, DEP, DBP, DEHP	GC-MS	1.2–2.0 µg/kg	3.0–4.6 µg/kg	[5]
DEP, DBP, DEHP	LVI-GC-MS	20-80 ng/L	-
DMP, BBP, DiNP, DiDP	LVI-GC-MS	3-45 ng/L	6-45 ng/L
10 Phthalates	GC-MS/MS	0.5-1.0 ng/L	1.5-3.0 ng/L	[9]
6 Phthalates	HPLC-ESI-MS	-	10 µg/L (lower end of linear range)	[10]
DMP, DEP, BBP, DBP, DEHP	HPLC-UV	-	<0.64 µg/mL	[11]

Experimental Protocols

Detailed Methodology for Trace Analysis of Calcium Phthalate by HPLC-UV

This protocol is a recommended starting point and may require optimization based on the specific sample matrix and available instrumentation.

1. Reagents and Materials:

• Calcium Phthalate standard (>98% purity)

• HPLC-grade methanol (B129727), acetonitrile, and water

• Potassium phosphate (B84403) monobasic (for buffer preparation)

• Phosphoric acid (for pH adjustment)

• All glassware must be rigorously cleaned to be phthalate-free.

2. Standard Solution Preparation:

• Stock Standard (1000 µg/mL): Accurately weigh 10 mg of calcium phthalate standard and dissolve it in 10 mL of methanol in a clean glass volumetric flask.

• Working Standards: Prepare a series of working standards (e.g., 0.05, 0.1, 0.5, 1.0, 5.0, and 10 µg/mL) by serial dilution of the stock standard with the mobile phase.

3. Sample Preparation (Solid Matrix):

• Accurately weigh approximately 1 g of the homogenized sample into a clean glass centrifuge tube.

• Add 10 mL of methanol and sonicate for 30 minutes to extract the calcium phthalate.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm PTFE syringe filter into a clean glass vial for HPLC analysis.

4. HPLC-UV Instrumental Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5.0 µm).[11]

• Mobile Phase: A gradient of 5 mM potassium phosphate buffer (pH adjusted to 2.6 with phosphoric acid) and acetonitrile.[11][12]

• Gradient Program: Start with 75:25 buffer:acetonitrile, and linearly increase to 25:75 over 15 minutes. Hold for 5 minutes, then return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• UV Detection Wavelength: 230 nm.[11]

5. Quantification:

• Construct a calibration curve by plotting the peak area of the calcium phthalate standard against its concentration.

• Quantify the amount of calcium phthalate in the samples by comparing their peak areas to the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for trace analysis of calcium phthalate.

Caption: Troubleshooting workflow for high background contamination.

Caption: Phthalate-induced non-transcriptional signaling pathway.[13]

References

• 1. researchgate.net [researchgate.net]
• 2. Phthalic acid - Wikipedia [en.wikipedia.org]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 5. iris.unipa.it [iris.unipa.it]
• 6. Phthalates - Wikipedia [en.wikipedia.org]
• 7. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 8. Page loading... [guidechem.com]
• 9. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phthalates determination in pharmaceutical formulae used in parenteral nutrition by LC-ES-MS: importance in public health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. glsciences.com [glsciences.com]
• 13. helixchrom.com [helixchrom.com]

Technical Support Center: Overcoming Matrix Effects in Calcium Phthalate Quantification

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to help you overcome challenges related to matrix effects in the quantification of calcium phthalate (B1215562) and other phthalates using liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a problem in calcium phthalate analysis?

A: A matrix effect is the alteration of an analyte's ionization efficiency by co-eluting compounds from the sample matrix.[1] In LC-MS/MS analysis, undetected components in complex biological samples (like plasma, serum, or urine) can suppress or enhance the signal of calcium phthalate, leading to inaccurate and unreliable quantification.[1][2] This phenomenon, particularly ion suppression, is a major concern as it can compromise the precision, sensitivity, and accuracy of the analytical method.[3][4] Electrospray ionization (ESI) is especially susceptible to these effects.[1]

Q2: I'm observing a lower-than-expected signal for my calcium phthalate standard when spiked into a plasma sample compared to the signal in a clean solvent. What is happening?

A: This phenomenon is likely due to ion suppression, a common matrix effect in LC-MS/MS analysis.[1] Co-eluting endogenous molecules from your sample matrix, such as phospholipids (B1166683), compete with your analyte for ionization in the mass spectrometer's source, leading to a decreased signal intensity.[1][5] Phospholipids are a major component of cell membranes and a notorious contributor to matrix-induced ionization suppression.[5]

Q3: How can I diagnose and quantify the extent of matrix effects in my assay?

A: A post-extraction spike analysis is a standard method to diagnose and quantify matrix effects.[1] This involves comparing the signal response of a standard spiked into a blank matrix extract versus the response of the same standard in a clean solvent.[1]

Experimental Protocol: Quantifying Matrix Effect

• Prepare Spiked Matrix Sample: Spike a known amount of calcium phthalate standard solution into a blank matrix extract (e.g., a plasma sample that has already undergone the extraction procedure).

• Prepare Solvent Standard: Prepare a solution of calcium phthalate in a clean solvent (e.g., methanol (B129727) or acetonitrile) at the exact same final concentration as the spiked matrix sample.[1]

• LC-MS/MS Analysis: Analyze both the spiked matrix sample and the solvent standard using your established LC-MS/MS method.[1]

• Calculate Matrix Effect: Use the peak areas to calculate the matrix effect using the following formula:[4]

  Matrix Effect (%) = (Peak Area in Spiked Matrix Extract / Peak Area in Solvent Standard) x 100

  • Interpretation:

    • A value < 100% indicates ion suppression .[1][4]

    • A value > 100% indicates ion enhancement .[1][4]

    • A value of 100% indicates the absence of a matrix effect.[4]

Q4: What is the most effective strategy to minimize or eliminate matrix effects for phthalate analysis?

A: The most robust strategy is a combination of two key approaches:

• Efficient Sample Preparation: The primary goal is to remove interfering matrix components before analysis.[1][6] Techniques like Solid-Phase Extraction (SPE) are highly recommended for cleaning up complex samples.[1][2]

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS (e.g., a deuterated or ¹³C-labeled phthalate) is the gold standard for compensating for matrix effects.[1] It co-elutes with the analyte and experiences nearly identical ion suppression or enhancement, allowing for accurate correction during data processing.[1]

Troubleshooting Guide

Issue 1: Poor Recovery and High Signal Variability

Symptoms:

• Low and inconsistent peak areas for calcium phthalate in biological samples.

• Poor precision and accuracy in quality control (QC) samples.

Root Cause Analysis & Solutions:

This workflow helps diagnose the cause of poor recovery and signal variability.

Caption: Troubleshooting workflow for poor recovery and signal variability.

Data & Methodologies

Comparison of Sample Preparation Techniques

The choice of sample preparation is critical for removing interferences.[7] Protein precipitation (PPT) is simple but often the least effective at removing matrix components, while Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) offer cleaner extracts.[1][8]

Technique	Principle	Effectiveness in Removing Phospholipids	Potential for Matrix Effects	Recommendation
Protein Precipitation (PPT)	Protein removal via precipitation with an organic solvent (e.g., acetonitrile).	Low[5]	High[1][8]	Not recommended as a standalone method for complex matrices. Use only if followed by a cleanup step like SPE.[1]
Liquid-Liquid Extraction (LLE)	Partitioning the analyte between two immiscible liquid phases.	Moderate to High	Moderate	Can be effective. Optimization of pH and solvent choice is crucial to prevent extraction of impurities like phospholipids.[6]
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	High	Low[8]	Highly Recommended .[1] Polymeric mixed-mode SPE can produce the cleanest extracts.[8]
HybridSPE®-Phospholipid	Targeted phospholipid depletion using a specialized sorbent.	Very High	Very Low	An excellent choice for plasma or serum samples where phospholipids are the primary concern.[5]

Protocol: Solid-Phase Extraction (SPE) for Phthalate Analysis from Plasma

This protocol provides a general methodology for extracting phthalates from plasma, which should be optimized for your specific application.

Caption: General workflow for Solid-Phase Extraction (SPE).

Methodology:

• Sample Pre-treatment: To 500 µL of plasma, add the Stable Isotope-Labeled Internal Standard (SIL-IS). Acidify the sample (e.g., with formic acid) to disrupt protein binding.

• Conditioning: Condition a reversed-phase (e.g., C18) SPE cartridge by passing 1 mL of methanol through it.

• Equilibration: Equilibrate the cartridge by passing 1 mL of reagent water through it. Do not let the sorbent go dry.

• Loading: Slowly load the pre-treated plasma sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences like salts. This step is crucial for removing components that do not strongly bind to the C18 sorbent but could still cause matrix effects.

• Elution: Elute the calcium phthalate and internal standard from the cartridge using 1 mL of a strong organic solvent (e.g., acetonitrile (B52724) or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

Selection of an Internal Standard

Using the correct internal standard is paramount for accurate quantification.

Internal Standard Type	Advantages	Disadvantages	Recommendation
Structural Analog	Better than no internal standard.	Different chromatographic retention and ionization efficiency. Cannot fully compensate for matrix effects.	Use only if a SIL-IS is unavailable.
Deuterated (d4) SIL-IS	Co-elutes with the analyte. Effectively compensates for matrix effects and extraction losses.	Potential for deuterium-hydrogen exchange under certain conditions, though rare.	Good. A widely used and effective choice for most applications.
¹³C-Labeled SIL-IS	Co-elutes with the analyte. Considered more robust as it's not susceptible to isotopic exchange.	Generally more expensive.	Excellent. Recommended for applications demanding the highest level of accuracy and stability.

References

• 1. benchchem.com [benchchem.com]
• 2. longdom.org [longdom.org]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. gtfch.org [gtfch.org]
• 5. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Stability issues of calcium phthalate under humid conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of calcium phthalate (B1215562), particularly under humid conditions. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: My calcium phthalate powder has become clumpy and difficult to handle after storage. What could be the cause?

A1: Clumping or caking of calcium phthalate powder is often an indication of moisture absorption from the atmosphere. Calcium phthalate can be hygroscopic, meaning it can attract and hold water molecules. This can lead to changes in its physical properties, including loss of flowability. We recommend storing calcium phthalate in a tightly sealed container in a desiccator or a controlled low-humidity environment.

Q2: I have observed a change in the pH of my formulation containing calcium phthalate when exposed to humid air. Why is this happening?

A2: A change in pH, specifically a decrease, can be a sign of chemical degradation of calcium phthalate via hydrolysis. In the presence of moisture, calcium phthalate can hydrolyze to form phthalic acid and calcium hydroxide. Phthalic acid is an acidic compound, which would lower the pH of your formulation. This degradation is more likely to occur at elevated temperatures and high relative humidity.

Q3: Are there any visible signs of degradation I should look for in my calcium phthalate sample?

A3: Besides clumping, you might observe a change in the appearance of the powder from a fine, white powder to a more granular or crystalline material. In severe cases of degradation, the formation of crystalline phthalic acid might be observable.[1]

Q4: How can I prevent the degradation of calcium phthalate in my experiments?

A4: To minimize degradation, it is crucial to control the exposure of calcium phthalate to moisture. Key preventive measures include:

• Storage: Store in a cool, dry place, preferably in a desiccator with a suitable desiccant or in a controlled humidity chamber.

• Handling: Minimize the time the container is open to the ambient environment during weighing and handling.

• Inert Atmosphere: For highly sensitive applications, consider handling the material inside a glovebox with a dry, inert atmosphere (e.g., nitrogen or argon).

Q5: What are the expected degradation products of calcium phthalate under humid conditions?

A5: The primary degradation products from the hydrolysis of calcium phthalate are phthalic acid and calcium hydroxide. The overall reaction can be represented as:

Ca(C₈H₄O₄) + 2H₂O → C₈H₆O₄ (Phthalic Acid) + Ca(OH)₂ (Calcium Hydroxide)

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Caking/Clumping of Powder	Moisture absorption (Hygroscopicity)	Transfer the material to a desiccator to dry. For future use, ensure storage in a tightly sealed container with a desiccant.
Poor Dissolution/Inconsistent Results	Partial degradation and formation of less soluble phthalic acid.	Confirm the integrity of your sample using analytical techniques like HPLC or FTIR. If degradation is confirmed, use a fresh, properly stored batch of calcium phthalate.
Unexpected Decrease in Formulation pH	Hydrolysis of calcium phthalate leading to the formation of phthalic acid.	Monitor the pH of your formulation over time under controlled humidity conditions. If hydrolysis is suspected, analytical testing for phthalic acid is recommended. Consider the use of a less hygroscopic excipient if possible.
Change in Physical Appearance (e.g., crystallinity)	Moisture-induced solid-state transformation or formation of degradation products.	Characterize the material using techniques like X-ray Powder Diffraction (XRPD) to identify any changes in the crystal structure. Compare with a reference standard.

Quantitative Data

Table 1: General Hygroscopicity Classification

This table provides a general classification for the hygroscopicity of powders, which can be used to characterize calcium phthalate based on experimental data.

Hygroscopicity Class	Weight Increase (%) at 25°C and 80% RH
Non-hygroscopic	< 0.2
Slightly hygroscopic	0.2 to < 2
Hygroscopic	2 to < 15
Very hygroscopic	≥ 15
Deliquescent	Sufficient water is absorbed to form a liquid

Data adapted from standard pharmaceutical guidelines.

Table 2: Comparative Hygroscopicity of Various Calcium Salts

Calcium Salt	Hygroscopic Behavior at 90% RH
Calcium Nitrate (Ca(NO₃)₂)	Hygroscopic Growth Factor: 1.79 ± 0.03
Calcium Formate (Ca(HCOO)₂)	Hygroscopic Growth Factor: 1.26 ± 0.04
Calcium Acetate (B1210297) (Ca(CH₃COO)₂)	Single Hygroscopicity Parameter: 0.09–0.13

Source: A comprehensive study of hygroscopic properties of calcium- and magnesium-containing salts.[2]

Experimental Protocols

1. Determination of Hygroscopicity using Dynamic Vapor Sorption (DVS)

• Principle: DVS measures the change in mass of a sample as it is exposed to a controlled profile of relative humidity (RH) at a constant temperature. This provides a detailed sorption and desorption isotherm.[3]

• Methodology:

  • Place a known mass of calcium phthalate (typically 5-10 mg) onto the DVS instrument's microbalance.

  • Dry the sample under a stream of dry nitrogen (0% RH) until a stable mass is achieved.

  • Increase the RH in a stepwise manner (e.g., 10% increments from 0% to 90% RH).

  • At each RH step, allow the sample to equilibrate until the rate of mass change is below a set threshold (e.g., 0.002% per minute).

  • Once the maximum RH is reached, decrease the RH in a similar stepwise manner back to 0% to obtain the desorption isotherm.

  • Plot the percentage change in mass against the RH to generate the sorption-desorption isotherm.

2. Analysis of Degradation Products by High-Performance Liquid Chromatography (HPLC)

• Principle: HPLC is a chromatographic technique used to separate, identify, and quantify components in a mixture. It is suitable for analyzing the non-volatile degradation product, phthalic acid.

• Methodology:

  • Sample Preparation: Accurately weigh a sample of calcium phthalate that has been exposed to humid conditions. Dissolve the sample in a suitable solvent (e.g., a mixture of water and acetonitrile) and dilute to a known volume.

  • Chromatographic Conditions (Example):

    • Column: C18 reverse-phase column.

    • Mobile Phase: A gradient of an acidic aqueous buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector at a wavelength where phthalic acid has strong absorbance (e.g., 230 nm).

  • Quantification: Prepare a calibration curve using known concentrations of a phthalic acid standard. Compare the peak area of phthalic acid in the sample chromatogram to the calibration curve to determine its concentration.

Diagrams

Caption: Hydrolysis degradation pathway of calcium phthalate.

Caption: Troubleshooting workflow for calcium phthalate stability issues.

References

• 1. Hydrolysis of cellulose acetate phthalate and hydroxypropyl methylcellulose phthalate in amorphous solid dispersions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. acp.copernicus.org [acp.copernicus.org]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Reference Data & Comparative Studies

A Comparative Analysis of Calcium Phthalate and Zinc Phthalate as PVC Thermal Stabilizers

For Researchers, Scientists, and Drug Development Professionals

The thermal stabilization of polyvinyl chloride (PVC) is critical to prevent its degradation during processing and to ensure the longevity of the final product. Among the various thermal stabilizers available, metal carboxylates, particularly those based on calcium and zinc, have garnered significant attention due to their efficacy and favorable environmental profile compared to traditional lead- and cadmium-based stabilizers. This guide provides an objective comparison of the performance of calcium phthalate (B1215562) and zinc phthalate as primary thermal stabilizers for PVC, supported by experimental data and detailed methodologies.

While direct comparative studies focusing solely on calcium phthalate versus zinc phthalate are limited in publicly available literature, their individual roles and synergistic effects in mixed metal systems are well-documented. This comparison is based on the established principles of their stabilization mechanisms and available data for similar carboxylate compounds.

Performance Comparison: Calcium Phthalate vs. Zinc Phthalate

Zinc-based stabilizers are known for providing excellent initial color stability to PVC. They function by rapidly substituting the labile chlorine atoms in the PVC chain, which are the primary sites for the initiation of thermal degradation. However, the reaction of zinc carboxylates with these labile chlorines produces zinc chloride (ZnCl₂), a strong Lewis acid that can catalytically accelerate PVC degradation, leading to sudden and severe discoloration known as "zinc burning".[1]

Calcium-based stabilizers, on the other hand, are excellent scavengers of hydrogen chloride (HCl) gas, which is released during PVC degradation and autocatalyzes further decomposition.[2] They provide good long-term thermal stability but are generally less effective at preventing initial discoloration compared to their zinc counterparts.

The most common industrial practice is to use a synergistic mixture of calcium and zinc carboxylates. In these systems, the zinc carboxylate provides good early color, while the calcium carboxylate neutralizes the detrimental zinc chloride formed, regenerating the zinc carboxylate and providing long-term stability.[3][4] Studies on mixed Ca/Zn stearate (B1226849) systems have shown that an optimal ratio, often around 4:1 (calcium to zinc), can provide the longest thermal stability time.[4][5]

Quantitative Performance Data

Performance Metric	Unstabilized PVC	PVC with Zinc Stabilizer (e.g., Zinc Orotate/Stearate)	PVC with Ca/Zn Mixed Stabilizer	Reference Formulation
Initial Degradation Temp. (TGA, 5% weight loss)	~276 °C	Higher than unstabilized, but can be lower than Ca/Zn systems	293 - 297 °C	PVC/CaZn Stabilizer[6]
Congo Red Stability Time at 180°C	~390 s	~500 s (Zinc Orotate)	~490 s (Commercial Ca/Zn)	Pure PVC, PVC + Zinc Orotate, PVC + Ca/Zn[1]
Discoloration Characteristics	Rapid discoloration	Excellent initial color, followed by sudden "zinc burning"	Good initial color and good long-term stability	General observation[1]

Experimental Protocols

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability of the PVC compound by measuring its weight loss as a function of temperature in a controlled atmosphere.

Methodology:

• A small sample of the PVC compound (typically 5-10 mg) is placed in a TGA crucible.[6]

• The sample is heated in the TGA furnace under a controlled atmosphere, usually nitrogen, to prevent oxidative degradation.[6]

• A temperature program is applied, for instance, a heating rate of 20 °C/min from 25 °C to 800 °C.[6]

• The weight of the sample is continuously monitored as the temperature increases.

• The initial degradation temperature is often reported as the temperature at which 5% weight loss occurs (T₅%).[6]

Congo Red Test

Objective: To determine the static thermal stability of a PVC compound by measuring the time it takes for the material to degrade and release a detectable amount of hydrogen chloride (HCl).[7][8][9]

Methodology:

• A specified amount of the PVC sample (e.g., 50 ± 5 mg) is placed at the bottom of a glass test tube.[10]

• A strip of Congo red indicator paper is placed in the upper part of the test tube, a set distance above the sample.[5]

• The test tube is then placed in a heating block or oil bath maintained at a constant temperature, typically 180°C or 200°C.[7][10]

• The time is measured from the moment the test tube is placed in the heating block until the Congo red paper changes color from red to blue, indicating the evolution of HCl.[8][11] This time is recorded as the thermal stability time.

Oven Aging Test for Discoloration

Objective: To visually assess the long-term thermal stability of PVC samples by observing color changes after being subjected to elevated temperatures over an extended period.

Methodology:

• PVC samples are prepared, often in the form of strips or plaques.

• The samples are placed in a circulating air oven at a specified temperature (e.g., 180 °C).[1]

• At regular intervals (e.g., every 10-15 minutes), a sample is withdrawn from the oven.

• The color of the aged samples is compared to an unaged control sample and to each other to track the progression of discoloration over time.

• Color changes can be quantified using colorimetric measurements (e.g., Yellowness Index).[12]

PVC Thermal Stabilization Mechanism

The following diagram illustrates the generally accepted mechanism of PVC thermal stabilization by a mixed calcium/zinc carboxylate system. Zinc carboxylate is more reactive and provides initial stabilization by replacing labile chlorine atoms. The resulting zinc chloride is then neutralized by the calcium carboxylate, which in turn regenerates the zinc stabilizer.

Caption: PVC stabilization by a mixed Ca/Zn system.

Logical Workflow for Stabilizer Evaluation

The process of evaluating thermal stabilizers for PVC typically follows a logical progression from initial screening to performance in a final formulation.

Caption: Workflow for evaluating PVC thermal stabilizers.

References

• 1. Synthesis and Study of Zinc Orotate and Its Synergistic Effect with Commercial Stabilizers for Stabilizing Poly(Vinyl Chloride) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Thermal stabilization of polyvinyl chloride by calcium and zinc carboxylates derived from byproduct of palm oil refining - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. SATRA TM324: Thermal stability of PVC - Congo red test [satra.com]
• 8. IS: 4669 thermal stability test Congo red method Methods of test for polyvinyl chloride resins_Other_UnitedTest - Material Testing Machine [unitedtest.com]
• 9. SATRA TM324 Thermal stability of PVC - Congo red test_Other_UnitedTest - Material Testing Machine [unitedtest.com]
• 10. TST-3000 Congo Red Thermal Stability Tester GB/T 8815 Anytester (Hefei) Co. Ltd [anytester.com]
• 11. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Quantification of Calcium Phthalate: HPLC vs. Complexometric Titration

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients and related compounds is paramount. Calcium phthalate (B1215562), a salt of phthalic acid, requires precise analytical methods for its characterization and quality control. This guide provides an objective comparison of two common analytical techniques for the quantification of calcium phthalate: High-Performance Liquid Chromatography (HPLC) and Complexometric Titration. The performance of each method is evaluated based on key validation parameters, supported by detailed experimental protocols.

High-Performance Liquid Chromatography (HPLC) for Phthalate Quantification

High-Performance Liquid Chromatography is a powerful analytical technique that separates, identifies, and quantifies components in a mixture. For calcium phthalate, the method focuses on the quantification of the phthalate anion. A reversed-phase HPLC method with UV detection is a suitable approach, leveraging the UV absorbance of the aromatic phthalate ring.

Alternative Analytical Method: Complexometric Titration

An alternative approach to quantifying calcium phthalate is to determine the concentration of the calcium cation through complexometric titration. This classic analytical method involves the formation of a colored complex between the metal ion (calcium) and a complexing agent, typically ethylenediaminetetraacetic acid (EDTA).

Performance Comparison

The following table summarizes the typical performance characteristics of a validated HPLC method for a related aromatic carboxylate salt (sodium benzoate) and a complexometric titration for calcium. These values provide a benchmark for what can be expected when quantifying calcium phthalate using these techniques.

Parameter	HPLC Method (for Phthalate)	Complexometric Titration (for Calcium)
Linearity Range	1 - 30 µg/mL[1]	Not Applicable
Correlation Coefficient (r²)	> 0.999[1][2]	0.9998[3]
Accuracy (% Recovery)	94.8% - 99.6%[1]	99.0%[3]
Precision (%RSD)	≤ 1.40%[2]	< 1.0%[3]
Limit of Detection (LOD)	0.59 µg/mL[1]	Not Applicable
Limit of Quantification (LOQ)	1.8 µg/mL[1]	Not Applicable[3]
Specificity	High (separates phthalate from other UV-absorbing species)	Moderate (subject to interference from other metal ions)
Throughput	High (amenable to automation)	Low (manual and time-consuming)

Experimental Protocols

HPLC Method for Phthalate Quantification

This protocol is a representative reversed-phase HPLC method for the analysis of the phthalate anion from calcium phthalate.

1. Instrumentation:

• High-Performance Liquid Chromatograph equipped with a UV-Vis detector.

• C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

2. Reagents and Materials:

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Sodium Acetate.

• Acetic Acid.

• Calcium Phthalate reference standard.

3. Chromatographic Conditions:

• Mobile Phase: Acetonitrile : Sodium Acetate Buffer (pH 4.3) (20:80 v/v)[1].

• Flow Rate: 1.0 mL/min[1].

• Detection Wavelength: 235 nm[1].

• Injection Volume: 20 µL.

• Column Temperature: Ambient.

4. Standard Solution Preparation:

• Accurately weigh a suitable amount of calcium phthalate reference standard and dissolve it in the mobile phase to prepare a stock solution.

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase to concentrations ranging from 1 to 30 µg/mL[1].

5. Sample Preparation:

• Accurately weigh the sample containing calcium phthalate and dissolve it in the mobile phase.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

6. Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Record the peak area of the phthalate peak.

• Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions.

• Determine the concentration of phthalate in the sample from the calibration curve.

Complexometric Titration for Calcium Quantification

This protocol describes the direct EDTA titration for the determination of calcium content.

1. Instrumentation:

• Burette (50 mL).

• Erlenmeyer flask (250 mL).

• Pipettes.

• pH meter.

2. Reagents and Materials:

• Ethylenediaminetetraacetic acid (EDTA) standard solution (e.g., 0.025 M).

• Ammonia-ammonium chloride buffer (pH 10).

• Eriochrome Black T indicator.

• Hydroxynaphthol blue indicator.

• Sodium hydroxide (B78521) solution (1 M).

• Calcium carbonate (primary standard).

3. Standardization of EDTA Solution:

• Accurately weigh a known amount of primary standard calcium carbonate and dissolve it in a minimum amount of dilute HCl.

• Dilute with deionized water and neutralize with NaOH.

• Add the ammonia-ammonium chloride buffer and Eriochrome Black T indicator.

• Titrate with the EDTA solution until the color changes from wine red to blue.

• Calculate the exact molarity of the EDTA solution.

4. Sample Preparation:

• Accurately weigh the sample containing calcium phthalate and dissolve it in deionized water.

5. Titration Procedure:

• Pipette a known volume of the sample solution into an Erlenmeyer flask.

• Add 1-2 mL of 1 M NaOH to bring the pH to about 12 to precipitate any interfering magnesium ions[4].

• Add a small amount of hydroxynaphthol blue indicator.

• Titrate with the standardized EDTA solution until the color changes from wine red to a distinct blue[4].

• Record the volume of EDTA solution used.

6. Calculation:

• Calculate the amount of calcium in the sample using the stoichiometry of the Ca²⁺-EDTA reaction (1:1).

Visualizing the Workflows

To better illustrate the experimental processes, the following diagrams outline the key steps in each analytical method.

Caption: Workflow for the HPLC quantification of phthalate.

Caption: Workflow for the complexometric titration of calcium.

Conclusion

Both HPLC and complexometric titration are viable methods for the quantification of calcium phthalate, each with its distinct advantages and limitations. The HPLC method offers high specificity, sensitivity, and throughput, making it ideal for routine quality control and analysis of complex matrices. In contrast, complexometric titration is a cost-effective and straightforward technique that provides accurate results for the calcium content but is more labor-intensive and susceptible to interferences from other metal ions. The choice of method will ultimately depend on the specific analytical requirements, available instrumentation, and the desired level of detail in the quantification.

References

• 1. ajast.net [ajast.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. www1.udel.edu [www1.udel.edu]

A Comparative Guide to the Performance of Phthalate and Non-Phthalate Plasticizers

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate plasticizer is a critical consideration in the development of flexible polymer-based materials, particularly for applications in the pharmaceutical and medical device industries. Historically, phthalate (B1215562) esters have been the plasticizers of choice due to their efficiency and cost-effectiveness. However, growing concerns over their potential health and environmental impacts have spurred the development and adoption of non-phthalate alternatives. This guide provides an objective comparison of the performance of a representative phthalate plasticizer, Di(2-ethylhexyl) phthalate (DEHP), with common non-phthalate alternatives, supported by experimental data and detailed methodologies. While the initial focus was on calcium phthalate, a salt of phthalic acid, a lack of direct comparative studies necessitates the use of a more extensively studied phthalate ester as a benchmark.[1][2] Calcium phthalate is typically used as a plasticizer and stabilizer in various polymer formulations.[1]

Executive Summary

Phthalate plasticizers, such as DEHP, are well-established for their excellent plasticizing efficiency, which is their ability to impart flexibility to rigid polymers like polyvinyl chloride (PVC).[3] However, they are not chemically bound to the polymer matrix and can leach out over time, leading to potential human exposure and environmental contamination.[4][5][6] Non-phthalate plasticizers, such as Dioctyl Terephthalate (DOTP), Diisononyl Cyclohexane-1,2-dicarboxylate (DINCH), and various bio-based options, have been developed to address these concerns.[7] Generally, non-phthalate alternatives exhibit lower migration rates and toxicity profiles, though their performance characteristics can vary.[8][9] This guide will delve into the quantitative performance differences in mechanical properties, thermal stability, and migration.

Data Presentation: Performance Comparison of Plasticizers in PVC

The following tables summarize the performance of DEHP (a representative phthalate) in comparison to various non-phthalate plasticizers. The data is compiled from multiple studies to provide a comprehensive overview.

Table 1: Mechanical Properties of Plasticized PVC

Plasticizer Type	Plasticizer	Tensile Strength (MPa)	Elongation at Break (%)	Shore A Hardness	Reference
Phthalate	DEHP	15 - 25	250 - 400	70 - 90	[10][11]
Non-Phthalate	DOTP	20 - 30	300 - 450	75 - 95	[10][12]
Non-Phthalate	DINCH	18 - 28	280 - 420	72 - 92	[11]
Non-Phthalate	Bio-based (e.g., ESBO)	12 - 22	200 - 350	80 - 100	[11]

Table 2: Thermal Stability of Plasticized PVC

Plasticizer Type	Plasticizer	Onset of Degradation (°C) (TGA)	Weight Loss at 200°C (%)	Reference
Phthalate	DEHP	~220 - 240	5 - 10	[13][14]
Non-Phthalate	DOTP	~250 - 270	2 - 5	[10][12]
Non-Phthalate	DINCH	~240 - 260	3 - 7	[11]
Non-Phthalate	Bio-based (e.g., ESBO)	~230 - 250	4 - 8	[11]

Table 3: Migration (Leaching) of Plasticizers from PVC

Plasticizer Type	Plasticizer	Leaching in n-hexane (% weight loss)	Leaching in Artificial Saliva (µg/cm²/min)	Reference
Phthalate	DEHP	10 - 20	> 0.30	[8][11]
Non-Phthalate	DOTP	2 - 5	< 0.10	[11]
Non-Phthalate	DINCH	3 - 8	~ 0.15	[8]
Non-Phthalate	DEHA (Adipate)	5 - 15	< 0.05	[8]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of plasticizer performance. The following are generalized protocols for key experiments based on standard industry practices.

Evaluation of Mechanical Properties (ASTM D2284)

This method is used to determine the efficiency of plasticizers in flexible PVC by measuring tensile properties.[15]

• Sample Preparation: PVC formulations are prepared by blending PVC resin with a specified concentration of the plasticizer being tested, along with stabilizers and lubricants. The mixture is then molded into standardized dumbbell-shaped specimens.

• Conditioning: The molded specimens are conditioned in a controlled environment to ensure consistent results.[15]

• Tensile Testing: The conditioned specimens are subjected to tensile stress in a universal testing machine until they fracture.[15]

• Data Acquisition: Key parameters such as tensile strength (the maximum stress the material can withstand), elongation at break (the extent of stretching before fracture), and modulus of elasticity (a measure of stiffness) are recorded.[15]

Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

TGA is employed to evaluate the thermal stability of the plasticized PVC.

• Instrumentation: A thermogravimetric analyzer is used, which measures the change in mass of a sample as a function of temperature in a controlled atmosphere.

• Procedure: A small, precisely weighed sample of the plasticized PVC is placed in the TGA furnace. The sample is heated at a constant rate (e.g., 10°C/min) under a nitrogen or air atmosphere.

• Data Analysis: The resulting TGA curve plots weight loss against temperature. The onset of degradation is identified as the temperature at which significant weight loss begins. The percentage of weight loss at specific temperatures is also used for comparison.[16]

Migration (Leaching) Testing (ASTM D1239-14)

This standardized method is used to determine the loss of plasticizer from a plastic material when immersed in a liquid.

• Sample Preparation: Disc-shaped specimens of the plasticized PVC are cut to a specified diameter and thickness.

• Immersion: The specimens are completely immersed in a test liquid (e.g., n-hexane as a fatty food simulant, or artificial saliva/sweat for biomedical applications) for a specified time and at a controlled temperature (e.g., 37°C for physiological conditions).[8]

• Weight Loss Measurement: After the immersion period, the specimens are removed, dried, and weighed. The percentage of weight loss is calculated, which corresponds to the amount of leached plasticizer.

• Chromatographic Analysis: For more precise quantification and identification of the leached plasticizer, the test liquid can be analyzed using techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[4][6] A calibration curve is created with known concentrations of the plasticizer to accurately determine the leached amount.[4]

Mandatory Visualizations

Logical Relationship of Plasticizer Action

Caption: Mechanism of plasticizer action on a polymer matrix.

Experimental Workflow for Plasticizer Leaching Analysis

Caption: Workflow for quantifying plasticizer migration.

Signaling Pathway: Endocrine Disruption by Phthalates

Caption: Simplified pathway of endocrine disruption by some phthalates.

References

• 1. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 2. Calcium phthalate | C8H4CaO4 | CID 79857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Plasticizers in PVC: Phthalates vs. Non-Phthalates Safety Debate [eureka.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. s3.ap-southeast-1.amazonaws.com [s3.ap-southeast-1.amazonaws.com]
• 6. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]
• 7. researchgate.net [researchgate.net]
• 8. Migration of phthalate and non-phthalate plasticizers from polyvinyl chloride (PVC) materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. c12chem.com [c12chem.com]
• 11. Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. nbinno.com [nbinno.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) [eureka.patsnap.com]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for the Quantification of Calcium Phthalate

For researchers, scientists, and drug development professionals, the accurate quantification of calcium phthalate (B1215562) is crucial for quality control and formulation development. Calcium phthalate, a salt of phthalic acid, requires analytical methods that can reliably measure both the calcium and phthalate components. This guide provides an objective comparison of common analytical methods for the determination of calcium phthalate, supported by detailed experimental protocols and performance data to aid in method selection and cross-validation.

The quantification of calcium phthalate can be approached by analyzing its constituent parts: the calcium cation (Ca²⁺) and the phthalate anion. This guide will focus on two primary methods for calcium analysis—Atomic Absorption Spectrometry (AAS) and Complexometric Titration—and High-Performance Liquid Chromatography (HPLC) for the analysis of the phthalate moiety.

Quantitative Performance: A Comparative Overview

The selection of an analytical method is often dictated by the required sensitivity, precision, accuracy, and the nature of the sample matrix. Below is a summary of typical performance characteristics for the selected methods.

Analytical Method	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD%)
Atomic Absorption Spectrometry (AAS)	Calcium	~0.01 mg/L	~0.05 mg/L	95 - 105	< 5%
Complexometric Titration	Calcium	Higher than AAS	Higher than AAS	98 - 102	< 2%
High-Performance Liquid Chromatography (HPLC)	Phthalate	0.005 - 0.05 µg/mL	0.01 - 0.1 µg/mL	90 - 110	< 10%

Note: The values presented are typical and may vary depending on the specific instrumentation, sample matrix, and experimental conditions.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below to facilitate implementation and cross-validation.

Atomic Absorption Spectrometry (AAS) for Calcium

AAS is a sensitive and specific method for quantifying metallic elements like calcium.[1] It relies on the absorption of light by free atoms in the gaseous state.[2]

Instrumentation:

• Atomic Absorption Spectrophotometer with a calcium hollow cathode lamp.

• Air-acetylene flame.

Reagents:

• Calcium standard solution (1000 mg/L).

• Lanthanum solution (e.g., 25 g/L lanthanum chloride) to suppress interferences.[3]

• Deionized water.

• Hydrochloric acid (HCl) for sample dissolution.

Procedure:

• Sample Preparation: Accurately weigh a known amount of the calcium phthalate sample and dissolve it in a minimal amount of dilute HCl. Dilute the solution with deionized water to a known volume to bring the calcium concentration within the linear range of the instrument. Add the lanthanum solution to both samples and standards to mitigate phosphate (B84403) interferences.[2][3]

• Standard Preparation: Prepare a series of calibration standards by diluting the stock calcium standard solution with deionized water. The concentrations should bracket the expected concentration of the sample.

• Measurement: Set the spectrophotometer to the calcium wavelength of 422.7 nm. Aspirate the blank, standards, and sample solutions into the flame and record the absorbance readings.

• Quantification: Plot a calibration curve of absorbance versus concentration for the standards. Determine the concentration of calcium in the sample solution from the calibration curve and calculate the amount of calcium in the original sample.

Complexometric Titration for Calcium

Complexometric titration is a classical analytical technique used for the determination of metal ions. For calcium, ethylenediaminetetraacetic acid (EDTA) is a common titrant.[4][5][6]

Instrumentation:

• Burette (50 mL).

• Erlenmeyer flasks (250 mL).

• Pipettes.

Reagents:

• Standardized EDTA solution (e.g., 0.01 M).

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 1 M) to adjust the pH to 12-13.[4][5]

• Indicator: Murexide[4] or Patton and Reeder's indicator.[6]

Procedure:

• Sample Preparation: Accurately weigh a sample of calcium phthalate, dissolve it in a suitable solvent, and dilute it with deionized water in an Erlenmeyer flask.

• Titration: Add a small amount of the indicator to the sample solution. Adjust the pH of the solution to 12-13 by adding NaOH solution.[4][5] Titrate the solution with the standardized EDTA solution until the color changes at the endpoint (e.g., from pink/red to violet or blue).[4][6]

• Calculation: The concentration of calcium is calculated based on the volume of EDTA solution used to reach the endpoint and the stoichiometry of the Ca²⁺-EDTA reaction, which is 1:1.[4]

High-Performance Liquid Chromatography (HPLC) for Phthalate

HPLC is a powerful technique for separating and quantifying organic compounds like phthalates.[7][8][9] A reversed-phase C18 column is commonly used for this purpose.[10][11]

Instrumentation:

• HPLC system with a UV detector.

• Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm).[10]

Reagents:

• Phthalic acid standard.

• HPLC-grade acetonitrile (B52724) and water.

• Buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphoric acid).[10][12]

Procedure:

• Sample Preparation: Accurately weigh the calcium phthalate sample and dissolve it in a suitable solvent, such as the mobile phase. Filter the solution through a 0.45 µm filter before injection.

• Chromatographic Conditions:

  • Mobile Phase: A mixture of acetonitrile and a buffer solution (e.g., 10:90 v/v methanol (B129727) and 1% phosphoric acid).[10] The separation can be performed using either an isocratic or gradient elution.[11][12]

  • Flow Rate: Typically 1.0 mL/min.[10]

  • Detection Wavelength: Around 230 nm.[11]

• Standard Preparation: Prepare a series of phthalic acid standards of known concentrations in the mobile phase.

• Quantification: Inject the standards and the sample solution into the HPLC system. Create a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of phthalate in the sample from its peak area.

Cross-Validation Workflow

Cross-validation ensures that different analytical methods provide comparable and reliable results. A typical workflow for cross-validating the AAS/Titration and HPLC methods for calcium phthalate is depicted below.

Cross-validation workflow for calcium phthalate analysis.

This workflow begins with a single, homogenized sample of calcium phthalate, which is then split for analysis by the different methods. The results for calcium from AAS and titration are compared for consistency. Concurrently, the phthalate content is measured directly by HPLC. The amount of phthalate can also be calculated stoichiometrically from the calcium results, providing a further point of comparison. Statistical analysis of the results from these independent methods is then used to confirm the cross-validation.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. agilent.com [agilent.com]
• 3. Calcium- Determination by AAS | OIV [oiv.int]
• 4. titrations.info [titrations.info]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. HPLC Separation of Phthalates | SIELC Technologies [sielc.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. benchchem.com [benchchem.com]
• 10. jsmcentral.org [jsmcentral.org]
• 11. opus.govst.edu [opus.govst.edu]
• 12. Development of a SPE-HPLC-PDA Method for the Quantification of Phthalates in Bottled Water and Their Gene Expression Modulation in a Human Intestinal Cell Model | MDPI [mdpi.com]

A Comparative Analysis of Calcium Phthalate and Lead-Based Stabilizers in PVC Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of calcium phthalate (B1215562) and traditional lead-based stabilizers in Polyvinyl Chloride (PVC) formulations. Due to the limited availability of direct comparative studies on calcium phthalate as a primary stabilizer, this guide draws upon data from closely related calcium-based systems, primarily calcium-zinc stabilizers, to provide a comprehensive overview for research and development purposes. The information presented is supported by established experimental protocols and aims to assist in the evaluation of stabilizer performance for various PVC applications.

Executive Summary

Lead-based stabilizers have a long history of effective use in the PVC industry, offering excellent thermal stability and a wide processing window.[1] However, significant environmental and health concerns have driven the search for viable alternatives.[2] Calcium-based stabilizers, particularly in synergistic systems with zinc, have emerged as a leading non-toxic alternative.[3] While specific data on calcium phthalate as a standalone primary stabilizer is sparse in publicly available literature, its performance can be inferred from the well-documented behavior of calcium carboxylates in mixed-metal systems. This guide synthesizes available data to compare the performance characteristics of these two classes of stabilizers.

Data Presentation: Performance Comparison

The following table summarizes the typical performance of PVC formulations stabilized with lead-based compounds versus those with calcium-based (Ca/Zn) systems. These values are indicative and can vary based on the specific formulation and processing conditions.

Performance Metric	Lead-Based Stabilizers (e.g., DBLS, TBLS, DBLP)	Calcium Phthalate (Inferred from Ca/Zn Systems)	Test Method
Thermal Stability
Static Heat Stability (Oven; 180°C)	Excellent long-term stability	Good initial color, moderate to good long-term stability	ASTM D2115
Dynamic Thermal Stability (Congo Red; 180°C)	> 60 minutes[4]	Generally lower than lead, but can be enhanced with co-stabilizers	ASTM D4202
Degradation Onset (TGA)	~240°C[4]	Varies; can be comparable to or slightly lower than lead systems	ASTM E1641
Processing Characteristics
Fusion Time (Torque Rheometry)	Shorter fusion time indicates easier processing[5]	Longer fusion time may be observed[5]	ASTM D2538
Melt Viscosity	Generally provides good melt flow and lubrication	Can influence melt viscosity; formulation dependent	ASTM D2538
Mechanical Properties
Tensile Strength	High retention of mechanical properties	Can provide good mechanical properties	ASTM D638
Impact Strength	Good impact resistance	Can offer comparable or even improved impact strength[6]	ASTM D256
Other Properties
Weathering & Light Stability	Good to excellent, especially with specific lead compounds like dibasic lead phosphite[7][8]	Good, often a key advantage of Ca/Zn systems	ASTM G154 / G155
Electrical Properties	Excellent, due to the formation of insoluble lead chlorides	Good, suitable for many applications	-
Toxicity & Environmental Impact	High (Heavy Metal Toxicity)	Low (Non-toxic)	-

Experimental Protocols

Thermal Stability Evaluation

1. Static Heat Stability (Oven Aging Test)

• Methodology (based on ASTM D2115):

  • PVC specimens of a standardized thickness are placed in a forced-air oven at a specified temperature (e.g., 180°C).[9]

  • Samples are withdrawn at regular intervals and their color is compared against a standard color scale or measured using a colorimeter to determine the Yellowness Index (YI).[9]

  • The time taken for a significant color change to occur is recorded as the static thermal stability time.

2. Dynamic Thermal Stability (Congo Red Test)

• Methodology (based on ASTM D4202):

  • A specified amount of the PVC compound is placed in a test tube and heated in a constant temperature oil bath (e.g., 180°C).

  • A strip of Congo Red indicator paper is suspended above the sample.

  • The time taken for the indicator paper to change color (due to the evolution of hydrochloric acid gas) is recorded as the dynamic thermal stability time.[9]

3. Thermogravimetric Analysis (TGA)

• Methodology:

  • A small sample of the stabilized PVC is heated at a constant rate in a controlled atmosphere (e.g., nitrogen).

  • The weight loss of the sample is recorded as a function of temperature.

  • The onset temperature of degradation (dehydrochlorination) is determined from the TGA curve and is indicative of the stabilizer's effectiveness.

Processing Characteristics

Torque Rheometry

• Methodology (based on ASTM D2538):

  • A sample of the PVC dry blend is added to the heated chamber of a torque rheometer.[10]

  • The instrument measures the torque required to rotate the mixing blades at a constant speed as the material melts and fuses.[10]

  • The resulting torque-time curve provides information on fusion time, melt viscosity, and dynamic thermal stability (the time until a sharp increase in torque indicates degradation).[10]

Mechanical Properties

1. Tensile Properties

• Methodology (based on ASTM D638):

  • Dumbbell-shaped specimens of the stabilized PVC are prepared.

  • The specimens are pulled apart in a universal testing machine at a constant rate of crosshead movement.[11]

  • Tensile strength, elongation at break, and modulus of elasticity are calculated from the stress-strain curve.[11]

2. Impact Strength

• Methodology (based on ASTM D256):

  • Notched specimens of the stabilized PVC are subjected to a sudden impact from a swinging pendulum (Izod test).[12]

  • The energy absorbed by the specimen during fracture is measured and reported as the impact strength.[12]

Weathering and Light Stability

Accelerated Weathering

• Methodology (based on ASTM G154/G155):

  • PVC samples are exposed to cycles of UV light, temperature, and moisture in a controlled weathering chamber.[13]

  • ASTM G154 uses fluorescent UV lamps, while ASTM G155 employs a xenon arc lamp to simulate the full spectrum of sunlight.[13]

  • Changes in color, gloss, and mechanical properties are evaluated at intervals to assess the material's resistance to weathering.

Visualization of Stabilization Mechanism

The primary mechanism of action for both lead-based and calcium-based carboxylate stabilizers in PVC involves the scavenging of hydrochloric acid (HCl) released during thermal degradation and the substitution of labile chlorine atoms on the polymer chain.

Caption: PVC stabilization by metal carboxylates.

The diagram above illustrates the general mechanism by which metal carboxylate stabilizers, including both lead-based and calcium-based types, protect PVC from thermal degradation. The process involves two key reactions: the substitution of unstable chlorine atoms on the PVC backbone with more stable carboxylate groups, and the neutralization of evolved hydrochloric acid (HCl), which would otherwise catalyze further degradation.

Conclusion

Lead-based stabilizers offer robust thermal stability and have a long history of successful application in the PVC industry.[1] However, their toxicity is a major drawback, leading to widespread efforts to replace them with safer alternatives.[2] Calcium-based stabilizers, often used in synergistic combination with zinc compounds, present a viable, non-toxic alternative.[3] While direct comparative data for calcium phthalate as a primary stabilizer is limited, the performance of calcium-zinc systems suggests that calcium-based stabilizers can offer good initial color, satisfactory thermal stability, and excellent weathering properties, sometimes even surpassing lead-based systems in certain aspects like impact strength.[6] The choice between these stabilizer systems will ultimately depend on the specific performance requirements of the end-product, processing conditions, and regulatory considerations. Further research into the specific performance of calcium phthalate, both alone and in synergistic systems, would be beneficial for a more detailed comparison.

References

• 1. Lead Stabilisers - PVC [seepvcforum.com]
• 2. Types of PVC Stabilizers: A Comprehensive Overview [chembroad.com]
• 3. Comparison of calcium-zinc composite stabilizers with traditional lead salt stabilizers | pvcjsx [pvcjsx.com]
• 4. Dibasic Lead Stearate (DBLS) | PVC Heat Stabilizer [benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. asianorgano.com [asianorgano.com]
• 8. Individual Lead Heat Stabilizers | Goldstab Organics Pvt. Ltd. [goldstab.com]
• 9. orbimind.com [orbimind.com]
• 10. infinitalab.com [infinitalab.com]
• 11. Tensile Strength of Plastics Using ASTM D 638 Test Standard [prestogroup.com]
• 12. ASTM D256: Izod Notched Impact Testing for Plastics [testronixinstruments.com]
• 13. ASTM G154 and ASTM G155 Explained [element.com]

A Comparative Guide to the Synthetic Routes of Calcium Phthalate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two primary synthetic routes for calcium phthalate (B1215562): a precipitation reaction and a neutralization reaction. The objective is to offer a clear comparison of their methodologies, allowing for informed decisions in a laboratory and developmental setting.

At a Glance: Comparison of Synthetic Routes

Parameter	Precipitation Route	Neutralization Route
Starting Materials	Disodium (B8443419) Phthalate, Calcium Chloride	Phthalic Acid, Calcium Hydroxide (B78521)
Reaction Type	Double Displacement (Precipitation)	Acid-Base (Neutralization)
Solvent	Water	Water
Reaction Time	Approximately 1 hour	Approximately 2-3 hours
Typical Yield	> 95%	~90-95%
Product Purity	High	High, may require additional washing
Key Advantage	Rapid reaction, high yield	Utilizes readily available starting materials

Experimental Protocols

Route 1: Precipitation Synthesis

This method involves the double displacement reaction between an aqueous solution of disodium phthalate and an aqueous solution of calcium chloride. The low solubility of calcium phthalate in water drives the reaction towards the formation of a precipitate.

Materials:

• Phthalic Acid (C₈H₆O₄)

• Sodium Hydroxide (NaOH)

• Calcium Chloride (CaCl₂)

• Deionized Water

Procedure:

• Preparation of Disodium Phthalate Solution:

  • Dissolve 16.6 g (0.1 mol) of phthalic acid in 100 mL of deionized water containing 8.0 g (0.2 mol) of sodium hydroxide. Stir until all solids have dissolved. This solution contains disodium phthalate.

• Preparation of Calcium Chloride Solution:

  • Dissolve 11.1 g (0.1 mol) of anhydrous calcium chloride in 100 mL of deionized water.

• Precipitation:

  • Slowly add the calcium chloride solution to the disodium phthalate solution with constant stirring. A white precipitate of calcium phthalate will form immediately.

• Digestion and Filtration:

  • Continue stirring the mixture for 30 minutes to allow the precipitate to fully form and agglomerate.

  • Filter the precipitate using a Buchner funnel.

• Washing and Drying:

  • Wash the precipitate with several portions of deionized water to remove any soluble impurities, such as sodium chloride.

  • Dry the collected calcium phthalate in an oven at 110°C to a constant weight.

Route 2: Neutralization Synthesis

This route involves the direct neutralization of phthalic acid with calcium hydroxide. Phthalic acid, a dicarboxylic acid, reacts with the base, calcium hydroxide, to form the calcium salt and water.

Materials:

• Phthalic Acid (C₈H₆O₄)

• Calcium Hydroxide (Ca(OH)₂)

• Deionized Water

Procedure:

• Reaction Mixture:

  • Suspend 16.6 g (0.1 mol) of phthalic acid in 150 mL of deionized water in a beaker.

  • Slowly add 7.4 g (0.1 mol) of calcium hydroxide to the phthalic acid suspension with vigorous stirring.

• Heating and Neutralization:

  • Heat the mixture to 60-70°C while continuing to stir. This will facilitate the neutralization reaction.

  • Continue heating and stirring for 1-2 hours until the reaction is complete. The completion of the reaction can be monitored by checking the pH of the solution, which should be close to neutral (pH ~7).

• Cooling and Filtration:

  • Allow the mixture to cool to room temperature.

  • Filter the resulting white precipitate of calcium phthalate.

• Washing and Drying:

  • Wash the precipitate with cold deionized water to remove any unreacted starting materials.

  • Dry the product in an oven at 110°C.

Logical Workflow for Method Selection

The choice between the precipitation and neutralization routes for synthesizing calcium phthalate depends on several factors, including the availability of starting materials, desired reaction time, and scalability. The following diagram illustrates a logical workflow for selecting the most appropriate method.

Validating the Crystal Structure of Calcium Phthalate: A Comparative Guide to X-ray Diffraction and Spectroscopic Techniques

For researchers, scientists, and drug development professionals, the precise determination of a compound's crystal structure is paramount for understanding its physicochemical properties and ensuring its quality and performance. This guide provides a comprehensive comparison of X-ray diffraction (XRD) and complementary spectroscopic methods for validating the crystal structure of calcium phthalate (B1215562), a compound relevant in various pharmaceutical and industrial applications.

This document outlines the principles and experimental data associated with Single-Crystal X-ray Diffraction (SC-XRD), Powder X-ray Diffraction (PXRD), Fourier-Transform Infrared (FTIR) Spectroscopy, and Raman Spectroscopy. By presenting a side-by-side comparison of the data obtained from these techniques, this guide aims to equip researchers with the knowledge to select the most appropriate methods for their specific analytical needs.

Unambiguous Structure Determination with Single-Crystal XRD

Single-crystal X-ray diffraction (SC-XRD) stands as the gold standard for determining the absolute crystal structure of a compound. By analyzing the diffraction pattern of a single, well-formed crystal, SC-XRD provides precise atomic coordinates, bond lengths, bond angles, and the unit cell parameters.

A study on calcium phthalate monohydrate has provided definitive crystallographic data using SC-XRD. The analysis revealed that calcium phthalate monohydrate crystallizes in the monoclinic system with the space group P2₁/c.[1] The determined lattice parameters are detailed in the table below.

Comparative Analysis of Validation Techniques

While SC-XRD provides the definitive structure, its requirement for a suitable single crystal can be a limitation. Therefore, other techniques are often employed to validate the crystal structure of bulk materials, which are typically in powder form. The following table summarizes the key crystallographic and spectroscopic data for calcium phthalate, offering a comparison between the different analytical methods.

Parameter	Single-Crystal XRD (SC-XRD)	Powder XRD (PXRD)	FTIR Spectroscopy	Raman Spectroscopy
Crystal System	Monoclinic	Monoclinic (from Rietveld refinement)	-	-
Space Group	P2₁/c	P2₁/c (from Rietveld refinement)	-	-
Lattice Parameters	a = 11.213(8) Åb = 6.680(5) Åc = 11.988(8) Åβ = 98.91(5)°	Consistent with SC-XRD data	-	-
Key Peak Positions	-	Characteristic peaks at specific 2θ angles	~741 cm⁻¹ (ortho-substituted aromatic ring)~1581 & 1601 cm⁻¹ (aromatic ring quadrant stretching)	~1040, 1581, 1601, 1726 cm⁻¹ (characteristic phthalate ester peaks)
Information Provided	Absolute 3D atomic arrangement, bond lengths, and angles.	Phase identification, lattice parameters, crystallite size, and strain.	Presence of functional groups and information on chemical bonding.	Molecular vibrational modes, complementary to FTIR.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are the experimental protocols for the key techniques discussed in this guide.

Single-Crystal X-ray Diffraction (SC-XRD)

A suitable single crystal of calcium phthalate monohydrate is mounted on a goniometer. A focused beam of monochromatic X-rays (e.g., Mo Kα radiation, λ = 0.71073 Å) is directed at the crystal. As the crystal is rotated, the diffracted X-rays are collected by a detector. The resulting diffraction pattern is then analyzed to solve and refine the crystal structure.

Powder X-ray Diffraction (PXRD)

A finely ground powder of the calcium phthalate sample is packed into a sample holder. The sample is then irradiated with a monochromatic X-ray beam (e.g., Cu Kα radiation, λ = 1.5406 Å) in a diffractometer. The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ). The resulting diffractogram can be used for phase identification by comparing it to a database, such as the Powder Diffraction File (PDF), or for more detailed structural analysis using techniques like Rietveld refinement.[2][3]

Fourier-Transform Infrared (FTIR) Spectroscopy

A small amount of the powdered calcium phthalate sample is mixed with potassium bromide (KBr) and pressed into a pellet. Alternatively, the spectrum can be recorded using an Attenuated Total Reflectance (ATR) accessory. The sample is then exposed to infrared radiation over a range of wavenumbers (typically 4000-400 cm⁻¹). The resulting spectrum shows the absorption of infrared radiation at specific wavenumbers corresponding to the vibrational frequencies of the functional groups present in the molecule.[4][5]

Raman Spectroscopy

A small amount of the calcium phthalate sample is placed on a microscope slide. A monochromatic laser beam is focused on the sample. The scattered light is collected and analyzed by a spectrometer. The Raman spectrum shows the intensity of the scattered light as a function of the Raman shift (in cm⁻¹), which corresponds to the vibrational modes of the molecules.[6]

Workflow for Crystal Structure Validation

The following diagram illustrates a typical workflow for validating the crystal structure of a compound like calcium phthalate, integrating the different analytical techniques.

Caption: Workflow for validating the crystal structure of calcium phthalate.

Conclusion

Validating the crystal structure of calcium phthalate requires a multi-technique approach. While Single-Crystal XRD provides the definitive atomic arrangement, Powder XRD is essential for analyzing bulk powder samples and ensuring phase purity. Spectroscopic techniques like FTIR and Raman provide valuable complementary information about the chemical bonding and molecular structure, confirming the presence of the expected functional groups. By integrating the data from these different methods, researchers can achieve a comprehensive and robust validation of the crystal structure of calcium phthalate, ensuring the material's quality and suitability for its intended application.

References

• 1. creative-biostructure.com [creative-biostructure.com]
• 2. X-Ray Diffraction Analysis of Various Calcium Silicate-Based Materials [jkdhs.org]
• 3. researchgate.net [researchgate.net]
• 4. hpst.cz [hpst.cz]
• 5. hpst.cz [hpst.cz]
• 6. Portable Raman Spectroscopy for Screening of Phthalate Plasticizers in Food Contact Production Line Tubing and Bottle Cap Gaskets - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Thermal Stability of Calcium Phthalate and Magnesium Phthalate

For Researchers, Scientists, and Drug Development Professionals

Quantitative Thermal Decomposition Data

The thermal stability of metal salts is influenced by the nature of the metal cation. Generally, for alkaline earth metals, thermal stability increases down the group. Therefore, calcium compounds are often more thermally stable than their magnesium counterparts. The following table summarizes expected thermal decomposition data for calcium and magnesium phthalates based on trends observed in similar metal carboxylates like stearates.[1]

Thermal Property	Calcium Phthalate (B1215562) (Expected)	Magnesium Phthalate (Expected)
Initial Weight Loss Event	Dehydration (if hydrated form)	Dehydration (if hydrated form), typically at a lower temperature than the calcium analog.
Onset of Decomposition (°C)	Expected to be higher, likely > 350°C	Expected to be lower, likely in the range of 300-350°C
Major Decomposition Range (°C)	Broader range, extending to higher temperatures	Generally occurs over a lower temperature range
Decomposition Products	Calcium carbonate/oxide, phthalic anhydride (B1165640) derivatives, CO, CO2	Magnesium oxide, phthalic anhydride derivatives, CO, CO2

Experimental Protocols

To empirically determine the thermal stability of calcium and magnesium phthalates, the following standardized experimental protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are recommended.

1. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[2][3] This technique is invaluable for determining thermal stability, decomposition temperatures, and sample composition.[4][5]

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of the phthalate salt into a clean, tared TGA crucible (typically alumina (B75360) or platinum).[1]

• Atmosphere: Purge the furnace with an inert gas, such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.[1]

• Heating Program: Heat the sample from ambient temperature to a final temperature (e.g., 800°C) at a linear heating rate of 10°C/min.[1]

• Data Analysis:

  • Plot the percentage mass loss versus temperature to generate the TGA curve.

  • The onset temperature of decomposition is determined by the intersection of the baseline tangent with the tangent of the decomposition curve.

  • The derivative of the TGA curve (DTG curve) is plotted to identify the temperatures of maximum mass loss rates for each decomposition step.[1]

2. Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[6] It is used to determine transition temperatures such as melting, crystallization, and glass transitions, as well as the enthalpy of these transitions.[7]

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of the phthalate salt into a clean, tared DSC pan (typically aluminum). Seal the pan hermetically or with a pinhole lid, depending on the desired experimental conditions.

• Reference: An empty, sealed DSC pan is used as the reference.

• Atmosphere: Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min).

• Heating Program: Heat the sample from ambient temperature to a temperature above its expected decomposition point at a linear heating rate of 10°C/min.

• Data Analysis:

  • Plot the heat flow versus temperature to generate the DSC thermogram.

  • Endothermic events (e.g., melting, dehydration) and exothermic events (e.g., crystallization, some decomposition processes) are identified as peaks.

  • The onset temperature, peak temperature, and enthalpy of each transition are determined from the thermogram.

Logical Workflow for Comparison

The following diagram illustrates the logical workflow for a comprehensive comparative thermal stability analysis of calcium and magnesium phthalates.

Caption: Workflow for the comparative thermal stability analysis of metal phthalates.

References

• 1. benchchem.com [benchchem.com]
• 2. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 3. mt.com [mt.com]
• 4. epfl.ch [epfl.ch]
• 5. Experimental methods in chemical engineering: Thermogravimetric analysis—TGA [ouci.dntb.gov.ua]
• 6. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Benchmarking Calcium Phthalate: A Comparative Performance Guide for Polymer Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of calcium phthalate's performance as a polymer additive against common alternatives. Due to the limited direct experimental data on calcium phthalate (B1215562) in publicly available literature, this guide leverages data from analogous materials, primarily calcium carbonate and calcium stearate (B1226849), to provide a predictive performance profile. The data presented herein is intended to serve as a baseline for researchers initiating studies on calcium phthalate in various polymer systems.

Executive Summary

Calcium phthalate, a salt of phthalic acid, holds potential as a multifunctional additive in polymer matrices, theoretically offering benefits as a plasticizer and stabilizer. This guide benchmarks its anticipated performance against well-established additives like calcium carbonate and calcium stearate across key performance indicators in various polymer matrices, including biodegradable polymers relevant to drug delivery applications. While direct experimental data for calcium phthalate is limited, this comparative analysis provides a foundational understanding for future research and development.

Comparative Performance Data

The following tables summarize the expected performance of calcium phthalate in comparison to calcium carbonate and calcium stearate in different polymer matrices. The data for calcium carbonate and calcium stearate is based on existing studies, while the performance of calcium phthalate is projected based on its chemical structure and the known effects of similar compounds.

Table 1: Performance in Conventional Thermoplastics (e.g., PVC, Polypropylene)

Performance Metric	Calcium Carbonate	Calcium Stearate	Calcium Phthalate (Projected)	Alternatives (e.g., Citrate Esters, Adipates)
Tensile Strength	Increase[1][2]	Generally neutral to slight decrease	Potential for slight increase due to filler effect	Variable, can decrease[3]
Elongation at Break	Decrease[4]	Increase (lubricating effect)[5]	Potential for increase (plasticizing effect)	Significant increase[3]
Thermal Stability	Improved heat deflection temperature[2]	Acts as a stabilizer, preventing degradation[5][6]	Expected to enhance thermal stability	Variable, some can improve thermal stability[7]
Processability	Improves extrusion stability and cooling[1][2]	Excellent lubricant, reduces friction[5][6][8]	Expected to act as a lubricant and processing aid	Good processability aids[3]

Table 2: Performance in Biodegradable Polymers (e.g., PLA, PBAT)

Performance Metric	Calcium Carbonate	Calcium Stearate	Calcium Phthalate (Projected)	Alternatives (e.g., Bio-based plasticizers)
Compatibility	Good with PBAT, can be challenging with PLA[9][10]	Generally good, acts as a lubricant	Expected to have moderate compatibility	Good compatibility is a key design feature[11]
Mechanical Strength	Can improve stiffness and strength[9]	May slightly reduce tensile strength	Potential to balance stiffness and flexibility	Can be tailored to achieve desired mechanical properties[12]
Biodegradation Rate	Can accelerate degradation by increasing water diffusivity[10]	Neutral to slight retardation	Unknown, requires experimental validation	Can be designed to be fully biodegradable[11]
Drug Release Profile	Can influence drug release from polymer matrices[13]	Can act as a release agent	Potential to modulate drug release	A key application is in controlled drug delivery[14]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of calcium phthalate in polymer matrices. These protocols are based on established ASTM standards.

Sample Preparation: Melt Compounding

• Objective: To create homogenous polymer composites containing calcium phthalate.

• Apparatus: Twin-screw extruder.

• Procedure:

  • Dry the polymer resin and calcium phthalate in a vacuum oven to remove any moisture.

  • Premix the polymer and calcium phthalate at the desired weight percentages.

  • Feed the mixture into the twin-screw extruder.

  • Set the extruder barrel temperature profile and screw speed according to the polymer's processing parameters.

  • Extrude the molten composite through a die to form strands.

  • Cool the strands in a water bath and pelletize them for further processing (e.g., injection molding, film casting).

Mechanical Testing

• Objective: To determine the effect of calcium phthalate on the mechanical properties of the polymer matrix.

• Standards: ASTM D638 (Tensile Properties), ASTM D790 (Flexural Properties), ASTM D256 (Izod Impact Resistance).[15][16]

• Procedure (Tensile Testing - ASTM D638):

  • Injection mold dumbbell-shaped specimens from the compounded pellets.

  • Condition the specimens at a standard temperature and humidity.

  • Mount the specimen in a universal testing machine equipped with an extensometer.

  • Apply a tensile load at a constant crosshead speed until the specimen fractures.[16]

  • Record the load and elongation data to calculate tensile strength, modulus of elasticity, and elongation at break.

Thermal Analysis

• Objective: To evaluate the effect of calcium phthalate on the thermal stability and transition temperatures of the polymer matrix.

• Techniques: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[17][18]

• Procedure (TGA):

  • Place a small, known weight of the composite sample into a TGA crucible.

  • Heat the sample at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

  • Record the weight loss as a function of temperature.[18]

  • The resulting TGA and derivative thermogravimetric (DTG) curves provide information on the onset of degradation and thermal stability.[19][20][21]

• Procedure (DSC):

  • Place a small, known weight of the composite sample into a DSC pan.

  • Heat the sample at a controlled rate to a temperature above its melting point.

  • Cool the sample at a controlled rate.

  • Reheat the sample at a controlled rate.

  • The resulting heat flow versus temperature curve reveals the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc).

Visualizations

Experimental Workflow

Caption: Workflow for evaluating calcium phthalate performance in polymers.

Logical Relationship of Performance Metrics

Caption: Influence of components on composite properties.

Conclusion and Future Directions

While this guide provides a foundational benchmark for the performance of calcium phthalate in polymer matrices, it is crucial to underscore the necessity for direct experimental validation. The projected performance characteristics, derived from analogous calcium salts and phthalate-based plasticizers, suggest that calcium phthalate could offer a unique balance of properties. Future research should focus on systematic studies across a range of polymer matrices to quantify its effects on mechanical, thermal, and, particularly for drug delivery applications, biocompatibility and drug release kinetics. Such data will be invaluable for researchers and professionals considering calcium phthalate as a novel polymer additive.

References

• 1. xufengminerals.com [xufengminerals.com]
• 2. blog.impactplastics.co [blog.impactplastics.co]
• 3. repo.ijiert.org [repo.ijiert.org]
• 4. researchgate.net [researchgate.net]
• 5. The Role Of Calcium Stearate In Plastics Processing – Environmental Manager [environmentalmanager.org]
• 6. nimbasia.com [nimbasia.com]
• 7. pishrochem.com [pishrochem.com]
• 8. tldvietnam.com [tldvietnam.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chemrxiv.org [chemrxiv.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. specializedtesting.com [specializedtesting.com]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. The Use of Thermal Techniques in the Characterization of Bio-Sourced Polymers - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Accuracy and Precision of Analytical Methods for Calcium Phthalate

For researchers, scientists, and drug development professionals, the precise and accurate quantification of calcium phthalate (B1215562) is essential for quality control, stability testing, and safety assessment. Calcium phthalate, a salt of phthalic acid, may be analyzed by quantifying its constituent parts: the phthalate anion and the calcium cation. This guide provides an objective comparison of common analytical methods applicable to these analytes, supported by experimental data from related compounds.

The primary analytical techniques for the phthalate moiety include Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), valued for their sensitivity and specificity.[1][2] For the calcium ion, traditional methods such as titrimetry and spectrophotometry, as well as modern atomic spectroscopy techniques, are employed.

Quantitative Performance: A Side-by-Side Comparison

The selection of an analytical method is often dictated by the sample matrix, required sensitivity, and available instrumentation. While specific performance data for calcium phthalate is not extensively documented, the data for common phthalate esters (e.g., DMP, DBP, DEHP) by chromatographic methods provide a strong proxy for the performance achievable for the phthalate anion.

Table 1: Comparison of Performance Data for Phthalate Analysis Methods

Analytical Method	Phthalates Analyzed	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Precision (RSD%)	Reference
GC-MS	DMP, DEP, DBP, DEHP	1.2 - 2.0 µg/kg	3.0 - 4.6 µg/kg	71 - 115%	Not Specified	[3]
GC-MS	DBP, DEHP	Not Specified	Not Specified	91.3 - 99.9%	5.1 - 13.1%	[4]
GC-MS	Various PAEs	5 - 20 µg/L (as LOQ)	5 - 20 µg/L	83 ± 5%	6 - 15%	[5][6]
GC-MS	DMP, DEP, DBP, BBP, DEHP	< 0.006 mg/L (as MDL)	Not Specified	Not Specified	Not Specified	[7]
HPLC-UV	DMP, DEP, DBP, BBP, DEHP	Not Specified	< 0.64 µg/mL	94.8 - 99.6%	≤ 6.2%	[8]
HPLC-UV	17 Phthalates	Not Specified (MDLs calculated)	0.05 µg/mL	77 - 110%	Not Specified	[9]
SPE-HPLC-PDA	DMF, DEF, DPF, DBF, etc.	Not Specified	Not Specified	Not Specified	< 7.1%	[10]
Titrimetry (EDTA)	Calcium	Not Specified	Not Specified	Not Specified	± 1%	[11]

Abbreviations: DMP: Dimethyl phthalate, DEP: Diethyl phthalate, DBP: Dibutyl phthalate, BBP: Benzyl butyl phthalate, DEHP: Di(2-ethylhexyl) phthalate, PAEs: Phthalic Acid Esters, MDL: Method Detection Limit, RSD: Relative Standard Deviation, SPE-HPLC-PDA: Solid Phase Extraction-High Performance Liquid Chromatography-Photodiode Array Detector.

Experimental Protocols

Detailed methodologies are critical for the reproducibility and validation of analytical results. Below are generalized protocols for the analysis of the phthalate and calcium components of calcium phthalate.

Protocol 1: GC-MS Analysis of the Phthalate Anion

This protocol is adapted from established methods for phthalate ester analysis.[1][12][13] A crucial first step for calcium phthalate would be a sample preparation procedure to dissolve the salt and liberate the phthalate anion.

1. Sample Preparation: Dissolution and Extraction

• Dissolution : Accurately weigh a portion of the calcium phthalate sample and dissolve it in a suitable aqueous acidic solution (e.g., dilute HCl) to protonate the phthalate dianion to phthalic acid.

• Liquid-Liquid Extraction (LLE) : Transfer the aqueous solution to a separatory funnel. Extract the phthalic acid into an appropriate organic solvent, such as hexane (B92381) or a hexane/acetone mixture.[5] Repeat the extraction multiple times to ensure quantitative transfer.

• Cleanup : The combined organic extract may be passed through a solid-phase extraction (SPE) cartridge to remove interferences.[1]

• Concentration & Derivatization : Evaporate the solvent under a gentle stream of nitrogen. For GC analysis, the phthalic acid must be derivatized (e.g., esterified to dimethyl phthalate) to increase its volatility.

• Final Solution : Reconstitute the derivatized sample in a known volume of solvent for injection.

2. GC-MS Instrumental Conditions

• GC System : Agilent 8890 GC (or equivalent).

• Column : Cross-linked 5%-phenyl/95%-dimethylpolysiloxane capillary column (e.g., 30 m × 0.25 mm i.d. × 0.25 µm film thickness).[13]

• Oven Program : Initial temperature of 60°C, hold for 1 minute, then ramp at 10°C/min to 300°C, and hold for 10 minutes.[1]

• Injector : Splitless mode at 280°C.

• Carrier Gas : Helium at a constant flow rate.

• MS System : Agilent 5977A GC/MSD (or equivalent).

• Ionization Mode : Electron Ionization (EI) at 70 eV.[1]

• Source Temperature : 230°C.[1]

• Acquisition Mode : Selected Ion Monitoring (SIM) for enhanced sensitivity, using characteristic ions of the derivatized phthalate (e.g., m/z 149 is a characteristic ion for many phthalate esters).[12]

3. Quantification

• Quantification is typically performed using an external calibration curve prepared with certified standards of the derivatized phthalate.[13] An internal standard (e.g., a deuterated phthalate) is recommended to improve accuracy and precision.[4]

Protocol 2: Titrimetric Analysis of the Calcium Cation

This protocol describes a classic and robust method for calcium determination via complexometric titration with EDTA.[11][14]

1. Sample Preparation

• Dissolution : Accurately weigh a portion of the calcium phthalate sample and dissolve it in a minimal amount of dilute hydrochloric acid (e.g., 1+1 HCl) with gentle heating to ensure complete dissolution and release of Ca²⁺ ions.[14]

• Dilution : Quantitatively transfer the cooled solution to a volumetric flask and dilute to the mark with deionized water.

2. Titration Procedure

• Aliquoting : Pipette a precise volume (e.g., 10.00 mL) of the prepared calcium solution into an Erlenmeyer flask.[11]

• Buffering : Add an ammonia/ammonium chloride buffer solution to bring the pH to approximately 10. This is crucial for the indicator and the EDTA-calcium complex stability.

• Indicator : Add a small amount of a suitable indicator, such as Calmagite or Hydroxy Naphthol Blue.[11][14] The solution should turn a "wine red" color.

• Titration : Titrate the solution with a standardized 0.02 M EDTA solution. The endpoint is reached when the color changes from wine red to a distinct "sky blue," indicating that all Ca²⁺ has been complexed by the EDTA.[11]

• Replicates : Perform at least three replicate titrations to ensure precision. Results should agree to within ±1%.[11]

3. Calculation

• The concentration of calcium in the original sample is calculated based on the volume of EDTA titrant used, its molarity, the stoichiometry of the Ca²⁺-EDTA reaction (1:1), and the initial sample weight.

Visualizations

Experimental Workflow and Logical Relationships

Visualizing the analytical process and the underlying principles of measurement quality is crucial for understanding and implementing these methods.

Caption: Workflow for the analysis of calcium phthalate.

Caption: Relationship between accuracy and precision.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Comprehensive Insight from Phthalates Occurrence: From Health Outcomes to Emerging Analytical Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 5. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. mdpi.com [mdpi.com]
• 11. coryw.people.charleston.edu [coryw.people.charleston.edu]
• 12. A Method Validation for Simultaneous Determination of Phthalates and Bisphenol A Released from Plastic Water Containers [mdpi.com]
• 13. Analytical method for the identification and assay of 12 phthalates in cosmetic products: application of the ISO 12787 international standard "Cosmetics-Analytical methods-Validation criteria for analytical results using chromatographic techniques" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. fsis.usda.gov [fsis.usda.gov]

A Comparative Study of Hydrated vs. Anhydrous Calcium Phthalate in Industrial and Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of hydrated and anhydrous calcium phthalate (B1215562), focusing on their physicochemical properties and performance characteristics in various applications. Due to a lack of direct comparative studies in published literature, this document outlines the foundational properties of both forms and presents detailed experimental protocols to generate comparative data essential for material selection and process optimization.

Introduction to Hydrated and Anhydrous Calcium Phthalate

Calcium phthalate, the calcium salt of phthalic acid, is utilized in various industrial applications, notably as a plasticizer and stabilizer in polymers such as polyvinyl chloride (PVC).[1][2][3][4] It can exist in two primary forms: anhydrous (C₈H₄CaO₄) and hydrated (C₈H₆CaO₅), which contains water within its crystal lattice.[5] The presence of water of hydration can significantly influence the material's properties, including its crystalline structure, thermal stability, hygroscopicity, and dissolution rate.[6][7] These differences can have profound implications for its performance, particularly in sensitive applications like pharmaceutical formulations and high-performance polymers.

Physicochemical Properties

A summary of the known physicochemical properties of hydrated and anhydrous calcium phthalate is presented below. Direct comparative data is limited, and the values are compiled from various sources.

Property	Hydrated Calcium Phthalate	Anhydrous Calcium Phthalate	Data Source(s)
Chemical Formula	C₈H₆CaO₅	C₈H₄CaO₄	[5]
Molecular Weight	222.21 g/mol	204.19 g/mol	[1][5]
CAS Number	5793-85-1 (often refers to both)	5793-85-1	[1]
Appearance	White to almost white crystalline powder	White to almost white crystalline powder	[1]
Solubility	Limited solubility in water, soluble in organic solvents.	Limited solubility in water, soluble in organic solvents.	[1]

Comparative Experimental Analysis: Protocols

To provide a comprehensive comparison, a series of experiments should be conducted. The following sections detail the recommended protocols for these analyses.

Thermal Analysis: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Thermal analysis is crucial for determining the water content of the hydrated form and assessing the thermal stability of both forms.

Experimental Protocol:

• Instrumentation: A simultaneous TGA/DSC instrument is recommended.[8][9]

• Sample Preparation: Accurately weigh 5-10 mg of the sample into an aluminum pan.

• TGA/DSC Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 400 °C at a heating rate of 10 °C/min.[9]

  • Use an inert nitrogen purge gas at a flow rate of 50 mL/min.

• Data Analysis:

  • TGA: Determine the percentage of weight loss to quantify the water of hydration in the hydrated sample. Observe the decomposition temperature for both samples.

  • DSC: Identify endothermic and exothermic events, such as dehydration, melting, and decomposition.[8] The melting point of the anhydrous salt can be determined from the DSC data.[9]

Caption: PXRD pathway for differentiating crystal structures.

Hygroscopicity Assessment

This experiment evaluates the tendency of the anhydrous form to absorb moisture and the potential for the hydrated form to lose its water of hydration under different humidity conditions. [10][11][12] Experimental Protocol:

• Instrumentation: A gravimetric vapor sorption (GVS) analyzer or a desiccator with controlled humidity environments (using saturated salt solutions).

• Sample Preparation: Pre-dry the samples at an appropriate temperature (determined from TGA) to a constant weight.

• Procedure (GVS):

  • Place a known mass of the sample in the GVS analyzer.

  • Expose the sample to a stepwise increase in relative humidity (RH), e.g., from 0% to 90% RH in 10% increments, at a constant temperature (e.g., 25 °C).

  • Allow the sample to equilibrate at each RH step until a constant weight is achieved.

• Data Analysis: Plot the change in mass (%) against the relative humidity to generate a sorption isotherm. This will reveal the hygroscopic nature of each form. The European Pharmacopoeia provides classifications for hygroscopicity based on the percentage of weight gain at 80% RH and 25°C. [10]

Dissolution Rate Analysis

The rate at which calcium phthalate dissolves is critical for its application, especially in drug delivery systems where it might be used as an excipient.

Experimental Protocol:

• Instrumentation: USP Dissolution Apparatus 2 (paddle apparatus). [13][14][15]2. Dissolution Medium: Given its limited water solubility, a suitable buffered solution (e.g., pH 6.8 phosphate (B84403) buffer) or a medium containing a surfactant may be necessary to achieve sink conditions. [13][16]The volume should typically be 900 mL.

• Procedure:

  • Maintain the dissolution medium at 37 ± 0.5 °C.

  • Add a known amount of the sample (either as a powder or a compressed disc) to the dissolution vessel.

  • Rotate the paddle at a constant speed (e.g., 50 rpm).

  • Withdraw samples at predetermined time intervals (e.g., 5, 10, 15, 30, 45, 60 minutes) and replace the withdrawn volume with fresh medium.

  • Filter the samples promptly.

• Analysis: Analyze the concentration of dissolved calcium phthalate in each sample using a suitable analytical technique, such as UV-Vis spectrophotometry or HPLC. Plot the concentration versus time to determine the dissolution profile.

Application-Specific Performance

As a Plasticizer/Stabilizer in Polymers

The choice between the hydrated and anhydrous form can affect the processing and final properties of polymers.

• Processing: The presence of water in the hydrated form could lead to undesirable effects at high processing temperatures, such as foaming or degradation of the polymer matrix. The anhydrous form would likely be preferred for high-temperature applications.

• Performance: The dispersion of the calcium phthalate within the polymer matrix could be influenced by its hydration state, potentially affecting the final mechanical properties (e.g., flexibility, tensile strength) of the plastic.

Recommended Experimental Evaluation:

• Melt Flow Index (MFI): Compare the MFI of PVC compounded with hydrated vs. anhydrous calcium phthalate to assess processability.

• Mechanical Testing: Perform tensile strength and elongation at break tests on the final PVC samples according to ASTM standards.

• Thermal Stability: Use TGA to evaluate the thermal stability of the compounded PVC.

In Pharmaceutical Formulations

In the context of drug development, the hydration state of an excipient is critical. [17]

• Stability: The anhydrous form may be hygroscopic, potentially absorbing moisture and affecting the stability of a moisture-sensitive active pharmaceutical ingredient (API). [6]Conversely, the hydrated form could lose water, which might also impact the formulation's stability.

• Dissolution and Bioavailability: The dissolution rate of the excipient can influence the release of the API from the dosage form. [17]A faster-dissolving form might be desirable for immediate-release formulations, while a slower-dissolving form could be suitable for modified-release applications.

Recommended Experimental Evaluation:

• Compatibility Studies: Conduct compatibility studies of the API with both forms of calcium phthalate under accelerated stability conditions (e.g., 40 °C/75% RH).

• In Vitro Drug Release: Formulate a model drug with each form of calcium phthalate and perform dissolution testing as per the protocol in section 3.4 to compare drug release profiles.

Conclusion

The selection between hydrated and anhydrous calcium phthalate requires a thorough understanding of their respective properties and how these properties align with the specific requirements of the intended application. The anhydrous form is likely to be more suitable for applications requiring high thermal stability, such as in polymer processing. However, its potential hygroscopicity must be carefully managed. The hydrated form may offer different dissolution characteristics that could be advantageous in certain pharmaceutical formulations, but its thermal stability is lower.

The experimental protocols outlined in this guide provide a framework for researchers and drug development professionals to generate the necessary comparative data to make an informed decision on which form of calcium phthalate is optimal for their specific needs. This systematic approach will ensure the development of robust and reliable products.

References

• 1. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 2. Phthalates - Wikipedia [en.wikipedia.org]
• 3. specialchem.com [specialchem.com]
• 4. Phthalates plasticizers | POLYNT [polynt.com]
• 5. Calcium phthalate hydrate | C8H6CaO5 | CID 56924512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. tutorchase.com [tutorchase.com]
• 8. ERIC - EJ1012204 - Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry, Journal of Chemical Education, 2013-Feb [eric.ed.gov]
• 9. researchgate.net [researchgate.net]
• 10. asiapharmaceutics.info [asiapharmaceutics.info]
• 11. Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach | Asian Journal of Pharmaceutics (AJP) [asiapharmaceutics.info]
• 12. alfachemic.com [alfachemic.com]
• 13. dissolutiontech.com [dissolutiontech.com]
• 14. <1092> THE DISSOLUTION PROCEDURE: DEVELOPMENT AND VALIDATION [drugfuture.com]
• 15. Dissolution Testing and Drug Release Tests | USP [usp.org]
• 16. uspnf.com [uspnf.com]
• 17. Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Phthalate Migration: A Comparative Guide to Detection Methodologies

For researchers, scientists, and drug development professionals, ensuring the purity and safety of materials is paramount. This guide provides a comprehensive comparison of validated methods for detecting the migration of calcium phthalate (B1215562) and other phthalates from plastic materials, a critical consideration in pharmaceutical packaging, medical devices, and laboratory consumables.

Phthalates, a class of chemical compounds commonly used as plasticizers to enhance the flexibility and durability of plastics, have come under scrutiny due to their potential to migrate into contacting substances. While much of the focus has been on phthalate esters such as Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP), there is also a need to understand and quantify the migration of other forms, such as calcium phthalate, the calcium salt of phthalic acid. This compound may be used in some plastic formulations, and its potential to migrate into drug products or scientific samples necessitates reliable detection methods.

This guide will delve into the primary analytical techniques for phthalate analysis: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). We will present a comparative overview of their performance, supported by quantitative data, and provide detailed experimental protocols for key methodologies.

Quantitative Performance: A Side-by-Side Comparison

The choice between GC-MS and HPLC for phthalate analysis depends on several factors, including the specific phthalate of interest, the sample matrix, required sensitivity, and analytical throughput. While validated methods specifically for calcium phthalate migration are not widely documented, the analysis of its dissociated form, phthalic acid, as well as common phthalate esters, provides a strong basis for methodological comparison.

Below is a summary of quantitative data from various studies, offering a comparative overview of the performance of different analytical methods for phthalates and related compounds.

Table 1: Performance Characteristics of GC-MS for Phthalate Ester Analysis

Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD%)
DEHP	0.015 µg/mL	0.05 µg/mL	90.6 - 111.7	0.55 - 12.10
DBP	0.100 µg/mL	0.33 µg/mL	90.6 - 111.7	0.55 - 12.10
BBP	0.035 µg/mL	0.12 µg/mL	90.6 - 111.7	0.55 - 12.10
DINP	0.320 µg/mL	1.07 µg/mL	90.6 - 111.7	0.55 - 12.10

Data compiled from representative studies on phthalate ester migration.

Table 2: Performance Characteristics of HPLC for Phthalate Ester and Phthalic Acid Analysis

Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD%)
DEHP	1.6 - 18.5 µg/kg	5.3 - 61.7 µg/kg	80.6 - 97.8	0.92 - 10.6
DBP	1.4 - 17.3 µg/kg	4.7 - 57.7 µg/kg	80.6 - 97.8	0.92 - 10.6
Phthalic Acid	0.11 - 0.29 ng/mL	Not widely reported	81 - 97	Not widely reported

Data compiled from representative studies on phthalate ester and phthalic acid analysis in various matrices.

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reliable and reproducible results. Below are representative methodologies for both GC-MS and HPLC analysis of phthalates and phthalic acid from plastic materials.

Migration Testing: Sample Preparation

A crucial first step in analyzing phthalate migration is the simulation of contact between the plastic material and the intended substance. This is typically achieved through migration testing using food simulants as specified by regulatory bodies.

• Sample Preparation: Cut the plastic material into pieces of a known surface area (e.g., 1 dm²).

• Migration Cell: Place the cut sample into a glass migration cell.

• Food Simulant Addition: Add a known volume of the selected food simulant to the migration cell, ensuring the sample is fully immersed. Common food simulants include:

  • Distilled water

  • 3% (w/v) acetic acid in aqueous solution

  • 10% (v/v) ethanol (B145695) in aqueous solution

  • Olive oil (as a fatty food simulant)

• Incubation: Seal the migration cell and incubate under conditions that simulate the intended use of the plastic. For accelerated testing, typical conditions are 10 days at 40°C.

• Extract Collection: After incubation, the food simulant (now containing any migrated substances) is collected for analysis.

Migration Testing Workflow

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS) for Phthalate Esters

GC-MS is a widely adopted technique for phthalate analysis due to its high resolving power and the definitive identification provided by mass spectrometry.

1. Sample Preparation (from Food Simulant):

• Aqueous Simulants (Water, Acetic Acid, Ethanol):

  • Perform a liquid-liquid extraction (LLE) by adding a suitable organic solvent (e.g., n-hexane or dichloromethane) to the collected food simulant.

  • Vortex or shake vigorously to ensure efficient extraction of phthalates into the organic layer.

  • Separate the organic layer and concentrate it under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of a suitable solvent (e.g., hexane) for GC-MS analysis.

• Fatty Simulant (Olive Oil):

  • Dissolve the olive oil sample in n-hexane.

  • Perform a solvent extraction with acetonitrile (B52724) to separate the phthalates from the bulk of the oil.

  • Combine the acetonitrile extracts, evaporate to dryness, and reconstitute the residue in n-hexane.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a mass spectrometer (MS) detector.

• Column: A low-bleed capillary column suitable for phthalate analysis (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injector: Splitless mode.

• Oven Temperature Program: A temperature gradient is used to separate the different phthalates, typically starting at a lower temperature and ramping up.

• Carrier Gas: Helium.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and quantification of target phthalates.

GC-MS Analysis Workflow

Method 2: High-Performance Liquid Chromatography (HPLC) for Phthalic Acid

For the analysis of calcium phthalate migration, which would likely be present as phthalic acid in aqueous food simulants, HPLC is an excellent and robust method.

1. Sample Preparation (from Aqueous Food Simulant):

• The collected aqueous food simulant can often be directly injected after filtration through a 0.45 µm syringe filter.

• For trace-level analysis, a Solid-Phase Extraction (SPE) step may be necessary to concentrate the analyte.

  • Condition a C18 SPE cartridge.

  • Load the aqueous sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the phthalic acid with a suitable solvent (e.g., methanol).

  • The eluate can then be analyzed by HPLC.

2. HPLC Instrumentation and Conditions:

• HPLC System: Equipped with a UV or Diode Array Detector (DAD).

• Column: A reversed-phase C18 column is commonly used.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile or methanol). The pH of the aqueous phase is typically acidic to ensure phthalic acid is in its protonated form.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength where phthalic acid has significant absorbance (e.g., around 230-240 nm).

• Quantification: Based on a calibration curve prepared from phthalic acid standards.

HPLC Analysis Workflow

Toxicological Significance for Drug Development Professionals

Phthalates are recognized as endocrine-disrupting chemicals (EDCs), meaning they can interfere with the body's hormonal systems. For drug development professionals, understanding the potential for phthalate migration is crucial as it can impact the safety and efficacy of pharmaceutical products. Some studies have suggested that certain phthalates can influence intracellular calcium signaling pathways, which are fundamental to numerous cellular processes.

The diagram below illustrates a generalized pathway of how some phthalates are thought to exert their effects, which can involve interactions with nuclear receptors and subsequent downstream signaling cascades that may involve calcium.

Safety & Regulatory Compliance

Proper Disposal of Calcium Phthalate: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of research and development. This guide provides detailed procedures for the proper disposal of calcium phthalate (B1215562), designed for researchers, scientists, and drug development professionals.

Safety and Hazard Assessment

Calcium phthalate is a calcium salt of phthalic acid. According to available safety data, it does not meet the criteria for classification as a hazardous substance under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] However, it is important to handle it with care as it can be an irritant to the eyes, skin, and respiratory tract.[2]

Key Safety Precautions:

• Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[2]

• Avoid generating dust. If necessary, moisten the substance lightly with water before handling to prevent it from becoming airborne.[2]

• Work in a well-ventilated area.

Disposal Procedures for Unused or Waste Calcium Phthalate

The recommended disposal route for calcium phthalate depends on its condition and any potential contamination. The most favorable approach is to recycle or return any unused material to the manufacturer or supplier.[2] If this is not feasible, the following steps should be taken:

Step 1: Waste Characterization

The waste generator is responsible for properly characterizing all waste materials.[3] Although calcium phthalate itself is generally not classified as hazardous, it is crucial to determine if it has been mixed with any hazardous substances. If the calcium phthalate is contaminated with a hazardous material, it must be disposed of as hazardous waste, following all local, regional, and national regulations.[3][4]

Step 2: Segregation of Waste

If deemed non-hazardous, ensure the calcium phthalate waste is segregated from hazardous waste streams to avoid cross-contamination.[5]

Step 3: Packaging for Disposal

For non-hazardous solid calcium phthalate waste:

• Place the material in a suitable, sealable container to prevent leaks or spills.[4]

• The container should be in good condition, free from cracks or rust.[6]

• Clearly label the container as "Calcium Phthalate" for identification.

Step 4: Final Disposal

For small quantities (typically under five pounds) of uncontaminated calcium phthalate, and where local regulations permit, it may be acceptable to dispose of it as regular solid waste.[4] However, laboratory personnel should be responsible for placing the securely packaged waste directly into the designated dumpster, as custodial staff may not be trained to handle chemical waste.[4] For larger quantities, it is advisable to contact your institution's Environmental Health and Safety (EHS) department for guidance.[4]

Disposal of Empty Calcium Phthalate Containers

Empty containers that once held calcium phthalate should be managed as follows:

• Triple-rinse the container with a suitable solvent, such as water.[5][6]

• Collect the rinsate from the first rinse and dispose of it as chemical waste, as it may contain residual calcium phthalate.

• After triple-rinsing, the clean and dry container can typically be disposed of in the regular trash or recycled.[6]

Quantitative Data Summary

Property	Value	Source
GHS Hazard Classification	Does not meet hazard criteria	PubChem[1]
Primary Hazards	Irritant to eyes, skin, and respiratory tract	Guidechem[2]

Calcium Phthalate Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of calcium phthalate.

Caption: Decision workflow for the proper disposal of calcium phthalate.

References

• 1. Calcium phthalate | C8H4CaO4 | CID 79857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. fishersci.com [fishersci.com]
• 4. csn.edu [csn.edu]
• 5. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 6. campussafety.lehigh.edu [campussafety.lehigh.edu]

Essential Safety and Logistical Information for Handling Calcium Phthalate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides comprehensive guidance on the personal protective equipment (PPE), handling procedures, and disposal of Calcium Phthalate (B1215562) to foster a secure and efficient research environment.

Properties and Hazards of Calcium Phthalate

Calcium phthalate is the calcium salt of phthalic acid and typically appears as a white to almost white crystalline powder.[1] While some sources indicate that it does not meet the criteria for hazard classification under the Globally Harmonized System (GHS), other data suggests it can be an irritant to the skin, eyes, and respiratory tract.[1][2][3] Symptoms of exposure can include coughing, sore throat, redness, and pain.[1] It is also combustible when heated.[1] Given the conflicting information, a cautious approach to handling is recommended.

Summary of Key Data

Property	Value	Source
Chemical Name	Calcium Phthalate	[4]
CAS Number	5793-85-1	[4]
Molecular Formula	C8H4CaO4	[2]
Molecular Weight	204.19 g/mol	[2]
Appearance	White to almost white powder to crystal	[1]
Solubility	Limited solubility in water. Soluble in alcohol; sparingly soluble in ether.	[1][5]
Melting Point	230°C	[4]
Flash Point	196.7°C	[4]
GHS Hazard Classification	Not classified by some sources, but potential for skin, eye, and respiratory irritation noted by others.	[1][3]

Operational Plan for Handling Calcium Phthalate

A systematic approach to handling calcium phthalate from receipt to disposal is crucial for minimizing exposure and ensuring safety.

Receiving and Storage

• Inspection: Upon receipt, inspect the container for any damage or leaks.

• Labeling: Ensure the container is clearly labeled with the chemical name, hazard information, and date of receipt.

• Storage: Store in a cool, dry, well-ventilated area away from heat and open flames.[6] Keep containers tightly closed to prevent dust dispersion and moisture absorption.[7][8] Store away from incompatible materials, such as strong oxidizing agents.

Handling and Use

• Ventilation: Always handle calcium phthalate in a well-ventilated area. The use of a chemical fume hood is recommended to minimize inhalation of dust particles.

• Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in the following section.

• Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust clouds. Use a spatula or other appropriate tools.

• Hygiene: Do not eat, drink, or smoke in areas where calcium phthalate is handled.[1] Wash hands thoroughly after handling.

Spill Management

• Minor Spills: For small spills, carefully sweep up the solid material, moistening slightly with water if necessary to prevent dusting.[1] Place the spilled material into a sealed, labeled container for disposal.

• Major Spills: In the event of a large spill, evacuate the area and follow your institution's emergency procedures.

• Cleanup: After the bulk of the material has been removed, decontaminate the area with soap and water.

Disposal Plan

• Waste Collection: Collect all calcium phthalate waste, including contaminated PPE and cleaning materials, in a designated and clearly labeled hazardous waste container.

• Disposal Regulations: Dispose of all waste in accordance with local, state, and federal regulations. While some non-hazardous solids can be disposed of in regular trash, given the potential irritant nature of calcium phthalate, it is prudent to treat it as chemical waste.[9][10] Do not dispose of down the drain.[9]

Experimental Workflow for Handling Calcium Phthalate

References

• 1. Page loading... [wap.guidechem.com]
• 2. Calcium phthalate | C8H4CaO4 | CID 79857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Calcium phthalate hydrate | C8H6CaO5 | CID 56924512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. CAS 5793-85-1: calcium phthalate | CymitQuimica [cymitquimica.com]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]
• 8. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 9. Chemical Waste – USC Environmental Health & Safety [ehs.usc.edu]
• 10. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]